Isoleukotoxin diol

• CAS: 7293-40-5

Core Science & Biosynthesis

The Crucial Role of Soluble Epoxide Hydrolase in Isoleukotoxin Diol Formation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The metabolism of polyunsaturated fatty acids (PUFAs) generates a diverse array of bioactive lipid mediators that play critical roles in physiological and pathophysiological processes. A key pathway in the metabolism of linoleic acid, the most abundant PUFA in the Western diet, involves its conversion to cytotoxic epoxides and their subsequent hydrolysis to diols. This technical guide provides an in-depth exploration of the enzymatic role of soluble epoxide hydrolase (sEH) in the formation of isoleukotoxin diol, a critical step with implications for inflammation, cytotoxicity, and various disease states.

The Biochemical Pathway: From Linoleic Acid to Isoleukotoxin Diol

The formation of isoleukotoxin diol is a two-step enzymatic process initiated by the oxidation of linoleic acid.

• Epoxidation by Cytochrome P450: Linoleic acid is first metabolized by cytochrome P450 (CYP) enzymes, particularly isoforms such as CYP2J2, CYP2C8, and CYP2C9, to form epoxyoctadecenoic acids (EpOMEs).[1] This reaction introduces an epoxide group at one of the double bonds of the fatty acid chain. When the epoxidation occurs at the 12,13-double bond, the product is 12(13)-epoxyoctadecenoic acid, commonly known as isoleukotoxin.[1]

• Hydrolysis by Soluble Epoxide Hydrolase (sEH): Isoleukotoxin is a substrate for the enzyme soluble epoxide hydrolase (sEH, EPHX2).[1] sEH catalyzes the hydrolysis of the epoxide ring of isoleukotoxin, adding a molecule of water to form the corresponding vicinal diol, 12,13-dihydroxy-9Z-octadecenoic acid (12,13-DHOME), also referred to as isoleukotoxin diol.[1] This conversion is generally considered a detoxification step, as the diol is often less reactive than the parent epoxide. However, in the case of leukotoxins, the diols themselves have been implicated in cytotoxic effects.

The overall pathway can be visualized as follows:

Figure 1: Biosynthetic pathway of isoleukotoxin diol from linoleic acid.

Quantitative Data: Enzyme Kinetics

The table below summarizes available kinetic data for other relevant substrates of sEH to provide a comparative context. It is important to note that these values can vary depending on the specific isoform of sEH (human, murine, etc.) and the assay conditions.

Substrate	Enzyme Source	Km (µM)	Vmax (nmol/min/mg)	Reference
14,15-Epoxyeicosatrienoic acid (14,15-EET)	Recombinant Human sEH	~5	~4000	(Data synthesized from multiple sources)
Hepoxilin A₃	Purified Mammalian sEH	-	400-2500	[2]
Hepoxilin B₃	Purified Mammalian sEH	-	400-2500	[2]
(3-phenyl-oxiranyl)-acetic acid cyano-(6-methoxy-naphthalen-2-yl)-methyl ester (PHOME)	Recombinant Human sEH	~10-50	-	[3]

Note: The absence of specific kinetic data for isoleukotoxin highlights an area for future research to fully characterize the enzymatic processing of this important lipid mediator.

Experimental Protocols

The following section details the methodologies for key experiments related to the study of isoleukotoxin diol formation by sEH.

Enzymatic Assay for Soluble Epoxide Hydrolase Activity with Isoleukotoxin

This protocol describes a method to measure the activity of sEH by quantifying the formation of isoleukotoxin diol from isoleukotoxin using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials:

• Recombinant human or murine sEH

• Isoleukotoxin (12,13-EpOME) substrate

• Isoleukotoxin diol (12,13-DHOME) standard

• Deuterated internal standard (e.g., 12,13-DHOME-d4)

• Assay Buffer: 25 mM Bis-Tris-HCl, pH 7.0, containing 0.1 mg/mL BSA

• Methanol (B129727)

• Acetonitrile (B52724)

• Formic acid

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• LC-MS/MS system

Procedure:

• Enzyme Preparation: Dilute the recombinant sEH to the desired concentration in ice-cold Assay Buffer. The optimal enzyme concentration should be determined empirically to ensure the reaction remains in the linear range.

• Reaction Setup: In a microcentrifuge tube, add the diluted sEH enzyme solution. For inhibitor studies, pre-incubate the enzyme with the inhibitor for a specified time (e.g., 5 minutes) at 30°C.

• Initiation of Reaction: Start the enzymatic reaction by adding the isoleukotoxin substrate (dissolved in a minimal amount of ethanol (B145695) or DMSO and diluted in Assay Buffer) to the enzyme mixture. The final substrate concentration should be varied for kinetic studies.

• Incubation: Incubate the reaction mixture at 37°C for a predetermined time (e.g., 10-30 minutes). The incubation time should be optimized to ensure measurable product formation without substrate depletion.

• Reaction Termination and Extraction: Stop the reaction by adding two volumes of ice-cold methanol containing the deuterated internal standard.

• Centrifuge the mixture to pellet the precipitated protein.

• Load the supernatant onto a pre-conditioned SPE cartridge.

• Wash the cartridge to remove interfering substances.

• Elute the analytes (isoleukotoxin diol and the internal standard) with an appropriate solvent (e.g., methanol or acetonitrile).

• LC-MS/MS Analysis: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in the mobile phase. Inject the sample into the LC-MS/MS system.

• Quantification: Separate the analytes using a suitable C18 column and a gradient of mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid). Monitor the specific precursor-to-product ion transitions for isoleukotoxin diol and the internal standard using multiple reaction monitoring (MRM).

• Data Analysis: Construct a standard curve using known concentrations of isoleukotoxin diol. Quantify the amount of isoleukotoxin diol formed in the enzymatic reaction by comparing its peak area to that of the internal standard and interpolating from the standard curve. Calculate the enzyme activity as nmol of product formed per minute per mg of protein.

Figure 2: Workflow for the sEH enzymatic assay with LC-MS/MS detection.

Quantification of Isoleukotoxin Diol in Biological Samples

This protocol outlines the general steps for the quantitative analysis of 12,13-DHOME in biological matrices such as plasma or tissue homogenates.

Materials:

• Biological sample (e.g., plasma, tissue homogenate)

• Deuterated internal standard (12,13-DHOME-d4)

• Organic solvents (e.g., methanol, acetonitrile, ethyl acetate)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• LC-MS/MS system

Procedure:

• Sample Preparation: Thaw the biological sample on ice. To a known volume or weight of the sample, add the deuterated internal standard.

• Protein Precipitation and Lipid Extraction: Add a sufficient volume of cold organic solvent (e.g., methanol or acetonitrile) to precipitate proteins. Vortex and centrifuge to pellet the precipitate. Alternatively, perform a liquid-liquid extraction using a solvent like ethyl acetate.

• Solid Phase Extraction (SPE): Load the supernatant or the organic phase from the extraction onto a pre-conditioned SPE cartridge. This step helps to clean up the sample and concentrate the analytes.

• Wash and Elute: Wash the SPE cartridge with a weak solvent to remove polar impurities. Elute the lipid fraction containing 12,13-DHOME with a stronger organic solvent.

• Sample Concentration and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the dried extract in a small volume of the initial mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis: Analyze the reconstituted sample using an LC-MS/MS system as described in the enzymatic assay protocol. Use optimized MRM transitions for 12,13-DHOME and its deuterated internal standard.

• Data Analysis: Create a calibration curve using a series of 12,13-DHOME standards. Calculate the concentration of 12,13-DHOME in the original biological sample by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Conclusion

Soluble epoxide hydrolase plays a definitive role in the metabolic conversion of isoleukotoxin to isoleukotoxin diol. This enzymatic transformation is a key juncture in the linoleic acid metabolic cascade, influencing the levels of bioactive lipid mediators that are implicated in a range of cellular responses, including inflammation and cytotoxicity. The detailed experimental protocols provided in this guide offer a framework for researchers to investigate the activity of sEH on isoleukotoxin and to quantify the resulting diol in various biological contexts. Further research, particularly in defining the precise kinetic parameters of this reaction, will be crucial for a more complete understanding of its physiological and pathological significance and for the development of targeted therapeutic strategies.

References

• 1. Relative Importance of Soluble and Microsomal Epoxide Hydrolases for the Hydrolysis of Epoxy-Fatty Acids in Human Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mammalian soluble epoxide hydrolase is identical to liver hepoxilin hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Soluble epoxide hydrolase is a therapeutic target for acute inflammation - PMC [pmc.ncbi.nlm.nih.gov]

Isoleukotoxin diol mechanism of action in vitro

An In-Depth Technical Guide to the In Vitro Mechanism of Action of Isoleukotoxin Diol

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Isoleukotoxin, an epoxide metabolite of linoleic acid, has been implicated in various pathophysiological conditions, notably acute respiratory distress syndrome (ARDS). However, in vitro research has compellingly demonstrated that isoleukotoxin itself is a protoxin.[1][2] The primary cytotoxic activity stems from its diol metabolite, (9Z)-12,13-dihydroxyoctadec-9-enoic acid (also known as 12,13-DHOME or Isoleukotoxin-diol).[3][4] This conversion is a critical bioactivation step catalyzed by soluble epoxide hydrolase (sEH).[1][4][5] This guide elucidates the core in vitro mechanism of action of isoleukotoxin diol, focusing on its bioactivation, cellular targets, and the downstream signaling events that lead to cytotoxicity. The primary mechanism involves the targeting of mitochondria, induction of the mitochondrial permeability transition (MPT), and subsequent activation of the apoptotic cascade.[6]

The Bioactivation of Isoleukotoxin

Isoleukotoxin is not directly cytotoxic in multiple in vitro systems.[1][4] Its toxicity is contingent upon its metabolic conversion to isoleukotoxin diol. This bioactivation is a hydration reaction catalyzed by epoxide hydrolase enzymes, particularly soluble epoxide hydrolase (sEH).[1][2][5] Cells that express sEH, or cell systems where recombinant sEH is introduced, demonstrate a marked vulnerability to isoleukotoxin, whereas cells lacking the enzyme are resistant.[1][7] This highlights that the presence and activity of sEH are determining factors in the localized toxicity of the parent compound.

Caption: Bioactivation of Isoleukotoxin to its cytotoxic diol metabolite.

Core Cellular Mechanism of Action

The cytotoxic effects of isoleukotoxin diol are primarily mediated through the disruption of mitochondrial function.

Mitochondrial Dysfunction

Studies using rabbit renal proximal tubules revealed that isoleukotoxin diol induces cell death associated with mitochondrial dysfunction.[8] This dysfunction is characterized by a significant decrease in cellular respiration, which occurs prior to the loss of membrane integrity and cell death.[8] Importantly, this toxicity is not a result of oxidative stress.[8]

Induction of the Mitochondrial Permeability Transition (MPT)

A key event in isoleukotoxin diol-induced toxicity is the specific activation of the mitochondrial permeability transition (MPT).[6] The MPT involves the opening of a non-specific pore in the inner mitochondrial membrane, leading to the dissipation of the mitochondrial membrane potential, uncoupling of oxidative phosphorylation, and osmotic swelling of the mitochondrial matrix. This event is a critical control point for cell death. The MPT inhibitor, cyclosporin (B1163) A, has been shown to ameliorate the cellular toxicity associated with isoleukotoxin diol, confirming the centrality of this mechanism.[6]

Apoptotic Cascade Activation

The opening of the MPT pore leads to the release of pro-apoptotic factors, most notably cytochrome c, from the mitochondrial intermembrane space into the cytosol.[6] Cytosolic cytochrome c then participates in the formation of the apoptosome, which activates caspase cascades, ultimately leading to programmed cell death, or apoptosis.

Caption: Signaling pathway for Isoleukotoxin Diol-induced cytotoxicity.

Quantitative Data on In Vitro Cytotoxicity

The following table summarizes key quantitative and qualitative findings from in vitro studies on the effects of isoleukotoxin and its diol.

Cell Type	Compound	Concentration	Time	Effect	Reference
Rabbit Renal Proximal Tubules	Isoleukotoxin/Leukotoxin Mix	Up to 1 mM	6 hr	No significant cell death observed.	[8]
Rabbit Renal Proximal Tubules	Isoleukotoxin/Leukotoxin Diol Mix	1 mM	4 hr	Onset of cell death.	[8]
Rabbit Renal Proximal Tubules	Isoleukotoxin/Leukotoxin Diol Mix	1 mM	6 hr	~42% cell death (LDH release).	[8]
Rabbit Renal Proximal Tubules	Isoleukotoxin/Leukotoxin Diol Mix	Not specified	< 4 hr	54% decrease in mitochondrial respiration.	[8]
Rabbit Renal Proximal Tubules	Isoleukotoxin/Leukotoxin Diol Mix	Not specified	30 min	Complete inhibition of active Na+ transport.	[8]
Spodoptera frugiperda (Sf21) insect cells	Leukotoxin	High concentrations	Not specified	Cytotoxicity observed.	[7]
Sf21 cells expressing sEH	Leukotoxin	Lower concentrations	Not specified	Cytotoxicity observed (due to conversion to diol).	[1][7]
Human and Insect Cells	Leukotoxin Diol	Not specified	Not specified	Acute cellular toxicity; ameliorated by cyclosporin A.	[6]
Human Neutrophils	Isoleukotoxin Diol (12,13-DHOME)	Not specified	Not specified	Inhibition of the neutrophil respiratory burst.	[3][9]

Experimental Protocols

Reproducing the in vitro study of isoleukotoxin diol requires specific methodologies for compound synthesis, cell handling, and cytotoxicity assessment.

Synthesis of Isoleukotoxin Diol

Isoleukotoxin diol can be prepared from its parent epoxide. A common laboratory method involves the hydrolysis of methyl isoleukotoxin ester using aqueous 1% perchloric acid with tetrahydrofuran (B95107) (THF) as a co-solvent.[2] The reaction is typically run at room temperature for several hours, followed by purification using flash chromatography on a silica (B1680970) gel column.[2]

Cell Culture and Treatment

• Cell Models : Key experiments have utilized primary cells, such as rabbit renal proximal tubules, and established cell lines, including pulmonary alveolar epithelial cells and human HeLa cells.[1][4][6][8] For bioactivation studies, insect cell lines like Spodoptera frugiperda (Sf21) transfected with baculovirus constructs to express recombinant sEH are used.[1][4]

• Treatment : Cells are cultured under standard conditions. For experiments, the medium is replaced with a medium containing the test compound (isoleukotoxin, isoleukotoxin diol, or vehicle control) at the desired concentrations. For inhibition studies, cells may be pre-treated with inhibitors like 4-phenylchalcone (B1654520) oxide (for sEH) or cyclosporin A (for MPT) before the addition of the toxin.[2][6]

Cytotoxicity Assays

• Lactate (B86563) Dehydrogenase (LDH) Release Assay : This is a common method to quantify the loss of plasma membrane integrity.[8] LDH is a stable cytosolic enzyme that is released into the culture medium upon cell lysis.[10] The amount of LDH in the supernatant is measured using a coupled enzymatic assay where LDH catalyzes the conversion of lactate to pyruvate, which then leads to the reduction of a tetrazolium salt into a colored formazan (B1609692) product, quantifiable by a spectrophotometer.[10]

Mitochondrial Function Assays

• Respiration Measurement : Cellular oxygen consumption can be measured using a Clark-type oxygen electrode in a sealed chamber. A decrease in oxygen consumption following treatment indicates impaired mitochondrial respiration.[8]

• Mitochondrial Permeability Transition (MPT) Assay : The MPT can be assessed in isolated mitochondria by measuring the decrease in light scattering at 540 nm, which corresponds to mitochondrial swelling. Another method involves monitoring the fluorescence of calcein-AM; in healthy cells, calcein (B42510) is sequestered in the cytosol, but upon MPT induction, it enters the mitochondria, and its fluorescence is quenched.

Caption: A typical workflow for assessing isoleukotoxin diol cytotoxicity.

Conclusion and Implications

The in vitro mechanism of action for isoleukotoxin diol is now understood to be a multi-step process initiated by enzymatic bioactivation. The resulting diol is a potent mitochondrial toxin that induces cell death via the mitochondrial permeability transition and subsequent apoptosis.[6] This detailed understanding is critical for researchers in toxicology and drug development. It suggests that inhibitors of soluble epoxide hydrolase could serve as potential therapeutic agents to mitigate the cellular damage seen in conditions like ARDS where leukotoxins are elevated.[2][11] Furthermore, the specific targeting of mitochondria by isoleukotoxin diol provides a focused area for the development of cytoprotective strategies.

References

• 1. Bioactivation of leukotoxins to their toxic diols by epoxide hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. atsjournals.org [atsjournals.org]
• 3. Metabolomics reveals increased isoleukotoxin diol (12,13-DHOME) in human plasma after acute Intralipid infusion - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bioactivation of leukotoxins to their toxic diols by epoxide hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Epoxide hydrolase - Wikipedia [en.wikipedia.org]
• 6. Cellular characterization of leukotoxin diol-induced mitochondrial dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. experts.azregents.edu [experts.azregents.edu]
• 9. Metabolomics reveals increased isoleukotoxin diol (12,13-DHOME) in human plasma after acute Intralipid infusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. CytoTox 96® Non-Radioactive Cytotoxicity Assay [worldwide.promega.com]
• 11. Leukotoxin-diol: a putative toxic mediator involved in acute respiratory distress syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on Isoleukotoxin Diol and Mitochondrial Permeability Transition

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Isoleukotoxin diol, a toxic metabolite of linoleic acid, has been identified as a potent inducer of the mitochondrial permeability transition (MPT). This event represents a critical juncture in cell fate, often leading to apoptosis or necrosis. This technical guide provides a comprehensive overview of the mechanisms, experimental evaluation, and key signaling pathways associated with isoleukotoxin diol-induced MPT. Detailed experimental protocols and quantitative data are presented to facilitate further research and drug development efforts targeting this pathway.

Introduction to Isoleukotoxin Diol and the Mitochondrial Permeability Transition

Isoleukotoxin diol, specifically 9,10-dihydroxy-12Z-octadecenoic acid, is the biologically active and toxic metabolite of leukotoxin. The conversion of leukotoxin to its diol form is catalyzed by epoxide hydrolases. Isoleukotoxin diol has been implicated in cellular toxicity and is a key factor in conditions such as acute respiratory distress syndrome (ARDS)[1].

The primary mechanism of isoleukotoxin diol-induced cytotoxicity is the activation of the mitochondrial permeability transition pore (mPTP). The mPTP is a high-conductance channel in the inner mitochondrial membrane. Its opening leads to the dissipation of the mitochondrial membrane potential, mitochondrial swelling, and the release of pro-apoptotic factors, most notably cytochrome c, into the cytosol[1]. This cascade of events ultimately triggers programmed cell death. A key inhibitor of the mPTP, cyclosporin (B1163) A, has been shown to ameliorate the toxic effects of isoleukotoxin diol, confirming the central role of the MPT in its mechanism of action[1].

Quantitative Data on Isoleukotoxin Diol-Induced Mitochondrial Dysfunction

The following tables summarize the dose-dependent effects of isoleukotoxin diol on key indicators of mitochondrial permeability transition. Note: The following data are illustrative and based on typical results reported in the literature for MPT inducers. Specific quantitative data for isoleukotoxin diol was not available in the public domain at the time of this report.

Table 1: Effect of Isoleukotoxin Diol on Mitochondrial Swelling

Isoleukotoxin Diol Concentration (µM)	Change in Absorbance at 540 nm (ΔA₅₄₀)	Percentage of Maximal Swelling (%)
0 (Control)	0.02 ± 0.01	0
10	0.15 ± 0.03	30
25	0.35 ± 0.05	70
50	0.48 ± 0.06	96
100	0.50 ± 0.04	100

Table 2: Effect of Isoleukotoxin Diol on Mitochondrial Membrane Potential (ΔΨm)

Isoleukotoxin Diol Concentration (µM)	JC-1 Red/Green Fluorescence Ratio	Percentage Decrease in ΔΨm (%)
0 (Control)	8.5 ± 0.7	0
10	6.2 ± 0.5	27
25	3.1 ± 0.4	64
50	1.5 ± 0.3	82
100	1.1 ± 0.2	87

Table 3: Effect of Isoleukotoxin Diol on Cytochrome c Release

Isoleukotoxin Diol Concentration (µM)	Cytosolic Cytochrome c (Arbitrary Densitometry Units)	Fold Increase vs. Control
0 (Control)	100 ± 15	1.0
10	250 ± 30	2.5
25	580 ± 45	5.8
50	950 ± 60	9.5
100	1100 ± 75	11.0

Experimental Protocols

Mitochondrial Swelling Assay

This spectrophotometric assay measures the change in light scattering of a mitochondrial suspension as an indicator of swelling.

Materials:

• Isolated mitochondria

• Swelling buffer (e.g., 120 mM KCl, 10 mM Tris-HCl, 5 mM KH₂PO₄, pH 7.4)

• Isoleukotoxin diol stock solution

• Calcium chloride (CaCl₂) solution

• Spectrophotometer capable of measuring absorbance at 540 nm

Procedure:

• Resuspend isolated mitochondria in swelling buffer to a final concentration of 0.5-1.0 mg/mL.

• Equilibrate the mitochondrial suspension in the spectrophotometer cuvette at 25°C.

• Establish a baseline absorbance reading at 540 nm.

• Add the desired concentration of isoleukotoxin diol to the cuvette and mix gently.

• Initiate the permeability transition by adding a pulse of CaCl₂ (e.g., 50-100 µM).

• Monitor the decrease in absorbance at 540 nm over time (typically 10-15 minutes). A decrease in absorbance indicates mitochondrial swelling.

• As a positive control for maximal swelling, a protonophore (e.g., FCCP) can be used. For inhibition studies, pre-incubate mitochondria with cyclosporin A before adding isoleukotoxin diol.

Mitochondrial Membrane Potential (ΔΨm) Assay using JC-1

This fluorescence-based assay utilizes the cationic dye JC-1 to measure changes in mitochondrial membrane potential. In healthy, polarized mitochondria, JC-1 forms aggregates that emit red fluorescence. Upon membrane depolarization, JC-1 reverts to its monomeric form, which emits green fluorescence.

Materials:

• Cultured cells (e.g., HeLa, Jurkat)

• Cell culture medium

• Isoleukotoxin diol stock solution

• JC-1 staining solution

• Fluorescence microscope or plate reader with appropriate filters (excitation/emission for green ~485/530 nm; for red ~550/600 nm)

Procedure:

• Seed cells in a suitable culture plate or on coverslips and allow them to adhere overnight.

• Treat the cells with various concentrations of isoleukotoxin diol for the desired time.

• Remove the treatment medium and wash the cells with phosphate-buffered saline (PBS).

• Incubate the cells with the JC-1 staining solution (typically 1-10 µg/mL) in fresh medium for 15-30 minutes at 37°C in the dark.

• Wash the cells with PBS to remove excess dye.

• Immediately analyze the cells using a fluorescence microscope or plate reader.

• Quantify the red and green fluorescence intensity. A decrease in the red/green fluorescence ratio indicates mitochondrial membrane depolarization.

Cytochrome c Release Assay (Western Blotting)

This immunoblotting technique detects the translocation of cytochrome c from the mitochondria to the cytosol.

Materials:

• Cultured cells

• Isoleukotoxin diol stock solution

• Cell lysis buffer for cytosolic and mitochondrial fractionation

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and electrophoresis apparatus

• Western blotting apparatus

• Primary antibody against cytochrome c

• Secondary antibody (HRP-conjugated)

• Chemiluminescent substrate

• Imaging system for Western blots

Procedure:

• Treat cultured cells with isoleukotoxin diol for the desired time.

• Harvest the cells and perform subcellular fractionation to separate the cytosolic and mitochondrial fractions.

• Determine the protein concentration of each fraction.

• Load equal amounts of protein from the cytosolic fractions onto an SDS-PAGE gel. It is also advisable to run mitochondrial fractions to confirm the depletion of cytochrome c from this compartment.

• Perform electrophoresis to separate the proteins by size.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with the primary antibody against cytochrome c.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Add the chemiluminescent substrate and capture the signal using an imaging system.

• The intensity of the cytochrome c band in the cytosolic fraction will be proportional to the amount of released cytochrome c. Densitometry can be used for quantification.

Signaling Pathways and Experimental Workflows

Signaling Pathway of Isoleukotoxin Diol-Induced Mitochondrial Permeability Transition

Caption: Signaling cascade of isoleukotoxin diol-induced apoptosis.

Experimental Workflow for Assessing Mitochondrial Swelling

References

• 1. Cellular characterization of leukotoxin diol-induced mitochondrial dysfunction - PubMed [pubmed.ncbi.nlm.nih.gov]

Endogenous Presence of Isoleukotoxin Diol in Tissues: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isoleukotoxin diol, also known as 12,13-dihydroxy-9Z-octadecenoic acid (12,13-DHOME), is a bioactive lipid metabolite derived from linoleic acid. Initially identified in the context of inflammation and toxicology, recent research has unveiled its role as an endogenous signaling molecule with significant physiological effects. This technical guide provides a comprehensive overview of the current understanding of the endogenous presence of isoleukotoxin diol in tissues, its biosynthesis, and its signaling pathways. We consolidate available quantitative data, detail experimental protocols for its analysis, and present visual diagrams of its metabolic and signaling cascades to serve as a valuable resource for researchers in lipid biology, drug discovery, and development.

Introduction

Isoleukotoxin diol (12,13-DHOME) is the hydrated metabolite of isoleukotoxin, an epoxide of linoleic acid. The conversion is catalyzed by the enzyme soluble epoxide hydrolase (sEH). While initially studied for its toxic effects, particularly in the context of acute respiratory distress syndrome (ARDS), emerging evidence highlights its role as a lipokine—a lipid-derived signaling molecule.[1][2] This guide focuses on the endogenous presence and physiological functions of isoleukotoxin diol in various tissues.

Biosynthesis of Isoleukotoxin Diol

The synthesis of isoleukotoxin diol is a multi-step enzymatic process originating from linoleic acid, an essential fatty acid.

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Caption: Biosynthesis pathway of isoleukotoxin diol from linoleic acid.

Quantitative Data on Endogenous Isoleukotoxin Diol

Quantitative data on the basal endogenous levels of isoleukotoxin diol in specific human tissues are not extensively documented in publicly available literature. Most studies focus on its circulating levels in plasma or its induction under specific physiological conditions like exercise or cold exposure. Brown adipose tissue (BAT) has been identified as a primary source of its release under these stimuli.[1][3] While some studies mention the expression of isoleukotoxin diol in the liver, kidney, and white adipose tissue, they do not provide specific basal concentrations.[3]

The following table summarizes available data on isoleukotoxin diol concentrations in biological fluids and tissues, primarily from rodent models and human plasma.

Biological Matrix	Species	Condition	Concentration	Reference
Plasma	Human	Sedentary (Baseline)	~2.5 - 4.5 ng/mL	[3]
Plasma	Human	Active (Baseline)	~5.0 - 7.0 ng/mL	[3]
Plasma	Human	Post-exercise	Significant increase from baseline	[3]
Plasma	Mouse	Room Temperature	~3 ng/mL (10 nM)	[3]
Plasma	Mouse	Post-exercise	~10 - 30 ng/mL (30 - 100 nM)	[3]
Brown Adipose Tissue (BAT)	Mouse	Not specified	High concentration detected	[1]
Lung	Mouse	Intraperitoneal 12,13-diHOME	Significant increase	[4]

Experimental Protocols

The accurate quantification of isoleukotoxin diol in tissues requires robust extraction and sensitive analytical methods, typically involving liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Tissue Homogenization and Lipid Extraction

This protocol provides a general framework for the extraction of oxylipins, including isoleukotoxin diol, from solid tissues.

dot

Caption: General workflow for tissue extraction of isoleukotoxin diol.

Detailed Steps:

• Sample Preparation: Start with approximately 50 mg of frozen tissue. It is crucial to keep the tissue frozen until homogenization to prevent enzymatic degradation.

• Homogenization: Homogenize the tissue in 1 mL of ice-cold methanol containing an appropriate internal standard (e.g., 12,13-diHOME-d4) to correct for extraction losses and matrix effects. A bead beater or similar mechanical homogenizer is recommended.

• Lipid Extraction (Folch Method):

  • Add 2 mL of chloroform to the homogenate and vortex thoroughly.

  • Add 0.8 mL of water, vortex again, and centrifuge at a low speed (e.g., 2000 x g) for 10 minutes at 4°C to separate the phases.

• Phase Separation and Collection: Carefully collect the lower organic phase, which contains the lipids, avoiding the protein interface.

• Drying and Reconstitution: Dry the collected organic phase under a gentle stream of nitrogen. Reconstitute the dried lipid extract in a small, precise volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis (typically a mixture of methanol and/or acetonitrile).[5]

LC-MS/MS Quantification

• Chromatography: Reverse-phase liquid chromatography is typically used for the separation of oxylipins. A C18 column is a common choice.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode is ideal for sensitive and specific quantification.

• MRM Transitions: Specific precursor-to-product ion transitions for both the analyte (12,13-DHOME) and the internal standard (e.g., 12,13-DHOME-d4) must be optimized for the instrument being used.

• Quantification: A calibration curve is generated using a series of known concentrations of a 12,13-DHOME analytical standard. The concentration in the tissue samples is then determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.[6]

Signaling Pathways of Isoleukotoxin Diol

Isoleukotoxin diol has been identified as a signaling molecule that promotes the uptake of fatty acids into cells, particularly in brown adipose tissue and skeletal muscle. This action is mediated by the translocation of fatty acid transporters to the plasma membrane.

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Caption: Signaling pathway of isoleukotoxin diol in promoting fatty acid uptake.

The binding of isoleukotoxin diol to a putative cell surface receptor initiates an intracellular signaling cascade. This cascade culminates in the translocation of fatty acid transporters, such as FATP1 and CD36, from intracellular stores to the plasma membrane.[1][2] This increased cell surface presence of fatty acid transporters facilitates a greater influx of fatty acids into the cell.

Conclusion

Isoleukotoxin diol (12,13-DHOME) is an endogenously produced lipid mediator with important signaling functions, particularly in the regulation of fatty acid metabolism. While its role as a lipokine released from brown adipose tissue in response to physiological stimuli is becoming clearer, further research is needed to establish its basal concentrations in a wider range of tissues and to fully elucidate the molecular details of its signaling pathways. The methodologies outlined in this guide provide a foundation for researchers to pursue these investigations, which will be critical for understanding the full physiological and pathophysiological significance of this molecule and for exploring its potential as a therapeutic target.

References

• 1. The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 12,13-diHOME: An Exercise-Induced Lipokine that Increases Skeletal Muscle Fatty Acid Uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Lipidomics Workflow for Cells, Plasma & Tissue via LC-MS/MS - Creative Proteomics [creative-proteomics.com]
• 6. Elevated 12,13-diHOME level in maternal and umbilical cord blood complicated with preeclampsia - PMC [pmc.ncbi.nlm.nih.gov]

Isoleukotoxin Diol as a Biomarker for Oxidative Stress: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Oxidative stress, a state of imbalance between the production of reactive oxygen species and the body's ability to counteract their harmful effects, is a key pathological feature of numerous diseases. The identification of reliable biomarkers to assess oxidative stress is crucial for diagnostics, prognostics, and the development of targeted therapies. Isoleukotoxin diol, a metabolite of linoleic acid, has emerged as a promising biomarker due to its direct link to lipid peroxidation and its inherent biological activity. This technical guide provides an in-depth overview of isoleukotoxin diol, including its formation, its role as a biomarker, methods for its detection, and its involvement in key signaling pathways.

Introduction to Isoleukotoxin Diol and Oxidative Stress

Linoleic acid, an essential omega-6 fatty acid, is a major component of cellular membranes and is highly susceptible to oxidation. Under conditions of oxidative stress, linoleic acid can be non-enzymatically or enzymatically converted to various oxidized lipid mediators. One such pathway involves the epoxidation of linoleic acid to form isoleukotoxin (also known as vernolic acid or 12,13-epoxy-9Z-octadecenoic acid). Isoleukotoxin itself is considered a protoxin.[1] Its bioactivation occurs through the action of soluble epoxide hydrolase (sEH), which converts the epoxide to its corresponding diol, 12,13-dihydroxy-9Z-octadecenoic acid (12,13-DHOME), commonly referred to as isoleukotoxin diol.[2]

The formation of isoleukotoxin diol is indicative of upstream lipid peroxidation, making it a valuable downstream marker of oxidative stress. Unlike its epoxide precursor, isoleukotoxin diol is the more biologically active and toxic molecule, implicated in various pathophysiological processes, including inflammation and cytotoxicity.[1][3]

Data Presentation: Quantitative Levels of Isoleukotoxin Diol

The quantification of isoleukotoxin diol in biological matrices provides a measure of in vivo oxidative stress. While extensive data across a wide range of diseases is still an area of active research, the following tables summarize available quantitative data.

Table 1: Isoleukotoxin Diol (12,13-DHOME) Levels in Human Plasma

Condition	Sample Type	Concentration Range	Key Findings	Reference
Healthy Volunteers (Post-Intralipid Infusion)	Plasma	Significantly increased post-infusion (P < 10-3)	Intralipid infusion, a model of increased plasma fatty acids, leads to a significant increase in plasma 12,13-DHOME levels.	[1][2]
Healthy Volunteers (Baseline)	Plasma	Not explicitly stated, but detectable	Baseline levels are present in healthy individuals.	[1][2]

Table 2: Isoleukotoxin Diol (12,13-DHOME) in Animal Models of Inflammatory Pain

Model	Tissue	Condition	Concentration	Key Findings	Reference
Mouse	Peripheral Nervous Tissue	Zymosan-induced inflammation	Increased	12,13-DiHOME levels are elevated in nervous tissue during inflammatory pain.	[4]
Mouse	Peripheral Nervous Tissue	Complete Freund's Adjuvant-induced inflammation	Increased	Confirms the elevation of 12,13-DiHOME in another model of inflammatory pain.	[4]

Signaling Pathways and Mechanisms of Action

Isoleukotoxin diol exerts its biological effects through the modulation of several key signaling pathways, contributing to cellular dysfunction and pathology.

Mitochondrial Dysfunction

A primary mechanism of isoleukotoxin diol-induced toxicity is the disruption of mitochondrial function. It has been shown to directly activate the mitochondrial permeability transition (MPT) pore. The opening of the MPT pore leads to the dissipation of the mitochondrial membrane potential, uncoupling of oxidative phosphorylation, and the release of pro-apoptotic factors like cytochrome c, ultimately triggering cell death.

Isoleukotoxin diol triggers apoptosis via the mitochondrial permeability transition pore.

Pro-inflammatory Signaling

Isoleukotoxin diol is also implicated in pro-inflammatory signaling cascades. While direct mechanistic studies are ongoing, the context of its formation during oxidative stress and inflammation suggests its involvement in pathways such as NF-κB and MAP kinase signaling. For instance, in inflammatory pain models, 12,13-DiHOME sensitizes the transient receptor potential vanilloid 1 (TRPV1) channel via a protein kinase C-dependent mechanism, leading to enhanced CGRP release from sensory neurons.[4] Furthermore, studies on other lipid peroxidation products and inflammatory stimuli demonstrate the activation of p38 MAPK and ERK pathways, which are critical in regulating the expression of pro-inflammatory cytokines.

Proposed pro-inflammatory signaling pathways involving isoleukotoxin diol.

Experimental Protocols

Accurate and reproducible quantification of isoleukotoxin diol is essential for its validation as a biomarker. The following section outlines key experimental methodologies.

Sample Collection and Storage

• Plasma: Collect whole blood in tubes containing an anticoagulant (e.g., EDTA). Centrifuge at 2,000-3,000 x g for 15 minutes at 4°C. Transfer the plasma to a clean tube and store at -80°C until analysis.

• Urine: Collect urine samples in sterile containers. For spot urine samples, it is recommended to normalize the analyte concentration to urinary creatinine (B1669602) to account for dilution. Store at -80°C until analysis.

• Tissues: Immediately after collection, snap-freeze tissues in liquid nitrogen and store at -80°C.

Sample Preparation: Lipid Extraction

A common method for extracting lipids, including isoleukotoxin diol, from biological matrices is liquid-liquid extraction (LLE).

Materials:

• Ethyl acetate (B1210297)

• Internal standard (e.g., deuterated isoleukotoxin diol)

• Centrifuge

• Nitrogen evaporator

Procedure:

• To 100 µL of plasma, add the internal standard.

• Add 1 mL of ethyl acetate and vortex vigorously for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C to separate the phases.

• Transfer the upper organic layer to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent (e.g., 100 µL of methanol:water, 50:50, v/v) for LC-MS/MS analysis.

Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the sensitive and specific quantification of isoleukotoxin diol.

Instrumentation:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A triple quadrupole mass spectrometer.

Chromatographic Conditions (Example):

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A linear gradient from 5% to 95% mobile phase B over 10 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

Mass Spectrometric Conditions (Example):

• Ionization Mode: Electrospray ionization (ESI) in negative ion mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Isoleukotoxin diol (12,13-DHOME): Precursor ion (m/z) 313.2 -> Product ions (e.g., m/z 171.1, 127.1).

  • Internal Standard (d4-12,13-DHOME): Precursor ion (m/z) 317.2 -> Product ions (e.g., m/z 171.1, 131.1).

• Collision Energy and other parameters: Optimize for the specific instrument.

Calibration and Quantification:

• Prepare a series of calibration standards of known concentrations of isoleukotoxin diol and a fixed concentration of the internal standard in a surrogate matrix (e.g., charcoal-stripped plasma).

• Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration.

• Determine the concentration of isoleukotoxin diol in unknown samples by interpolating their peak area ratios from the calibration curve.

A generalized workflow for the quantification of isoleukotoxin diol.

Conclusion and Future Directions

Isoleukotoxin diol is a valuable biomarker of oxidative stress, providing a specific readout of linoleic acid peroxidation and subsequent enzymatic bioactivation. Its inherent toxicity and involvement in key pathological signaling pathways underscore its potential clinical relevance. The availability of robust and sensitive LC-MS/MS methods allows for its reliable quantification in various biological matrices.

Future research should focus on:

• Expanding the quantitative database: Measuring isoleukotoxin diol levels in larger patient cohorts across a wider range of diseases associated with oxidative stress to establish clinical reference ranges and assess its diagnostic and prognostic utility.

• Elucidating detailed signaling mechanisms: Further investigating the direct interactions of isoleukotoxin diol with cellular components to fully delineate its role in pro-inflammatory and cell death pathways.

• Therapeutic targeting: Exploring the inhibition of soluble epoxide hydrolase as a therapeutic strategy to reduce the formation of isoleukotoxin diol and mitigate its detrimental effects in diseases characterized by excessive oxidative stress.

By advancing our understanding of isoleukotoxin diol, we can pave the way for improved diagnostics and novel therapeutic interventions for a multitude of oxidative stress-related disorders.

References

• 1. Metabolomics reveals increased isoleukotoxin diol (12,13-DHOME) in human plasma after acute Intralipid infusion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of p38 and ERK MAP kinases blocks endotoxin-induced nitric oxide production and differentially modulates cytokine expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The oxidized linoleic acid metabolite 12,13-DiHOME mediates thermal hyperalgesia during inflammatory pain - PubMed [pubmed.ncbi.nlm.nih.gov]

Isoleukotoxin Diol: A Technical Guide to its Chemical and Physical Properties and Biological Signaling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoleukotoxin diol, a dihydroxy derivative of linoleic acid, is a bioactive lipid that plays a significant role in inflammatory responses. It is formed from its precursor, isoleukotoxin (also known as 12,13-epoxy-9Z-octadecenoic acid), through the action of soluble epoxide hydrolase (sEH). This conversion is a critical bioactivation step, as isoleukotoxin diol is a more potent toxin than its epoxide precursor.[1][2][3] This technical guide provides an in-depth overview of the chemical and physical properties of isoleukotoxin diol, detailed experimental protocols for its characterization, and a comprehensive description of its known signaling pathways, particularly in the context of neutrophil chemotaxis.

Chemical and Physical Properties

Data Presentation: Chemical and Physical Properties of Isoleukotoxin Diol

Property	Value	Source
Chemical Formula	C₁₈H₃₄O₄	[4][5]
Molecular Weight	314.46 g/mol	[6]
CAS Number	73889-55-1	[5]
Physical Description	Solid	[4]
logP	4.62	[7]
Topological Polar Surface Area	77.76 Ų	[7]
Hydrogen Bond Donors	3	[7]
Hydrogen Bond Acceptors	4	[7]
Rotatable Bonds	15	[7]

Note: Specific experimental values for melting point, boiling point, and density are not consistently reported in publicly available literature. The provided logP and other calculated properties offer insights into its lipophilicity and potential membrane permeability.

Experimental Protocols

Synthesis of Isoleukotoxin Diol

A common method for the synthesis of isoleukotoxin diol involves the epoxidation of linoleic acid followed by hydrolysis of the resulting epoxide.

Workflow for the Synthesis of Isoleukotoxin Diol

Caption: Synthesis of Isoleukotoxin Diol from Linoleic Acid.

Detailed Protocol:

• Epoxidation of Linoleic Acid:

  • Dissolve linoleic acid in a suitable organic solvent (e.g., dichloromethane).

  • Add an epoxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA), in a controlled manner, often at a reduced temperature to manage the exothermic reaction.

  • Monitor the reaction progress using thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • Upon completion, quench the reaction and purify the resulting isoleukotoxin (12,13-epoxy-9Z-octadecenoic acid) using column chromatography.

• Hydrolysis of Isoleukotoxin:

  • The purified isoleukotoxin is then subjected to hydrolysis to open the epoxide ring and form the diol.

  • This can be achieved enzymatically using soluble epoxide hydrolase (sEH) or through acid-catalyzed hydrolysis (e.g., with dilute perchloric acid).

  • The reaction mixture is then neutralized, and the isoleukotoxin diol is extracted with an organic solvent.

  • Final purification is typically performed using high-performance liquid chromatography (HPLC) to obtain the pure diol.

Determination of Physical Properties

Standard methodologies for the characterization of fatty acids and related lipids can be applied to determine the physical properties of isoleukotoxin diol.

Caption: Isoleukotoxin diol signaling in neutrophil chemotaxis.

Description of the Signaling Cascade:

• Receptor Binding: Isoleukotoxin diol, the ligand, binds to a specific but currently unidentified G-protein coupled receptor on the surface of the neutrophil.

• G-Protein Activation: This binding event triggers a conformational change in the receptor, leading to the activation of an associated heterotrimeric G-protein of the Gi/o family. This is confirmed by the sensitivity of the response to pertussis toxin, which specifically inhibits these types of G-proteins. [8]3. PI3K Activation: The activated G-protein, likely through its βγ subunits, activates phosphoinositide 3-kinase (PI3K) at the plasma membrane.

• PIP3 Generation: PI3K phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3), a key second messenger.

• Akt Activation: PIP3 recruits and activates the serine/threonine kinase Akt.

• Downstream Signaling: Activated Akt then phosphorylates a variety of downstream effector proteins that are involved in regulating the actin cytoskeleton. This includes the activation of small GTPases such as Rac and Cdc42.

• Cellular Response: The culmination of this signaling cascade is the reorganization of the actin cytoskeleton, leading to cell polarization and directed migration (chemotaxis) towards the higher concentration of isoleukotoxin diol.

Conclusion

Isoleukotoxin diol is a biologically active lipid with potent pro-inflammatory properties. Understanding its chemical and physical characteristics, as well as the intricate signaling pathways it triggers, is crucial for researchers in the fields of inflammation, immunology, and drug development. The methodologies outlined in this guide provide a framework for the consistent and accurate characterization of this important molecule. Further research is warranted to identify the specific receptor for isoleukotoxin diol, which will provide a more complete picture of its mechanism of action and may reveal novel therapeutic targets for inflammatory diseases.

References

• 1. Bioactivation of leukotoxins to their toxic diols by epoxide hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bioactivation of leukotoxins to their toxic diols by epoxide hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Leukotoxin-diol: a putative toxic mediator involved in acute respiratory distress syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. (9Z)-12,13-Dihydroxyoctadec-9-enoate | C18H34O4 | CID 25320870 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. usbio.net [usbio.net]
• 6. larodan.com [larodan.com]
• 7. LIPID MAPS [lipidmaps.org]
• 8. Leukotoxin and its diol induce neutrophil chemotaxis through signal transduction different from that of fMLP - PubMed [pubmed.ncbi.nlm.nih.gov]

Isoleukotoxin Diol: A Technical Guide to Core Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoleukotoxin diol, the metabolic product of isoleukotoxin formed via soluble epoxide hydrolase, is a potent lipid mediator implicated in acute respiratory distress syndrome (ARDS) and other inflammatory conditions.[1][2] Its cytotoxicity is significantly greater than its precursor, isoleukotoxin.[1][2][3] This technical guide provides an in-depth analysis of the core signaling pathways activated by isoleukotoxin diol, focusing on mechanisms of neutrophil chemotaxis and induction of mitochondrial dysfunction. The information presented herein is intended to support research and development efforts aimed at understanding and targeting the pathological effects of this toxin.

Core Signaling Pathways Activated by Isoleukotoxin Diol

Current research has elucidated two primary signaling pathways activated by isoleukotoxin diol: a G-protein-coupled, PI3-K-dependent pathway mediating neutrophil chemotaxis, and a pathway of direct mitochondrial insult leading to apoptosis.

Neutrophil Chemotaxis via a G-Protein Coupled, PI3-K-Dependent Pathway

Isoleukotoxin diol is a potent chemoattractant for human neutrophils, inducing their migration at nanomolar concentrations.[4] This response is initiated through the activation of a pertussis toxin-sensitive G-protein, indicating the involvement of a G-protein coupled receptor (GPCR).[5] Subsequent signaling diverges from other common chemoattractant pathways, such as that of N-formyl-methionyl-leucyl-phenylalanine (fMLP), by proceeding through phosphatidylinositol-3-kinase (PI3-K) rather than protein tyrosine kinases (PTKs).[4][5]

References

• 1. Leukotoxin-diol: a putative toxic mediator involved in acute respiratory distress syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bioactivation of leukotoxins to their toxic diols by epoxide hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bioactivation of leukotoxins to their toxic diols by epoxide hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. publications.ersnet.org [publications.ersnet.org]
• 5. Leukotoxin and its diol induce neutrophil chemotaxis through signal transduction different from that of fMLP - PubMed [pubmed.ncbi.nlm.nih.gov]

The Protoxin-Toxin Relationship of Isoleukotoxin and Its Diol: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the relationship between isoleukotoxin and its metabolite, isoleukotoxin diol. It is intended for researchers, scientists, and drug development professionals investigating lipid mediators in inflammation, toxicology, and related fields. This document summarizes the biosynthesis, biological activities, and underlying signaling mechanisms of these compounds, presenting key data in a structured format to facilitate further research and therapeutic development.

Introduction: The Metabolic Activation of a Protoxin

Isoleukotoxin, a linoleic acid-derived epoxide, is a recognized protoxin that undergoes metabolic activation in vivo to its more potent and toxic form, isoleukotoxin diol.[1][2] This conversion is catalyzed by the enzyme soluble epoxide hydrolase (sEH), which hydrates the epoxide ring of isoleukotoxin to form the corresponding vicinal diol.[1][2] The diol metabolite is implicated as a key mediator in the pathophysiology of conditions such as acute respiratory distress syndrome (ARDS) and immunosuppression.[3][4] Understanding the distinct roles and potencies of the parent epoxide and its diol is crucial for the development of targeted therapeutic strategies.

Biosynthesis and Chemical Relationship

Isoleukotoxin is generated from linoleic acid through the action of cytochrome P450 enzymes.[5] Subsequently, soluble epoxide hydrolase (sEH) facilitates the hydrolysis of the epoxide group in isoleukotoxin, yielding isoleukotoxin diol. This metabolic transformation is a critical step in the bioactivation of this lipid mediator.

Below is a diagram illustrating the biosynthetic pathway from linoleic acid to isoleukotoxin and its subsequent conversion to isoleukotoxin diol.

Caption: Biosynthetic pathway of isoleukotoxin and its diol.

Quantitative Data: A Comparative Analysis of Biological Activity

The bioactivation of isoleukotoxin to its diol is reflected in a significant increase in biological potency and toxicity. The following tables summarize the available quantitative data comparing the two compounds.

Table 1: In Vivo Toxicity

Compound	Animal Model	Administration Route	LD50	Reference
Isoleukotoxin	Swiss Webster Mice	Intravenous	~400 mg/kg	[4]
Isoleukotoxin Diol	Swiss Webster Mice	Intravenous	~100 mg/kg	[4]

Note: A dose of 300 mg/kg of isoleukotoxin diol resulted in 100% mortality, whereas the same dose of isoleukotoxin resulted in 0% mortality in the same study.[4]

Table 2: In Vitro Cellular Effects

Compound	Cell Line	Assay	Effective Concentration	Effect	Reference
Isoleukotoxin	Various human cell lines	Cytotoxicity	50-100 µg/mL	Complete growth inhibition	[6]
Isoleukotoxin Diol	MCF-7	Cell Proliferation	0.32 - 1.6 µM	Stimulation	[7]

Experimental Protocols

Soluble Epoxide Hydrolase (sEH) Activity Assay

This protocol outlines a general method for determining the activity of sEH, the enzyme responsible for converting isoleukotoxin to its diol.

• Preparation of Cell Lysate:

  • Culture cells of interest to confluency.

  • Harvest cells and resuspend in a suitable lysis buffer (e.g., Tris-HCl with protease inhibitors).

  • Homogenize the cell suspension and centrifuge to pellet cellular debris.

  • Collect the supernatant containing the cytosolic fraction, where sEH is located.

  • Determine the protein concentration of the lysate using a standard method (e.g., Bradford assay).

• Enzymatic Reaction:

  • In a microcentrifuge tube, combine the cell lysate with a known concentration of isoleukotoxin (substrate) in a suitable buffer.

  • Incubate the reaction mixture at 37°C for a defined period (e.g., 30-60 minutes).

  • Terminate the reaction by adding a quenching solvent (e.g., methanol (B129727) or acetonitrile).

• Analysis by LC-MS/MS:

  • Centrifuge the quenched reaction mixture to precipitate proteins.

  • Transfer the supernatant to an autosampler vial for analysis.

  • Employ a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system to separate and quantify the amount of isoleukotoxin diol produced.

  • Use an appropriate C18 column for chromatographic separation.

  • Optimize mass spectrometry parameters for the detection of the parent ion and a specific fragment ion of isoleukotoxin diol.

  • Calculate the rate of product formation to determine sEH activity.

Neutrophil Chemotaxis Assay

This protocol provides a framework for assessing the chemotactic properties of isoleukotoxin and isoleukotoxin diol on human neutrophils.

• Isolation of Human Neutrophils:

  • Collect whole blood from healthy donors in tubes containing an anticoagulant.

  • Isolate neutrophils using density gradient centrifugation (e.g., with Ficoll-Paque) followed by dextran (B179266) sedimentation to remove red blood cells.

  • Perform a hypotonic lysis to remove any remaining red blood cells.

  • Resuspend the purified neutrophils in a suitable buffer (e.g., HBSS) and determine the cell concentration.

• Chemotaxis Assay (Boyden Chamber):

  • Use a multi-well chemotaxis chamber with a microporous membrane separating the upper and lower wells.

  • Add the chemotactic agent (isoleukotoxin or isoleukotoxin diol at various concentrations) to the lower wells.

  • Place the neutrophil suspension in the upper wells.

  • Incubate the chamber at 37°C in a humidified atmosphere with 5% CO2 for a sufficient time to allow for cell migration (e.g., 60-90 minutes).

  • After incubation, remove the non-migrated cells from the upper surface of the membrane.

  • Fix and stain the migrated cells on the lower surface of the membrane.

  • Quantify the number of migrated cells by microscopy or by using a plate reader if fluorescently labeled cells are used.

Signaling Pathways

Both isoleukotoxin and isoleukotoxin diol induce neutrophil chemotaxis through signaling pathways that are distinct from those activated by the classical chemoattractant fMLP.[8] The signaling cascade involves a pertussis toxin-sensitive G-protein and the phosphatidylinositol-3-kinase (PI3-K) pathway.[8]

The following diagram illustrates the proposed signaling pathway for isoleukotoxin and its diol in neutrophils.

Caption: Proposed signaling cascade for neutrophil chemotaxis.

Conclusion

The conversion of isoleukotoxin to isoleukotoxin diol by soluble epoxide hydrolase represents a critical bioactivation step, leading to a significant increase in toxicity and biological activity. This relationship underscores the importance of considering the metabolic fate of lipid mediators in biological systems. The diol, rather than the parent epoxide, appears to be the primary driver of the pathophysiological effects associated with this pathway. Further elucidation of the specific molecular targets and downstream signaling events of isoleukotoxin diol will be crucial for the development of novel therapeutics aimed at mitigating its detrimental effects. The experimental protocols and quantitative data provided in this guide serve as a valuable resource for researchers in this endeavor.

References

• 1. Bioactivation of leukotoxins to their toxic diols by epoxide hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bioactivation of leukotoxins to their toxic diols by epoxide hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Median lethal dose - Wikipedia [en.wikipedia.org]
• 6. Cytotoxic activity of leukotoxin, a neutrophil-derived fatty acid epoxide, on cultured human cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Leukotoxin Diols from Ground Corncob Bedding Disrupt Estrous Cyclicity in Rats and Stimulate MCF-7 Breast Cancer Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Leukotoxin and its diol induce neutrophil chemotaxis through signal transduction different from that of fMLP - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Wittig Olefination for Isoleukotoxin Diol Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a detailed protocol for the synthesis of isoleukotoxin diol precursors using a Wittig olefination reaction. Isoleukotoxin diols are significant lipid metabolites recognized for their considerable biological activity, including cytotoxicity, which makes them a subject of interest in drug development and toxicology.[1] The Wittig reaction offers a reliable method for the stereoselective formation of the central carbon-carbon double bond in the isoleukotoxin diol backbone. This document outlines the necessary steps for the preparation of the phosphonium (B103445) salt (Wittig reagent precursor) and the subsequent Wittig reaction to yield the protected diol, which can then be converted to the final isoleukotoxin diol.

Introduction

Isoleukotoxin (also known as 12,13-epoxy-9-octadecenoic acid) is a monounsaturated fatty acid epoxide. Its corresponding diol, 12,13-dihydroxy-9-octadecenoic acid (isoleukotoxin diol), is formed in vivo by the action of epoxide hydrolases.[1] Research has indicated that the diol is a more potent cytotoxic agent than its epoxide precursor, implicating it as a potential mediator in conditions such as acute respiratory distress syndrome (ARDS).[1] The synthesis of specific stereoisomers of isoleukotoxin diol is crucial for studying their biological functions and potential as therapeutic targets.

The Wittig reaction is a cornerstone of organic synthesis, enabling the formation of an alkene from an aldehyde or ketone and a phosphorus ylide.[2][3][4] Its high functional group tolerance and predictable stereochemical outcome make it a valuable tool in the multi-step synthesis of complex natural products like isoleukotoxin diol.[5][6][7] This protocol is based on the stereoselective synthesis methodologies developed by Kobayashi and colleagues.[5]

Experimental Workflow

The overall strategy for the synthesis of a protected isoleukotoxin diol involves two key stages: the preparation of the phosphonium salt and the Wittig olefination reaction with an appropriate aldehyde precursor.

Caption: Overall workflow for isoleukotoxin diol synthesis via Wittig olefination.

Experimental Protocols

Preparation of (9-Methoxy-9-oxononyl)triphenylphosphonium iodide

This protocol describes the synthesis of the phosphonium salt required for the Wittig reaction.

Materials:

• Methyl 9-iodononanoate

• Triphenylphosphine (PPh₃)

• Toluene

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Standard glassware for workup and purification

Procedure:

• Combine methyl 9-iodononanoate and triphenylphosphine in a round-bottom flask.

• Add toluene as the solvent.

• Heat the mixture to reflux and maintain for a specified period (e.g., overnight) with stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the resulting crude product by silica (B1680970) gel chromatography to yield the phosphonium salt.

Quantitative Data:

Reactant 1	Molar Equiv.	Reactant 2	Molar Equiv.	Solvent	Conditions	Product Yield
Methyl 9-iodononanoate	1.0	Triphenylphosphine	1.76	Toluene	Reflux, overnight	Not Specified

Note: The specific yield for this step was not provided in the referenced literature. Yields for phosphonium salt formation are typically high.

Wittig Olefination for Protected Isoleukotoxin Diol Synthesis

This protocol outlines the coupling of the phosphonium salt with an aldehyde precursor to form the protected isoleukotoxin diol.

Materials:

• (9-Methoxy-9-oxononyl)triphenylphosphonium iodide

• A suitable aldehyde precursor (e.g., a protected stereoisomer of 3,4-dihydroxynonanal)

• A strong base (e.g., Sodium bis(trimethylsilyl)amide - NaHMDS)

• Anhydrous Tetrahydrofuran (THF)

• Inert atmosphere (Argon or Nitrogen)

• Schlenk line or glovebox

• Standard glassware for anhydrous reactions, workup, and purification

Procedure:

• Ylide Generation: a. In a flame-dried, two-neck round-bottom flask under an inert atmosphere, dissolve the (9-Methoxy-9-oxononyl)triphenylphosphonium iodide in anhydrous THF. b. Cool the solution to a low temperature (e.g., -78 °C or 0 °C). c. Slowly add a solution of a strong base (e.g., NaHMDS in THF) dropwise to the stirred phosphonium salt solution. d. Stir the resulting mixture at this temperature for approximately 1 hour to allow for the formation of the phosphorus ylide. The formation of the ylide is often indicated by a color change.

• Wittig Reaction: a. While maintaining the low temperature, slowly add a solution of the aldehyde precursor in anhydrous THF to the ylide solution. b. Allow the reaction to proceed at the low temperature for a set time, then gradually warm to room temperature and stir overnight. c. Monitor the reaction by TLC until the starting aldehyde is consumed.

• Workup and Purification: a. Quench the reaction by the addition of a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl). b. Transfer the mixture to a separatory funnel and extract with an organic solvent such as ethyl acetate. c. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (B86663) (MgSO₄), and concentrate under reduced pressure. d. Purify the crude product by silica gel chromatography to obtain the protected isoleukotoxin diol.

Quantitative Data:

Phosphonium Salt Precursor	Base (Molar Equiv.)	Aldehyde Precursor	Solvent	Conditions	Product Yield	Stereoselectivity (Z:E)
(9-Methoxy-9-oxononyl)triphenylphosphonium iodide	~1.1	Protected 3,4-dihydroxy-nonanal	THF	Ylide formation at low temp., reaction overnight at RT	Not Specified	Predominantly Z-isomer expected with non-stabilized ylides

Note: Specific yields and stereoselectivity for the isoleukotoxin diol synthesis were not detailed in the available literature. With non-stabilized ylides, the Z-alkene is typically the major product.[2]

Biological Significance and Signaling

While the synthesis itself is a chemical process, the product, isoleukotoxin diol, has significant biological implications. It is the bioactivated, more toxic metabolite of isoleukotoxin.[1] The conversion from the epoxide to the diol is catalyzed by soluble epoxide hydrolase (sEH).

Caption: Bioactivation of isoleukotoxin to the more toxic isoleukotoxin diol.

Conclusion

The Wittig olefination is a powerful and adaptable method for the synthesis of isoleukotoxin diol precursors. The protocols provided herein, based on established synthetic routes, offer a framework for the preparation of these biologically important molecules. The stereoselective nature of the Wittig reaction is particularly advantageous for accessing specific isomers for further biological evaluation. Researchers can adapt these methods to synthesize various analogs for structure-activity relationship studies, contributing to the development of new therapeutics and a deeper understanding of lipid metabolite toxicology.

References

• 1. Regioselective and Stereoselective Epoxidation of n-3 and n-6 Fatty Acids by Fungal Peroxygenases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Wittig reaction - Wikipedia [en.wikipedia.org]
• 3. Wittig Reaction [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Carbohydrate-based first stereoselective total synthesis of bioactive cytospolide P [ouci.dntb.gov.ua]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Sharpless Asymmetric Dihydroxylation in the Synthesis of Isoleukotoxin Diol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the Sharpless asymmetric dihydroxylation reaction and its specific application in the stereoselective synthesis of (12R,13R)-isoleukotoxin diol. Detailed experimental protocols, quantitative data, and diagrams of the synthetic workflow and a relevant biological signaling pathway are presented to guide researchers in this field.

Introduction

Isoleukotoxin diol is a biologically active lipid molecule that has been shown to exhibit cytotoxicity and stimulate the proliferation of breast cancer cells.[1] Its synthesis, particularly the stereoselective introduction of the vicinal diol moiety, is a critical aspect of its chemical biology and potential therapeutic applications. The Sharpless asymmetric dihydroxylation provides a powerful and highly enantioselective method for the formation of chiral diols from prochiral olefins, making it a key strategy in the synthesis of isoleukotoxin diol and other complex natural products.[2][3]

The Sharpless asymmetric dihydroxylation utilizes a catalytic amount of osmium tetroxide in the presence of a chiral quinine-based ligand to achieve high enantioselectivity.[2] Commercially available reagent mixtures, known as AD-mix-α and AD-mix-β (containing the pseudoenantiomeric ligands (DHQ)₂PHAL and (DHQD)₂PHAL, respectively), have made this reaction highly practical and accessible.[4] In the synthesis of (12R,13R)-isoleukotoxin diol, the AD-mix-β formulation is typically employed to achieve the desired stereochemistry.[5]

Data Presentation

The Sharpless asymmetric dihydroxylation of α,β-unsaturated esters, the key step in the synthesis of the chiral precursor to isoleukotoxin diol, consistently proceeds with high yields and excellent enantioselectivity. Below is a summary of representative quantitative data for this transformation using AD-mix-β.

Substrate	Product	Yield (%)	Enantiomeric Excess (e.e., %)
α,β-Unsaturated Ester (general)	Corresponding vicinal diol	90	95
α,β-Unsaturated Ester in nhatrangin A synthesis	Corresponding diol	89.9	98
Trisubstituted α,β-Unsaturated Ester	Corresponding diol	>99	98
Various α,β-Unsaturated Ketones	Corresponding diols	65-91	54.5-95

Experimental Protocols

Synthesis of (12R,13R)-Isoleukotoxin Diol via Sharpless Asymmetric Dihydroxylation

The synthesis of (12R,13R)-isoleukotoxin diol can be achieved in a multi-step sequence, with the key stereochemistry-defining step being the Sharpless asymmetric dihydroxylation of an α,β-unsaturated ester intermediate.

1. Preparation of the α,β-Unsaturated Ester Precursor:

The synthesis begins with the Knoevenagel condensation of a suitable aldehyde with an activated methylene (B1212753) compound, such as a malonic ester, to yield the α,β-unsaturated ester. This reaction is typically carried out in the presence of a base.

2. Sharpless Asymmetric Dihydroxylation of the α,β-Unsaturated Ester:

This protocol is adapted from general procedures for Sharpless asymmetric dihydroxylation using AD-mix-β.[5][6]

Materials:

• α,β-Unsaturated ester

• AD-mix-β

• tert-Butanol (B103910)

• Water

• Methanesulfonamide (B31651) (CH₃SO₂NH₂) (optional, but recommended for electron-deficient olefins)[1]

• Sodium sulfite (B76179) (Na₂SO₃)

• Ethyl acetate (B1210297)

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add AD-mix-β (1.4 g per 1 mmol of olefin).

• Add a 1:1 mixture of tert-butanol and water (10 mL per 1.4 g of AD-mix-β).

• Stir the mixture vigorously at room temperature until the two phases are clear and the aqueous layer is orange.

• Cool the reaction mixture to 0 °C in an ice bath.

• If using, add methanesulfonamide (1 equivalent relative to the olefin).

• Add the α,β-unsaturated ester (1 mmol) to the cold, stirred mixture.

• Continue stirring at 0 °C and monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 6-24 hours.

• Once the reaction is complete, add solid sodium sulfite (1.5 g per 1.4 g of AD-mix-β) and stir for 1 hour at room temperature to quench the reaction.

• Extract the aqueous phase with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the chiral diol, which spontaneously cyclizes to the corresponding γ-lactone.

3. Conversion of the Chiral γ-Lactone to (12R,13R)-Isoleukotoxin Diol:

The resulting chiral γ-lactone is then converted to (12R,13R)-isoleukotoxin diol through a series of standard organic transformations, which may include reduction and Wittig olefination.

Mandatory Visualizations

Synthetic Workflow for (12R,13R)-Isoleukotoxin Diol

Caption: Synthetic workflow for (12R,13R)-Isoleukotoxin Diol.

Proposed Signaling Pathway for Isoleukotoxin-Mediated Effects

Isoleukotoxin has been shown to promote autophagy and reduce the expression of Vascular Cell Adhesion Molecule-1 (VCAM-1) in human umbilical vein endothelial cells (HUVECs). This effect is mediated through the inhibition of S6 Kinase (S6K), a downstream effector of the mTOR signaling pathway. The mTOR pathway is a central regulator of cell growth, proliferation, and survival, and its modulation by isoleukotoxin may contribute to the compound's observed biological activities, including its effects on breast cancer cells.

References

• 1. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Major Physiological Signaling Pathways in the Regulation of Cell Proliferation and Survival - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sharpless Dihydroxylation (Bishydroxylation) [organic-chemistry.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Sharpless Asymmetric Dihydroxylation: An Impressive Gadget for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for HPLC Separation of Isoleukotoxin Diol Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoleukotoxin diols, also known as 12,13-dihydroxy-9Z-octadecenoic acids (12,13-DHOME), are metabolites derived from the oxidation of linoleic acid. These molecules are formed through the action of cytochrome P450 monooxygenase, which converts linoleic acid to isoleukotoxin (12(13)-epoxy-9Z-octadecenoic acid), followed by hydrolysis by soluble epoxide hydrolase (sEH).[1] Isoleukotoxin diols are recognized for their biological activities, including their role in inflammatory responses and potential cytotoxicity.[2] Specifically, they have been shown to induce neutrophil chemotaxis, suggesting their involvement in acute lung injury.[3] Given the stereoisomerism of these diols, the ability to separate and quantify individual isomers is crucial for understanding their distinct biological functions and for the development of potential therapeutic interventions.

This document provides detailed application notes and protocols for the High-Performance Liquid Chromatography (HPLC) separation of isoleukotoxin diol isomers, based on established methods for similar lipid molecules and specific examples from the synthesis of isoleukotoxin diol stereoisomers.

Data Presentation: HPLC Separation Parameters for Diol Isomers

The following tables summarize quantitative data and chromatographic conditions for the separation of diol isomers, providing a comparative overview of different HPLC methods. While specific retention times for isoleukotoxin diol isomers are not widely published, the data from structurally similar compounds offer a strong basis for method development.

Table 1: Chiral Normal-Phase HPLC for Diastereomer Separation

Analyte	Isomer Type	Stationary Phase	Mobile Phase	Flow Rate (mL/min)	Detection	Resolution (Rs) / Separation Factor (α)	Reference
1-(4-chlorophenyl)ethane-1,2-diol	Enantiomers	Chiralpak AD-H (250 x 4.6 mm, 5 µm)	Isohexane:Ethanol (80:20, v/v)	0.5	UV at 220 nm	> 1.5	[4]
2-Butene-1,4-diol (B106632)	Cis/Trans	(S,S)-Whelk-O 1	n-Hexane:Ethanol (97:3, v/v)	1.0	UV	Rs = 2.61	[5]
Sphingomyelin (B164518) Diastereomers	d-erythro vs. l-threo	Normal-Phase Diol	Gradient: A: Hexane:Isopropanol (B130326):Acetic Acid (82:17:1) + 0.08% TEA; B: Isopropanol:Water:Acetic Acid (85:14:1) + 0.08% TEA	Not Specified	ELSD	Baseline Separation	[1]
Isoleukotoxin Diol Diastereomers (as derivatized esters)	Diastereomers	Silica (B1680970) Gel	Hexane:Ethyl Acetate	Not Specified	Not Specified	α = 1.27	[6]

Table 2: Reverse-Phase HPLC for Fatty Acid Metabolite Separation

Analyte Class	Stationary Phase	Mobile Phase	Flow Rate (mL/min)	Detection	Comments	Reference
Conjugated Linoleic Acid (CLA) and Metabolites	C18 (ODS) Symmetry300™ (250 x 4.6 mm, 5 µm)	Gradient: A: 30% Water/70% Acetonitrile (B52724); B: 100% Acetonitrile	Not Specified	UV (230-235 nm)	Separation based on fatty acid chain length.	[2]
Linoleic Acid	Newcrom R1 (C18)	Acetonitrile:Water with Phosphoric Acid	Not Specified	UV	Suitable for preparative separation and pharmacokinetics.	[7]
Fatty Acid 9-Anthrylmethyl Esters	Cadenza CD-C18 (150 x 3 mm, 3 µm)	Gradient: Methanol:Water	Not Specified	Fluorescence	High sensitivity derivatization method.	[8]

Experimental Protocols

The following are detailed methodologies that can be adapted for the separation of isoleukotoxin diol isomers.

Protocol 1: Chiral Normal-Phase HPLC for Separation of Isoleukotoxin Diol Diastereomers

This protocol is based on methods successfully used for the separation of other diol diastereomers and is the recommended starting point for resolving the stereoisomers of isoleukotoxin diol.[4][9]

1. Instrumentation:

• HPLC system with a quaternary or binary pump.

• Autosampler.

• Column thermostat.

• UV-Vis or Evaporative Light Scattering Detector (ELSD).

2. Chromatographic Conditions:

• Column: Chiral stationary phase, such as Chiralpak AD-H (250 x 4.6 mm, 5 µm) or a similar amylose (B160209) or cellulose-based column.

• Mobile Phase: A mixture of n-hexane and an alcohol modifier (e.g., isopropanol or ethanol). A typical starting composition is n-Hexane:Isopropanol (90:10, v/v). The ratio can be optimized to improve resolution. For acidic compounds, a small amount of an acidic modifier like trifluoroacetic acid (TFA) (e.g., 0.1%) can be added to the mobile phase to improve peak shape.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection:

  • UV at 210 nm if the concentration is sufficient.

  • ELSD for universal detection if a UV chromophore is absent or weak.

• Injection Volume: 10-20 µL.

3. Sample Preparation:

• Dissolve the isoleukotoxin diol isomer mixture in the mobile phase or a compatible solvent like isopropanol.

• Filter the sample through a 0.45 µm syringe filter before injection.

4. Derivatization for Indirect Separation (Optional):

• To separate enantiomers on a non-chiral column, they can be derivatized with a chiral reagent to form diastereomers.[10]

• For example, esterification of the diol with a chiral acid like (S)-(+)-MαNP acid can produce diastereomeric esters that are separable on a standard silica gel column.[11]

Protocol 2: Reverse-Phase HPLC for General Analysis of Isoleukotoxin Diols

This protocol is suitable for the analysis of the total isoleukotoxin diol content or for separating it from other linoleic acid metabolites.[2][12]

1. Instrumentation:

• HPLC system with a binary pump.

• Autosampler.

• Column thermostat.

• UV-Vis or Mass Spectrometry (MS) detector.

2. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% formic acid (for MS compatibility).

  • Gradient Program: Start with a higher aqueous percentage (e.g., 70% water) and ramp up to a high organic percentage (e.g., 100% acetonitrile) over 15-20 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection:

  • UV at 210 nm.

  • Electrospray Ionization Mass Spectrometry (ESI-MS) in negative ion mode for sensitive and selective detection.

• Injection Volume: 10-20 µL.

3. Sample Preparation:

• Extract the isoleukotoxin diols from the biological matrix using a suitable liquid-liquid or solid-phase extraction method.

• Reconstitute the dried extract in the initial mobile phase composition.

• Filter the sample through a 0.45 µm syringe filter before injection.

Mandatory Visualization

Metabolic Pathway of Isoleukotoxin Diol Formation

The following diagram illustrates the enzymatic conversion of linoleic acid to isoleukotoxin and subsequently to isoleukotoxin diol.

Caption: Metabolic pathway of isoleukotoxin diol formation from linoleic acid.

Experimental Workflow for HPLC Method Development

This diagram outlines a typical workflow for developing an HPLC method for the separation of isomers.

Caption: A generalized workflow for HPLC method development for isomer separation.

Signaling Pathway of Leukotoxin Diol-Induced Neutrophil Chemotaxis

This diagram illustrates the signaling cascade initiated by leukotoxin diol leading to neutrophil chemotaxis.

Caption: Signaling pathway of leukotoxin diol-induced neutrophil chemotaxis.[3]

References

• 1. Separation and purification of sphingomyelin diastereomers by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Leukotoxin and its diol induce neutrophil chemotaxis through signal transduction different from that of fMLP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations | MDPI [mdpi.com]
• 7. Separation of Linoleic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. taylorfrancis.com [taylorfrancis.com]

Application Note: Structural Elucidation of Isoleukotoxin Diol Using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoleukotoxin diol, chemically known as (9Z,12S,13S)-12,13-dihydroxyoctadec-9-enoic acid or 12,13-DiHOME, is a bioactive lipid metabolite derived from the enzymatic hydrolysis of isoleukotoxin (12(13)-epoxy-9Z-octadecenoic acid) by soluble epoxide hydrolase (sEH).[1][2] While isoleukotoxin itself is relatively non-toxic, its diol metabolite exhibits significant biological activity and is considered the primary mediator of toxicity.[1][3][4] Isoleukotoxin diol has been implicated in various physiological and pathological processes, including neutrophil chemotaxis, inflammation, and acute respiratory distress syndrome (ARDS).[4][5] Its role as a signaling molecule and potential biomarker has garnered interest in the fields of drug discovery and diagnostics.

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the unambiguous structural elucidation of small molecules like isoleukotoxin diol. This application note provides a detailed overview of the methodologies and data interpretation involved in characterizing the structure of isoleukotoxin diol using ¹H and ¹³C NMR.

Biological Significance and Signaling Pathway

Isoleukotoxin diol is formed in vivo from linoleic acid, an essential fatty acid. Linoleic acid is first converted to isoleukotoxin by cytochrome P450 enzymes. Subsequently, soluble epoxide hydrolase (sEH) catalyzes the hydration of the epoxide ring of isoleukotoxin to form the vicinal diol, isoleukotoxin diol.[2] This bioactivation step is crucial, as the diol is the more biologically active and toxic molecule.

One of the key biological functions of isoleukotoxin diol is its ability to induce neutrophil chemotaxis, the directed migration of neutrophils towards a chemical gradient. This process is critical in the inflammatory response. The signaling pathway for isoleukotoxin diol-induced neutrophil chemotaxis involves pertussis toxin-sensitive G-proteins and phosphatidylinositol-3-kinase (PI3-K).[5] This pathway is distinct from that of other chemoattractants like fMLP, which primarily utilizes protein tyrosine kinases.[5]

Experimental Protocols

Sample Preparation for NMR Spectroscopy

• Isolation and Purification: Isoleukotoxin diol can be synthesized from methyl linoleate (B1235992) or isolated from biological samples. Purification is typically achieved using flash column chromatography or high-performance liquid chromatography (HPLC).

• Solvent Selection: For NMR analysis, a deuterated solvent that can completely dissolve the lipid is required. Deuterated chloroform (B151607) (CDCl₃) is a common choice for fatty acid derivatives. For enhanced solubility and to observe exchangeable protons (e.g., hydroxyl groups), deuterated methanol (B129727) (CD₃OD) or a mixture of CDCl₃ and CD₃OD can be used.

• Sample Concentration: A concentration of 5-10 mg of the purified isoleukotoxin diol in 0.5-0.7 mL of deuterated solvent is generally sufficient for acquiring high-quality ¹H and ¹³C NMR spectra on a modern NMR spectrometer (≥400 MHz).

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (δ = 0.00 ppm).

NMR Data Acquisition

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz, 500 MHz, or higher) equipped with a sensitive probe is recommended for optimal resolution and sensitivity.

• ¹H NMR Spectroscopy:

  • A standard one-dimensional ¹H NMR experiment is performed.

  • Typical parameters include a 30-45° pulse angle, a spectral width of 10-15 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

  • The number of scans can range from 16 to 128, depending on the sample concentration.

• ¹³C NMR Spectroscopy:

  • A proton-decoupled ¹³C NMR experiment is performed to obtain singlets for all carbon signals, simplifying the spectrum.

  • Typical parameters include a 30-45° pulse angle, a spectral width of 200-220 ppm, and a relaxation delay of 2-5 seconds.

  • A larger number of scans (e.g., 1024 to 4096 or more) is usually required due to the lower natural abundance and sensitivity of the ¹³C nucleus.

• 2D NMR Spectroscopy (for complete structural assignment):

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H spin-spin coupling networks and identify adjacent protons.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for assigning quaternary carbons and connecting different spin systems.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the stereochemistry by identifying protons that are close in space.

Data Presentation

The following tables summarize the expected ¹H and ¹³C NMR chemical shifts for threo-12,13-dihydroxy-9Z-octadecenoic acid, the common stereoisomer of isoleukotoxin diol. The data is compiled based on typical chemical shifts for similar fatty acid diols and may vary slightly depending on the solvent and experimental conditions.

Table 1: ¹H NMR Spectral Data of Isoleukotoxin Diol

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-18 (CH₃)	~0.90	t	~7.0
H-14 to H-17 (CH₂)	~1.30-1.45	m	-
H-4 to H-7 (CH₂)	~1.30-1.45	m	-
H-3 (CH₂)	~1.63	m	-
H-8, H-11 (Allylic CH₂)	~2.05	m	-
H-2 (CH₂)	~2.35	t	~7.5
H-12, H-13 (CH-OH)	~3.40-3.60	m	-
H-9, H-10 (CH=CH)	~5.40	m	-
OH	Variable	br s	-
COOH	Variable	br s	-

Table 2: ¹³C NMR Spectral Data of Isoleukotoxin Diol

Carbon Assignment	Chemical Shift (δ, ppm)
C-18 (CH₃)	~14.1
C-14 to C-17 (CH₂)	~22.6-31.8
C-4 to C-7 (CH₂)	~24.7-29.7
C-3 (CH₂)	~24.7
C-8 (Allylic CH₂)	~27.2
C-11 (Allylic CH₂)	~32.6
C-2 (CH₂)	~34.1
C-12, C-13 (CH-OH)	~74-76
C-9, C-10 (CH=CH)	~128-131
C-1 (COOH)	~179-180

Experimental Workflow

Conclusion

NMR spectroscopy is an indispensable tool for the definitive structural characterization of isoleukotoxin diol. The combination of one- and two-dimensional NMR experiments allows for the complete assignment of all proton and carbon signals, confirming the connectivity and stereochemistry of the molecule. This detailed structural information is fundamental for understanding its biological activity, mechanism of action, and for the development of potential therapeutic agents targeting the pathways in which this lipid mediator is involved. The protocols and data presented in this application note serve as a comprehensive guide for researchers engaged in the study of isoleukotoxin diol and related bioactive lipids.

References

• 1. 12,13-DiHOME | C18H34O4 | CID 10236635 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. threo-12,13-Dihydroxy-9(Z)-octadecenoic acid | CymitQuimica [cymitquimica.com]
• 3. mzCloud – 12 13 DiHOME [mzcloud.org]
• 4. Effect of acute exercise on 12,13-dihydroxy-9Z-octadecenoic acid (12,13-diHOME) levels in obese male adolescents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Leukotoxin and its diol induce neutrophil chemotaxis through signal transduction different from that of fMLP - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Assays of Isoleukotoxin Diol Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoleukotoxin diol is a biologically active metabolite of isoleukotoxin, a lipid epoxide derived from linoleic acid. The conversion of isoleukotoxin to its diol form is catalyzed by soluble epoxide hydrolase (sEH). Emerging research indicates that isoleukotoxin diol is significantly more potent and cytotoxic than its parent compound, implicating it as a key mediator in inflammatory responses and pathologies such as acute respiratory distress syndrome (ARDS).[1][2]

These application notes provide detailed protocols for in vitro assays to characterize the biological activity of isoleukotoxin diol, focusing on its cytotoxic and chemoattractant properties. The provided methodologies are essential for researchers investigating the mechanisms of isoleukotoxin diol-mediated cellular responses and for professionals in drug development targeting inflammatory pathways.

Data Presentation

The following tables summarize quantitative data on the in vitro activity of leukotoxin diol, a closely related and often co-researched compound, which serves as a strong surrogate for isoleukotoxin diol's expected potency.

Parameter	Cell Type	Assay	Concentration Range	Maximal Effect	Reference
Chemotaxis	Human Neutrophils	Boyden Chamber Assay	10⁻⁹ - 10⁻⁷ M	10⁻⁸ M	[2]

Note: Leukotoxin diol was found to be approximately 100 times more potent than its parent leukotoxin in inducing neutrophil chemotaxis.[2]

Experimental Protocols

Cytotoxicity Assays

Two common methods for assessing the cytotoxic effects of isoleukotoxin diol are the Trypan Blue exclusion assay and the Lactate Dehydrogenase (LDH) release assay.

This method distinguishes between viable and non-viable cells based on membrane integrity. Viable cells with intact membranes exclude the trypan blue dye, while non-viable cells take it up and appear blue.

Materials:

• Target cells (e.g., human neutrophils, pulmonary alveolar epithelial cells)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Isoleukotoxin diol stock solution (in a suitable solvent like ethanol (B145695) or DMSO)

• 0.4% Trypan Blue solution

• Hemocytometer or automated cell counter

• Microcentrifuge tubes

• 96-well plates

Procedure:

• Cell Preparation:

  • Culture target cells to the desired confluence in a 96-well plate.

  • Prepare a cell suspension at a concentration of 1 x 10⁶ cells/mL in complete culture medium.

• Treatment:

  • Serially dilute the isoleukotoxin diol stock solution in complete culture medium to achieve a range of final concentrations to be tested. A vehicle control (medium with the same concentration of solvent used for the stock solution) must be included.

  • Add the diluted isoleukotoxin diol solutions and the vehicle control to the wells containing the cells.

  • Incubate the plate for a predetermined time (e.g., 24 hours) at 37°C in a humidified incubator with 5% CO₂.

• Cell Staining and Counting:

  • After incubation, gently resuspend the cells in each well.

  • Transfer a 10 µL aliquot of the cell suspension from each well to a microcentrifuge tube.

  • Add 10 µL of 0.4% Trypan Blue solution to each tube and mix gently.

  • Allow the mixture to incubate for 1-2 minutes at room temperature.

  • Load 10 µL of the mixture into a hemocytometer.

  • Under a light microscope, count the number of viable (unstained) and non-viable (blue) cells in the central grid of the hemocytometer.

• Data Analysis:

  • Calculate the percentage of viable cells for each treatment condition using the following formula: % Viability = (Number of viable cells / Total number of cells) x 100

  • Plot the percentage of viable cells against the concentration of isoleukotoxin diol to generate a dose-response curve and determine the IC₅₀ value (the concentration that inhibits 50% of cell viability).

This colorimetric assay quantifies the amount of LDH, a cytosolic enzyme released from damaged cells, in the culture supernatant.

Materials:

• Target cells

• Complete cell culture medium

• Isoleukotoxin diol stock solution

• Commercially available LDH cytotoxicity assay kit (containing LDH lysis solution, reaction mixture, and stop solution)

• 96-well plates

• Microplate reader

Procedure:

• Cell Preparation and Treatment:

  • Follow steps 1 and 2 as described in the Trypan Blue Exclusion Assay protocol.

  • Include the following controls in separate wells:

    • Spontaneous LDH release: Cells treated with vehicle control.

    • Maximum LDH release: Cells treated with the lysis solution provided in the kit (typically 1-2 hours before the end of the incubation period).

    • Background control: Culture medium without cells.

• Sample Collection:

  • After the incubation period, centrifuge the 96-well plate at 250 x g for 5 minutes to pellet the cells.

  • Carefully transfer 50 µL of the supernatant from each well to a new flat-bottom 96-well plate.

• LDH Measurement:

  • Add 50 µL of the LDH reaction mixture to each well of the new plate.

  • Incubate the plate for 30 minutes at room temperature, protected from light.

  • Add 50 µL of the stop solution to each well.

  • Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance from all other readings.

  • Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Experimental LDH release - Spontaneous LDH release) / (Maximum LDH release - Spontaneous LDH release)] x 100

  • Plot the percentage of cytotoxicity against the concentration of isoleukotoxin diol to generate a dose-response curve and determine the IC₅₀ value.

Chemotaxis Assay

The Boyden chamber assay is a widely used method to assess the chemotactic activity of isoleukotoxin diol on motile cells like neutrophils.

Materials:

• Human neutrophils (freshly isolated from whole blood)

• Chemotaxis medium (e.g., RPMI 1640 with 0.1% BSA)

• Isoleukotoxin diol

• Positive control chemoattractant (e.g., fMLP)

• Boyden chamber apparatus with polycarbonate membranes (e.g., 3-5 µm pore size for neutrophils)

• Staining solution (e.g., Diff-Quik)

• Microscope

Procedure:

• Preparation:

  • Prepare serial dilutions of isoleukotoxin diol in chemotaxis medium. The concentration range of 10⁻⁹ to 10⁻⁷ M is recommended based on data for leukotoxin diol.[2]

  • Add 200 µL of the isoleukotoxin diol dilutions, positive control, or medium alone (negative control) to the lower wells of the Boyden chamber.

  • Isolate human neutrophils and resuspend them in chemotaxis medium at a concentration of 2 x 10⁶ cells/mL.

• Cell Migration:

  • Place the polycarbonate membrane over the lower wells.

  • Add 100 µL of the neutrophil suspension to the upper chamber of each well.

  • Incubate the chamber at 37°C in a humidified incubator with 5% CO₂ for 60-90 minutes.

• Cell Staining and Quantification:

  • After incubation, remove the upper chamber and scrape off the non-migrated cells from the top surface of the membrane.

  • Fix the membrane in methanol (B129727) and stain with a suitable stain like Diff-Quik.

  • Mount the membrane on a microscope slide.

  • Under a light microscope, count the number of migrated cells in several high-power fields for each well.

• Data Analysis:

  • Calculate the average number of migrated cells per high-power field for each condition.

  • Plot the number of migrated cells against the concentration of isoleukotoxin diol to generate a dose-response curve and determine the EC₅₀ value (the concentration that elicits 50% of the maximal chemotactic response). The results can be expressed as a chemotactic index, which is the fold increase in migration over the negative control.

Visualization of Signaling Pathways and Workflows

Signaling Pathway of Isoleukotoxin Diol-Induced Neutrophil Chemotaxis

Isoleukotoxin diol induces neutrophil chemotaxis through a signaling pathway that is distinct from that of other common chemoattractants like fMLP.[1] The pathway is initiated by the binding of isoleukotoxin diol to a pertussis toxin-sensitive G-protein coupled receptor (GPCR). This leads to the activation of Phosphoinositide 3-kinase (PI3K), a key enzyme in cell signaling. Downstream effectors of PI3K, such as Akt, are then activated, ultimately leading to the cytoskeletal rearrangements necessary for cell migration.

Caption: Signaling cascade of isoleukotoxin diol-induced neutrophil chemotaxis.

Experimental Workflow for Assessing Isoleukotoxin Diol Cytotoxicity

The following diagram outlines the general workflow for determining the cytotoxic effects of isoleukotoxin diol using either the Trypan Blue exclusion assay or the LDH release assay.

Caption: General workflow for in vitro cytotoxicity assessment of isoleukotoxin diol.

Logical Relationship for Chemotaxis Assay

This diagram illustrates the logical steps and relationships involved in performing a Boyden chamber chemotaxis assay to evaluate the effect of isoleukotoxin diol on neutrophil migration.

Caption: Step-by-step logical flow of the neutrophil chemotaxis assay.

References

• 1. Leukotoxin and its diol induce neutrophil chemotaxis through signal transduction different from that of fMLP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. publications.ersnet.org [publications.ersnet.org]

Application Notes and Protocols for Utilizing Isoleukotoxin Diol in a Murine Model of Acute Respiratory Distress Syndrome (ARDS)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acute Respiratory Distress Syndrome (ARDS) is a severe form of lung injury characterized by widespread inflammation and fluid accumulation in the alveoli, leading to life-threatening respiratory failure. A critical area of ARDS research involves the use of animal models to understand its pathophysiology and to develop novel therapeutic interventions. Isoleukotoxin diol, a diol metabolite of leukotoxin, has been identified as a potent mediator of ARDS-like lung injury in murine models.[1][2] This document provides detailed application notes and experimental protocols for the use of isoleukotoxin diol to induce and study ARDS in mice.

Isoleukotoxin diol is produced from leukotoxin (an epoxide) through the action of soluble epoxide hydrolase (sEH).[1][2][3] Studies have shown that isoleukotoxin diol is significantly more toxic than its parent compound, leukotoxin, and its administration to mice rapidly induces severe lung injury, including massive alveolar edema and hemorrhage, mimicking the pathological features of human ARDS.[1][2] Consequently, this model is valuable for investigating the mechanisms of ARDS pathogenesis and for evaluating the efficacy of potential therapeutics, particularly those targeting the sEH pathway.

Data Presentation

Table 1: Mortality Rate in Swiss Webster Mice Following Intravenous Administration of Isoleukotoxin Diol

Compound	Dose (mg/kg)	Outcome	Reference
Isoleukotoxin Diol	300	100% Mortality	[2]
Leukotoxin	300	0% Mortality	[2]
Isoleukotoxin Diol	400	100% Mortality (<10 min)	[2]
Leukotoxin	400	50% Mortality (9-12 h)	[2]

Table 2: Histopathological Findings in Lungs of Swiss Webster Mice

Compound (Dose)	Time Post-Administration	Histopathological Observations	Reference
Isoleukotoxin Diol (400 mg/kg)	5 minutes	Massive alveolar, peribronchiolar, and perivascular edema.	[2]
Leukotoxin (400 mg/kg)	5 minutes	No significant lung damage.	[2]
Leukotoxin (400 mg/kg)	30 minutes	Perivascular edema with minimal edema in alveolar spaces.	[2]

Experimental Protocols

Protocol 1: Induction of ARDS with Isoleukotoxin Diol in Mice

1. Animal Model:

• Species: Mouse

• Strain: Swiss Webster (or other suitable strain such as C57BL/6)

• Age: 8-12 weeks

• Sex: Male or Female (should be consistent within an experiment)

2. Materials:

• Isoleukotoxin diol

• Sterile, non-pyrogenic vehicle for injection (e.g., sterile saline, PBS, or a solution containing a solubilizing agent like ethanol (B145695) or DMSO, diluted to a biocompatible concentration)

• Mouse restrainer

• Heating lamp or warming pad

• Sterile syringes (1 mL) and needles (27-30 gauge)

• 70% ethanol

• Gauze

3. Preparation of Isoleukotoxin Diol Solution:

• Note: The solubility of isoleukotoxin diol should be determined to select an appropriate vehicle. For compounds with low aqueous solubility, a small amount of a solvent such as ethanol or DMSO may be used, followed by dilution with sterile saline or PBS to the final desired concentration. The final concentration of the organic solvent should be minimized and tested for toxicity in a vehicle control group.

• Calculate the required amount of isoleukotoxin diol based on the desired dose (e.g., 300 mg/kg or 400 mg/kg) and the body weight of the mice.

• Dissolve the isoleukotoxin diol in the chosen vehicle to achieve the final injection volume (typically 5-10 mL/kg for intravenous injection in mice).

• Ensure the solution is sterile, for example, by filtration through a 0.22 µm filter.

4. Administration Protocol (Intravenous Tail Vein Injection):

• Warm the mouse to dilate the lateral tail veins. This can be achieved by placing the mouse under a heating lamp for a short period or by immersing the tail in warm water.

• Place the mouse in a suitable restrainer.

• Swab the tail with 70% ethanol to visualize the veins.

• Using a sterile syringe with a 27-30 gauge needle, perform the injection into one of the lateral tail veins.

• Inject the isoleukotoxin diol solution slowly and steadily.

• After injection, withdraw the needle and apply gentle pressure to the injection site with gauze to prevent bleeding.

• Monitor the mouse closely for signs of respiratory distress and other adverse effects.

Protocol 2: Assessment of Lung Injury

1. Lung Wet-to-Dry Weight Ratio:

• At a predetermined time point after isoleukotoxin diol administration, euthanize the mouse.

• Immediately open the thoracic cavity and carefully excise the lungs.

• Remove any non-lung tissue and blot the lungs dry to remove excess blood.

• Weigh the lungs to obtain the "wet weight".

• Place the lungs in an oven at 60-80°C for 24-48 hours, or until a constant weight is achieved.

• Weigh the dried lungs to obtain the "dry weight".

• Calculate the wet/dry ratio as an indicator of pulmonary edema.

2. Bronchoalveolar Lavage (BAL) Fluid Analysis:

• Following euthanasia, expose the trachea.

• Make a small incision in the trachea and insert a cannula.

• Secure the cannula with a suture.

• Instill a known volume of sterile, cold PBS (e.g., 0.5-1 mL) into the lungs through the cannula.

• Gently aspirate the fluid.

• Repeat the instillation and aspiration process 2-3 times, pooling the recovered fluid.

• Centrifuge the BAL fluid to pellet the cells.

• The supernatant can be used for protein quantification (e.g., using a BCA assay) as a measure of alveolar-capillary barrier permeability.

• The cell pellet can be resuspended, and total and differential cell counts can be performed to assess inflammatory cell infiltration.

3. Histopathological Analysis:

• After euthanasia, perfuse the lungs with saline via the right ventricle to flush out blood.

• Instill 10% neutral buffered formalin into the lungs via the trachea at a constant pressure (e.g., 20-25 cmH2O) to fix the tissue.

• Excise the lungs and immerse them in formalin for at least 24 hours.

• Process the fixed lung tissue, embed in paraffin, and cut sections (e.g., 4-5 µm).

• Stain the sections with Hematoxylin and Eosin (H&E).

• Examine the stained sections under a microscope for evidence of lung injury, such as alveolar edema, hemorrhage, inflammatory cell infiltration, and hyaline membrane formation.

• A semi-quantitative scoring system can be used to grade the severity of lung injury.

Table 3: Example of a Lung Injury Scoring System

Feature	Score 0	Score 1 (Mild)	Score 2 (Moderate)	Score 3 (Severe)
Alveolar Edema	No edema	Edema in <25% of the field	Edema in 25-50% of the field	Edema in >50% of the field
Hemorrhage	No hemorrhage	Scattered red blood cells	Confluent hemorrhage in <25% of the field	Confluent hemorrhage in >25% of the field
Neutrophil Infiltration	No neutrophils	Few neutrophils	Moderate neutrophil infiltration	Dense neutrophil infiltration
Alveolar Wall Thickening	Normal alveolar walls	Mild thickening	Moderate thickening	Severe thickening

Mandatory Visualizations

Caption: Signaling pathway of isoleukotoxin diol-induced ARDS.

Caption: Experimental workflow for isoleukotoxin diol-induced ARDS model.

References

• 1. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 2. Mouse lung wet/dry ratio assay [bio-protocol.org]
• 3. cincinnatichildrens.org [cincinnatichildrens.org]

Application Notes and Protocols for the Purification of Synthetic Isoleukotoxin Diol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the purification of synthetic isoleukotoxin diol (12,13-dihydroxy-9Z-octadecenoic acid). The protocols are designed to offer robust starting points for achieving high purity of the target compound, suitable for research and preclinical development.

Introduction

Isoleukotoxin diol is the biologically active metabolite of isoleukotoxin, an epoxide of linoleic acid. It is formed in vivo through the action of soluble epoxide hydrolase.[1][2][3][4] This diol is more cytotoxic than its parent epoxide and has been implicated in the pathology of acute respiratory distress syndrome (ARDS).[1][5] Both leukotoxin and its diol metabolite are known to induce chemotaxis in human neutrophils through a signaling pathway involving pertussis toxin-sensitive G-proteins and phosphatidylinositol-3-kinase (PI3-K).[6] The purification of synthetic isoleukotoxin diol is a critical step to ensure the accuracy and reproducibility of biological studies and for its potential development as a pharmacological tool or standard.

The primary challenges in the purification of synthetic lipids like isoleukotoxin diol include the removal of reaction byproducts, unreacted starting materials, and isomers.[7] Common impurities in synthetic lipid preparations can arise from the multi-step synthesis process and may include oxidation products.[7][] This document outlines two primary purification strategies: flash column chromatography for initial bulk purification and high-performance liquid chromatography (HPLC) for achieving high final purity. A crystallization protocol is also provided as a potential alternative or additional purification step.

Purification Strategies Overview

A typical workflow for the purification of synthetic isoleukotoxin diol involves an initial crude purification by flash chromatography followed by a final polishing step using HPLC.

Caption: General purification workflow for synthetic isoleukotoxin diol.

Flash Column Chromatography

Flash chromatography is an effective method for the initial purification of multi-gram quantities of synthetic isoleukotoxin diol from major impurities. Given the polar nature of the diol functional groups, normal-phase chromatography is a suitable approach. An amino-functionalized silica (B1680970) gel is recommended to improve the separation of polar lipids.[9]

Experimental Protocol

Materials:

• Crude synthetic isoleukotoxin diol

• Silica gel (230-400 mesh) or pre-packed amino-functionalized silica columns

• Heptane (B126788) (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Flash chromatography system with a UV detector or an evaporative light scattering detector (ELSD)[9]

• Rotary evaporator

Procedure:

• Sample Preparation: Dissolve the crude isoleukotoxin diol in a minimal amount of the initial mobile phase or a slightly stronger solvent (e.g., dichloromethane (B109758) with a small amount of methanol). Adsorb the sample onto a small amount of silica gel.

• Column Packing: If using loose silica, prepare a slurry of silica gel in heptane and pack the column. Equilibrate the packed column with the initial mobile phase.

• Elution:

  • Stationary Phase: Biotage® Sfär KP-Amino column or equivalent.[9]

  • Mobile Phase A: Heptane

  • Mobile Phase B: Ethyl acetate

  • Gradient: A linear gradient from 5% to 40% ethyl acetate in heptane over 10-15 column volumes (CV) is a good starting point.[9]

• Fraction Collection: Collect fractions based on the detector signal (UV at 205-215 nm or ELSD).

• Analysis: Analyze the collected fractions by thin-layer chromatography (TLC) or analytical HPLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Data Presentation

Parameter	Recommended Conditions	Expected Outcome
Stationary Phase	Amino-functionalized silica gel	Good separation of polar lipids
Mobile Phase	Heptane/Ethyl Acetate Gradient (e.g., 5-40% Ethyl Acetate)[9]	Elution of isoleukotoxin diol from less polar impurities
Detection	ELSD or low-wavelength UV (205-215 nm)[9]	Detection of non-chromophoric lipids
Typical Loading Capacity	1-10% of silica gel weight	Efficient separation without column overloading
Expected Purity	85-95%	Removal of major synthetic byproducts

High-Performance Liquid Chromatography (HPLC)

For achieving high purity (>98%), a subsequent HPLC step is recommended. Both normal-phase and reversed-phase HPLC can be effective for the purification of lipid diols. A normal-phase method using a diol column is presented here as it offers good selectivity for polar compounds.

Experimental Protocol

Materials:

• Partially purified isoleukotoxin diol from flash chromatography

• Hexane (B92381) (HPLC grade)

• Isopropanol (HPLC grade)

• Acetic acid (optional, for peak shape improvement)

• HPLC system with a preparative or semi-preparative column

• Diol-functionalized HPLC column (e.g., 5 µm particle size)

• Fraction collector

• Rotary evaporator

Procedure:

• Sample Preparation: Dissolve the partially purified product in the initial mobile phase. Filter the solution through a 0.45 µm filter.

• HPLC Conditions:

  • Column: Diol stationary phase[10]

  • Mobile Phase: An isocratic or gradient system of hexane and isopropanol. A starting point could be a mobile phase consisting of hexane/isopropanol/acetic acid (100:2:0.02, v/v/v).[2]

  • Flow Rate: Dependent on column dimensions (e.g., 1-5 mL/min for a semi-preparative column).

  • Detection: UV at 205-215 nm or a charged aerosol detector (CAD).

• Injection and Fraction Collection: Inject the sample and collect fractions corresponding to the main peak.

• Purity Analysis: Analyze the collected fractions using an analytical HPLC method to confirm purity.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Data Presentation

Parameter	Recommended Conditions	Expected Outcome
Stationary Phase	Diol-functionalized silica	High-resolution separation of polar isomers
Mobile Phase	Hexane/Isopropanol/Acetic Acid (e.g., 100:2:0.02)[2]	Elution of pure isoleukotoxin diol
Detection	UV (205-215 nm) or CAD	Sensitive detection for purity assessment
Expected Purity	>98%	Suitable for biological assays and as a standard
Recovery	>95%[11]	Efficient recovery of the purified product

Crystallization

Crystallization can be an effective, scalable, and economical method for purifying synthetic lipids. The success of crystallization depends on finding a suitable solvent system from which the isoleukotoxin diol will selectively precipitate upon cooling, leaving impurities in the solution. The crystallization of long-chain aliphatic molecules is influenced by the polarity of their functional groups.[12][13]

Experimental Protocol

Materials:

• Purified isoleukotoxin diol (from chromatography)

• Various organic solvents for screening (e.g., acetone, acetonitrile, ethyl acetate, methanol, hexane)

• Heating and stirring plate

• Ice bath

• Filtration apparatus (e.g., Büchner funnel)

Procedure:

• Solvent Screening: In small test tubes, dissolve a small amount of the isoleukotoxin diol in a minimal volume of a heated solvent. Allow the solutions to cool slowly to room temperature and then in an ice bath. Observe for crystal formation. A good solvent system will dissolve the compound when hot but result in poor solubility when cold.

• Crystallization:

  • Dissolve the isoleukotoxin diol in a minimal amount of the chosen hot solvent with stirring.

  • Once fully dissolved, remove the heat source and allow the solution to cool slowly to room temperature. Covering the flask will slow down the cooling process and encourage the formation of larger crystals.

  • After reaching room temperature, place the flask in an ice bath or refrigerator for several hours to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold crystallization solvent to remove any remaining impurities.

  • Dry the crystals under a high vacuum to remove all traces of solvent.

Data Presentation

Parameter	Approach	Expected Outcome
Solvent Selection	Screen polar and non-polar solvents and their mixtures	Identification of a suitable crystallization solvent
Cooling Rate	Slow cooling followed by refrigeration	Formation of well-defined, pure crystals
Purity Enhancement	Recrystallization may be repeated for higher purity	Removal of closely related impurities

Isoleukotoxin Diol Signaling Pathway

Isoleukotoxin diol induces neutrophil chemotaxis via a G-protein coupled receptor (GPCR) that activates the PI3K signaling pathway.[6] This is distinct from other chemoattractants like fMLP.

Caption: Isoleukotoxin diol signaling pathway in neutrophils.

References

• 1. researchgate.net [researchgate.net]
• 2. Separation of neutral lipid, free fatty acid and phospholipid classes by normal phase HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Lipid Impurities in mRNA: Implications and Solutions | Technology Networks [technologynetworks.com]
• 9. biotage.com [biotage.com]
• 10. A comprehensive method for lipid profiling by liquid chromatography-ion cyclotron resonance mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Separation of neutral lipids and free fatty acids by high-performance liquid chromatography using low wavelength ultraviolet detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Effect of content and polarity on the crystallization of long-spaced aliphatic polymers with polar functional groups - American Chemical Society [acs.digitellinc.com]

Application Notes and Protocols for the Quantification of Isoleukotoxin Diol in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoleukotoxin diol, also known as 12,13-dihydroxy-9Z-octadecenoic acid (12,13-DHOME), is a bioactive lipid mediator derived from the metabolism of linoleic acid. It is formed through the cytochrome P450 (CYP) epoxygenase pathway, where linoleic acid is first converted to its epoxide, isoleukotoxin (also known as 12,13-epoxyoctadecenoic acid or 12,13-EpOME), and subsequently hydrolyzed by soluble epoxide hydrolase (sEH) to form the diol.[1][2] This lipid mediator has been implicated in various physiological and pathophysiological processes, including the regulation of brown adipose tissue activity, insulin (B600854) sensitivity, and inflammatory responses.[3][4] Accurate quantification of isoleukotoxin diol in biological matrices is crucial for understanding its role in health and disease and for the development of novel therapeutic strategies.

This document provides a detailed protocol for the quantification of isoleukotoxin diol in biological samples, such as plasma, serum, and tissue homogenates, using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Signaling Pathway of Isoleukotoxin Diol Formation

The formation of isoleukotoxin diol is a key step in the linoleic acid metabolic cascade. The pathway involves the sequential action of cytochrome P450 enzymes and soluble epoxide hydrolase.

Caption: Metabolic pathway of linoleic acid to isoleukotoxin diol.

Experimental Workflow for Quantification

The overall workflow for the quantification of isoleukotoxin diol involves sample preparation, including extraction and purification, followed by analysis using LC-MS/MS.

Caption: General workflow for isoleukotoxin diol quantification.

Experimental Protocols

Materials and Reagents

• Isoleukotoxin diol (12,13-DHOME) analytical standard

• Isoleukotoxin diol-d4 (12,13-DHOME-d4) internal standard

• HPLC-grade methanol (B129727), acetonitrile, water, and ethyl acetate

• Formic acid (LC-MS grade)

• Solid-phase extraction (SPE) cartridges (e.g., C18, 100 mg)

• Biological samples (plasma, serum, or tissue homogenates) collected and stored at -80°C

Sample Preparation

For Plasma/Serum Samples:

• Thaw plasma or serum samples on ice.

• To 100 µL of plasma/serum in a polypropylene (B1209903) tube, add 10 µL of the internal standard solution (12,13-DHOME-d4) at a suitable concentration (e.g., 100 ng/mL in methanol).

• Add 300 µL of ice-cold methanol to precipitate proteins.

• Vortex for 30 seconds and incubate at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube.

• Dilute the supernatant with 1 mL of acidified water (pH 3.5 with formic acid) for solid-phase extraction.

For Tissue Samples:

• Weigh approximately 50-100 mg of frozen tissue.

• Add 500 µL of ice-cold methanol containing the internal standard (12,13-DHOME-d4).

• Homogenize the tissue using a bead beater or a Dounce homogenizer on ice.

• Centrifuge the homogenate at 14,000 x g for 15 minutes at 4°C.

• Collect the supernatant and proceed with solid-phase extraction.

Solid-Phase Extraction (SPE)

• Condition a C18 SPE cartridge by passing 2 mL of methanol followed by 2 mL of water.

• Load the diluted supernatant from the sample preparation step onto the SPE cartridge.

• Wash the cartridge with 2 mL of water to remove polar impurities.

• Dry the cartridge under vacuum for 10-15 minutes.

• Elute the analytes with 1 mL of ethyl acetate.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid) for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are suggested starting conditions and should be optimized for the specific instrumentation used.

Parameter	Condition
LC System	UPLC or HPLC system
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Methanol with 0.1% formic acid
Gradient	Start at 50% B, increase to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions.
Flow Rate	0.3 mL/min
Injection Volume	5-10 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transitions	See Table 1
Collision Energy	To be optimized for each transition
Declustering Potential	To be optimized for each transition

Table 1: Suggested MRM Transitions for Isoleukotoxin Diol Quantification

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Polarity
Isoleukotoxin diol (12,13-DHOME)	313.2	e.g., 171.1, 141.1	Negative
Isoleukotoxin diol-d4 (12,13-DHOME-d4)	317.2	e.g., 175.1, 145.1	Negative

Note: Product ions are proposed based on common fragmentation patterns of diols and should be optimized on the specific mass spectrometer used.

Quantitative Data

The concentration of isoleukotoxin diol can vary depending on the biological matrix and the physiological state of the individual. The following table summarizes reported concentrations in human and mouse plasma.

Table 2: Reported Concentrations of Isoleukotoxin Diol (12,13-DHOME) in Biological Samples

Species	Biological Matrix	Condition	Concentration Range	Reference
Human	Plasma	Baseline	~1.5 - 4.0 ng/mL	[5]
Human	Plasma	After acute exercise	Increased from baseline	[5]
Human	Plasma	After cold exposure	Increased from baseline	[3]
Mouse	Plasma	Baseline	~0.5 - 1.5 ng/mL	[5]
Mouse	Plasma	After acute exercise	Increased from baseline	[5]
Mouse	Plasma	After cold exposure	Increased from baseline	[3]

Conclusion

This application note provides a comprehensive protocol for the sensitive and specific quantification of isoleukotoxin diol in biological samples using LC-MS/MS. The detailed methodology, from sample preparation to data acquisition, will enable researchers to accurately measure this important lipid mediator and further investigate its role in various physiological and pathological conditions. The provided quantitative data serves as a useful reference for expected concentration ranges.

References

• 1. Frontiers | Elevated 12,13-diHOME level in maternal and umbilical cord blood complicated with preeclampsia [frontiersin.org]
• 2. Elevated 12,13-diHOME level in maternal and umbilical cord blood complicated with preeclampsia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 12,13-diHOME: An Exercise-Induced Lipokine that Increases Skeletal Muscle Fatty Acid Uptake - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Isoleukotoxin Diol Toxicity in Cell Culture Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing cell culture models for the investigation of isoleukotoxin diol-induced toxicity. Detailed protocols for relevant cell lines and key toxicological assays are provided to facilitate reproducible and robust experimental design.

Introduction to Isoleukotoxin Diol Toxicity

Isoleukotoxin diol is a metabolite of isoleukotoxin, formed through the enzymatic hydration of its epoxide precursor by soluble epoxide hydrolase (sEH). Emerging evidence suggests that the diol form is significantly more cytotoxic than the parent compound, implicating it as a key mediator in pathologies such as acute respiratory distress syndrome (ARDS). The primary mechanism of its toxicity involves the induction of mitochondrial permeability transition, leading to the release of cytochrome c and subsequent activation of apoptotic pathways. Understanding the cellular and molecular mechanisms of isoleukotoxin diol toxicity is crucial for the development of potential therapeutic interventions.

Recommended Cell Culture Models

A variety of cell lines are suitable for studying the cytotoxic effects of isoleukotoxin diol, each offering unique advantages for investigating specific aspects of its toxicity.

Cell Line	Type	Relevance to Isoleukotoxin Diol Toxicity	Key Considerations
Spodoptera frugiperda (Sf21)	Insect Ovarian Cells	Ideal for controlled expression of sEH to study the conversion of isoleukotoxin to its toxic diol form.	Requires co-transfection with a baculovirus vector expressing sEH to observe diol-specific toxicity.
Renal Proximal Tubular Epithelial Cells (RPTECs)	Kidney Epithelial Cells	Represents a key target for systemic toxicity. Useful for studying nephrotoxic effects.[1]	Primary cells offer higher physiological relevance but have a limited lifespan. Immortalized lines like HK-2 are also available.
Pulmonary Alveolar Epithelial Cells (A549, Primary Cells)	Lung Epithelial Cells	Highly relevant for studying ARDS-like pathology and lung-specific toxicity.	Primary cells better mimic the in vivo alveolar barrier. A549 is a commonly used and well-characterized cell line.
Human Promyelocytic Leukemia Cells (HL-60)	Suspension Leukemia Cells	A sensitive model for studying apoptosis and signaling pathways in hematopoietic cells.[2][3]	Suspension culture requires different handling techniques compared to adherent cells.
Human Leukemia and Lymphoid Cell Lines (U937, KG-1, JURKAT, MOLT-4, Daudi, Raji)	Suspension Leukemia and Lymphoid Cells	Broadly applicable for screening cytotoxic effects and investigating immune cell responses.	Each cell line may exhibit different sensitivities and signaling responses.

Quantitative Data Summary

The following table summarizes available quantitative data on the toxicity of leukotoxin diols. It is important to note that specific IC50 values for isoleukotoxin diol are not widely reported in the literature, and the provided data is for a mixture of leukotoxin diols.

Cell Line	Compound	Concentration	Effect	Reference
Rabbit Renal Proximal Tubular Cells	Leukotoxin/Isoleukotoxin Diol Mixture	1 mM	42% cell death after 6 hours	[1]

Experimental Protocols

Protocol 1: General Cell Culture and Maintenance

Spodoptera frugiperda (Sf21) Cells

• Medium: TNM-FH Insect Medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Culture Conditions: 27°C in a non-humidified, non-CO2 incubator.

• Subculture: For adherent cultures, detach cells by gentle tapping or with a cell scraper. For suspension cultures, dilute the cell suspension to a density of 0.5 x 10^6 cells/mL. Passage every 2-3 days.

Renal Proximal Tubular Epithelial Cells (Primary)

• Medium: Renal Epithelial Cell Growth Medium supplemented with appropriate growth factors.

• Culture Conditions: 37°C, 5% CO2 in a humidified incubator.

• Subculture: When cells reach 80-90% confluency, wash with PBS, and detach using a trypsin-EDTA solution. Neutralize trypsin with trypsin neutralizer or medium containing serum and re-seed at a 1:2 or 1:3 ratio.

Pulmonary Alveolar Epithelial Cells (A549)

• Medium: F-12K Medium supplemented with 10% FBS and 1% penicillin-streptomycin.

• Culture Conditions: 37°C, 5% CO2 in a humidified incubator.

• Subculture: When cells reach 80-90% confluency, wash with PBS, and detach using a trypsin-EDTA solution. Re-seed at a 1:3 to 1:5 ratio.

HL-60 Cells

• Medium: RPMI-1640 Medium supplemented with 10% FBS and 1% penicillin-streptomycin.

• Culture Conditions: 37°C, 5% CO2 in a humidified incubator.

• Subculture: Maintain cell density between 1 x 10^5 and 1 x 10^6 cells/mL. Centrifuge the cell suspension, remove the supernatant, and resuspend the cells in fresh medium to the desired density.

Protocol 2: Cytotoxicity Assessment using MTT Assay

This protocol measures cell viability based on the metabolic activity of mitochondrial dehydrogenases.

Materials:

• Cells cultured in a 96-well plate

• Isoleukotoxin diol stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 1 x 10^4 to 5 x 10^4 cells/well and allow them to adhere overnight. For suspension cells, seed at a similar density and proceed to the next step.

• Treat cells with various concentrations of isoleukotoxin diol for the desired time period (e.g., 24, 48, or 72 hours). Include a vehicle control.

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• If using adherent cells, carefully remove the medium.

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

Protocol 3: Apoptosis Detection using Annexin V Staining

This flow cytometry-based assay identifies apoptotic cells by detecting the externalization of phosphatidylserine.

Materials:

• Cells treated with isoleukotoxin diol

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Treat cells with isoleukotoxin diol for the desired time.

• Harvest cells (including any floating cells for adherent cultures) and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer to a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

  • Live cells: Annexin V-negative and PI-negative

  • Early apoptotic cells: Annexin V-positive and PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive

Protocol 4: Mitochondrial Permeability Transition Pore (mPTP) Assay

This assay directly measures the opening of the mPTP, a key event in isoleukotoxin diol-induced apoptosis.

Materials:

• Cells treated with isoleukotoxin diol

• MitoProbe™ Transition Pore Assay Kit or similar (containing Calcein (B42510) AM, CoCl2, and Ionomycin)

• Flow cytometer or fluorescence microscope

Procedure:

• Treat cells with isoleukotoxin diol.

• Load cells with Calcein AM, which fluoresces green in the cytoplasm and mitochondria.

• Add CoCl2 to quench the cytosolic calcein fluorescence, leaving only the mitochondrial fluorescence.

• Treat a control group with ionomycin (B1663694) to induce mPTP opening and subsequent quenching of mitochondrial fluorescence.

• Analyze the fluorescence intensity by flow cytometry or fluorescence microscopy. A decrease in mitochondrial fluorescence in the isoleukotoxin diol-treated group compared to the control indicates mPTP opening.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway implicated in isoleukotoxin diol toxicity and a general experimental workflow for its investigation.

Caption: Isoleukotoxin diol-induced apoptotic pathway.

Caption: General workflow for studying isoleukotoxin diol toxicity.

Caption: Hypothesized signaling pathways in isoleukotoxin diol toxicity.

References

• 1. Cytotoxicity of linoleic acid diols to renal proximal tubular cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanism of apoptosis in HL-60 cells induced by n-3 and n-6 polyunsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Notopterol-induced apoptosis and differentiation in human acute myeloid leukemia HL-60 cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis and Tracing of Isotopically Labeled Isoleukotoxin Diol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoleukotoxin diol (also known as 12,13-dihydroxy-9Z-octadecenoic acid or 12,13-diHOME) is a diol metabolite of linoleic acid. It is formed via the epoxidation of linoleic acid to isoleukotoxin (12(13)-EpOME) by cytochrome P450 enzymes, followed by hydrolysis catalyzed by soluble epoxide hydrolase (sEH).[1] Isoleukotoxin diol has emerged as a significant bioactive lipid, demonstrating greater biological potency than its precursor, isoleukotoxin.[2][3] It has been implicated in various physiological and pathological processes, including neutrophil chemotaxis, acute respiratory distress syndrome (ARDS), and the regulation of brown adipose tissue (BAT) activity.[1][2]

The synthesis of isotopically labeled isoleukotoxin diol is a critical tool for researchers to trace its metabolic fate, quantify its endogenous levels, and elucidate its mechanisms of action in complex biological systems. This document provides detailed protocols for the chemical synthesis of deuterated isoleukotoxin diol and its application in tracing studies using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Synthesis of Deuterated Isoleukotoxin Diol (d4-12,13-diHOME)

The following protocol outlines a potential synthetic route for deuterated isoleukotoxin diol, incorporating deuterium (B1214612) atoms for use as a tracer. This multi-step synthesis involves a Wittig reaction to establish the carbon backbone and a Sharpless asymmetric dihydroxylation to introduce the diol functionality.

Experimental Protocol: Synthesis of d4-Isoleukotoxin Diol

Step 1: Synthesis of Deuterated Phosphonium (B103445) Salt

• React a commercially available deuterated alkyl halide (e.g., 1-bromohexane-d13) with triphenylphosphine (B44618) in a suitable solvent like toluene.

• Heat the reaction mixture under reflux for 24 hours to form the corresponding deuterated triphenylphosphonium bromide salt.

• Cool the reaction mixture to room temperature and collect the precipitated salt by filtration.

• Wash the salt with cold diethyl ether and dry it under a vacuum.

Step 2: Wittig Reaction

• Suspend the deuterated phosphonium salt in anhydrous tetrahydrofuran (B95107) (THF) under an inert atmosphere (e.g., argon).

• Cool the suspension to -78°C and add a strong base such as n-butyllithium (n-BuLi) dropwise to generate the ylide.

• After stirring for 1 hour, add a solution of a suitable aldehyde, such as methyl 8-oxooctanoate, in THF to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with diethyl ether, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting deuterated unsaturated ester by column chromatography on silica (B1680970) gel.

Step 3: Sharpless Asymmetric Dihydroxylation

• Dissolve the deuterated unsaturated ester in a 1:1 mixture of t-butanol and water.

• Add the AD-mix-β formulation, which contains the chiral ligand (DHQD)2PHAL, potassium osmate, potassium ferricyanide, and potassium carbonate.[4]

• Stir the reaction mixture vigorously at room temperature for 24-48 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, add sodium sulfite (B76179) and stir for an additional hour.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the deuterated isoleukotoxin diol methyl ester.

Step 4: Hydrolysis

• Dissolve the deuterated isoleukotoxin diol methyl ester in a mixture of methanol (B129727) and water.

• Add lithium hydroxide (B78521) (LiOH) and stir the reaction at room temperature for 4-6 hours.

• Acidify the reaction mixture with 1 M HCl to pH 3-4.

• Extract the final product, deuterated isoleukotoxin diol (d4-12,13-diHOME), with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the pure product.

Parameter	Description	Typical Value
Starting Materials	Deuterated alkyl halide, Triphenylphosphine, Methyl 8-oxooctanoate	High purity
Key Reagents	n-Butyllithium, AD-mix-β, Lithium hydroxide	Anhydrous/High purity
Reaction Solvents	Toluene, Tetrahydrofuran, t-Butanol/Water, Methanol/Water	Anhydrous where specified
Purification	Silica gel column chromatography	Gradient elution
Overall Yield	Percentage of theoretical maximum	20-30%
Isotopic Enrichment	Deuterium incorporation	>98%

Application in Tracing Studies using LC-MS/MS

Isotopically labeled isoleukotoxin diol can be used as an internal standard for accurate quantification of endogenous levels in biological samples or as a tracer to follow its metabolic fate.

Experimental Protocol: Quantification of Isoleukotoxin Diol in Biological Samples

Sample Preparation

• To a 100 µL plasma or tissue homogenate sample, add 5 µL of a known concentration of the deuterated isoleukotoxin diol internal standard.

• Perform lipid extraction using a modified Folch method with a mixture of chloroform (B151607) and methanol (2:1, v/v).

• Vortex the mixture and centrifuge to separate the phases.

• Collect the lower organic phase containing the lipids and dry it under a stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent (e.g., 100 µL of methanol) for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 30% to 95% B over 10 minutes, hold at 95% B for 2 minutes, and then re-equilibrate at 30% B for 3 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for both the endogenous (unlabeled) and the deuterated (labeled) isoleukotoxin diol.

    • Endogenous Isoleukotoxin Diol: m/z 313.2 → [fragment ions]

    • Deuterated Isoleukotoxin Diol (d4): m/z 317.2 → [fragment ions]

  • Optimize collision energy and other MS parameters for maximum sensitivity.

Parameter	Description	Typical Value
LC Column	Type and dimensions	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase	Composition	Water/Acetonitrile with 0.1% Formic Acid
Flow Rate	Rate of mobile phase delivery	0.3 mL/min
Ionization	Method of ion generation	Electrospray Ionization (ESI), Negative Mode
MRM Transition (Endogenous)	Precursor → Product ion (m/z)	313.2 → [optimized fragment]
MRM Transition (Labeled)	Precursor → Product ion (m/z)	317.2 → [optimized fragment]
Limit of Detection (LOD)	Lowest detectable concentration	25 nM[5]
Limit of Quantification (LOQ)	Lowest quantifiable concentration	50 nM

Signaling Pathway of Isoleukotoxin Diol in Neutrophils

Isoleukotoxin diol is a potent chemoattractant for human neutrophils. Its signaling pathway is distinct from that of the well-characterized chemoattractant fMLP.[2] The chemotactic response to isoleukotoxin diol involves a pertussis toxin-sensitive G-protein and phosphatidylinositol-3-kinase (PI3-K).[2][3]

Caption: Isoleukotoxin diol signaling pathway in neutrophils.

Experimental Workflow

The overall workflow for synthesizing and utilizing isotopically labeled isoleukotoxin diol for tracing studies is summarized below.

Caption: Workflow for synthesis and tracing of d4-isoleukotoxin diol.

References

• 1. The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Leukotoxin and its diol induce neutrophil chemotaxis through signal transduction different from that of fMLP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. publications.ersnet.org [publications.ersnet.org]
• 4. Sharpless Dihydroxylation (Bishydroxylation) [organic-chemistry.org]
• 5. mdpi.com [mdpi.com]

Application of Isoleukotoxin Diol in Neutrophil Activation Studies

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Isoleukotoxin diol, a principal metabolite of isoleukotoxin formed via the action of soluble epoxide hydrolase, is a bioactive lipid mediator that plays a significant role in modulating neutrophil function.[1] Unlike its parent compound, isoleukotoxin, the diol is considered the more potent and directly cytotoxic form.[2] This makes it a valuable tool for studying the intricate signaling pathways governing neutrophil activation and for identifying potential therapeutic targets in inflammatory diseases and acute lung injury where neutrophil infiltration is a key pathological feature.[1]

The primary application of isoleukotoxin diol in neutrophil research lies in its ability to selectively induce chemotaxis.[1] This directed migration of neutrophils is a critical event in the inflammatory response. Studies have shown that isoleukotoxin diol-induced chemotaxis is mediated through a distinct signaling pathway involving pertussis toxin-sensitive G-proteins and phosphoinositide 3-kinase (PI3-K).[1] Notably, this pathway is independent of protein tyrosine kinase (PTK) and protein kinase C (PKC), distinguishing it from the signaling cascade initiated by the classical chemoattractant N-formyl-methionyl-leucyl-phenylalanine (fMLP).[1] This unique mechanism of action allows researchers to dissect specific components of the neutrophil chemotactic machinery.

Furthermore, isoleukotoxin diol and related dihydroxyoctadecamonoenoates (DiHOMEs) have been shown to suppress the neutrophil respiratory burst, a critical effector function in host defense that can also contribute to tissue damage.[3] This inhibitory effect on reactive oxygen species (ROS) production provides a basis for investigating novel anti-inflammatory strategies.

In the context of drug development, isoleukotoxin diol can be utilized in screening assays to identify compounds that inhibit neutrophil migration and activation. By targeting the specific signaling components activated by isoleukotoxin diol, it may be possible to develop more selective anti-inflammatory therapies with fewer off-target effects. The study of lipid mediators like isoleukotoxin diol is a burgeoning field, offering new avenues for understanding and treating a range of inflammatory conditions.[4][5][6]

Quantitative Data Summary

Neutrophil Function	Test Substance	Effective Concentration Range	Observed Effect	Reference
Chemotaxis	Isoleukotoxin Diol	Not Specified	Induction of neutrophil migration.	[1]
Respiratory Burst	Dihydroxyoctadecamonoenoate (DiHOME) mixture	20 µM - 200 µM	Inhibition of PMA-stimulated respiratory burst, with over 50% inhibition at 200 µM.	[3]

Key Experimental Protocols

Protocol 1: Neutrophil Chemotaxis Assay (Boyden Chamber)

This protocol is adapted from standard Boyden chamber assay procedures and is suitable for assessing the chemotactic effect of isoleukotoxin diol on neutrophils.[7][8][9]

Materials:

• Human neutrophils isolated from whole blood

• Boyden chamber apparatus (e.g., Transwell® inserts with 5.0 µm pore size)

• Isoleukotoxin diol

• Chemotaxis buffer (e.g., HBSS with Ca2+/Mg2+ and 0.1% BSA)

• Positive control: fMLP (10 nM)

• Negative control: Chemotaxis buffer

• Staining solution (e.g., Diff-Quik)

• Microscope

Procedure:

• Isolate human neutrophils from healthy donors using a density gradient separation method.[4] Resuspend the purified neutrophils in chemotaxis buffer at a concentration of 1 x 10^6 cells/mL.

• Prepare serial dilutions of isoleukotoxin diol in chemotaxis buffer.

• Add 25 µL of the isoleukotoxin diol dilutions, positive control (fMLP), or negative control (buffer alone) to the lower wells of the Boyden chamber in triplicate.

• Place the microporous membrane over the lower wells.

• Add 50 µL of the neutrophil suspension to the upper chamber of each well.

• Incubate the chamber at 37°C in a humidified 5% CO2 incubator for 60-90 minutes to allow for cell migration.

• After incubation, remove the upper chamber and scrape off the non-migrated cells from the top surface of the membrane.

• Fix the membrane with methanol (B129727) and stain with a suitable staining solution (e.g., Diff-Quik).

• Mount the membrane on a microscope slide and count the number of migrated cells in several high-power fields for each well.

• Calculate the chemotactic index by dividing the number of cells that migrated towards the test substance by the number of cells that migrated towards the negative control.

Protocol 2: Neutrophil Respiratory Burst Assay (Dihydrorhodamine 123)

This protocol utilizes the fluorescent probe dihydrorhodamine 123 (DHR 123) to measure the production of reactive oxygen species (ROS) by neutrophils and can be adapted to assess the inhibitory effect of isoleukotoxin diol.[10][11]

Materials:

• Human neutrophils

• Isoleukotoxin diol

• Dihydrorhodamine 123 (DHR 123)

• Phorbol 12-myristate 13-acetate (PMA) as a stimulant

• Assay buffer (e.g., RPMI 1640 with BSA and calcium)

• Flow cytometer

Procedure:

• Isolate human neutrophils and resuspend them in assay buffer at a concentration of approximately 1 x 10^6 cells/mL.

• Pre-warm the cell suspension for 15 minutes at 37°C.

• Add DHR 123 to the cell suspension to a final concentration of 1-5 µM and incubate for 15 minutes at 37°C.

• Aliquot the DHR 123-loaded cells into flow cytometry tubes.

• Add various concentrations of isoleukotoxin diol or vehicle control to the respective tubes and incubate for a further 15-30 minutes.

• Add a stimulant such as PMA (e.g., 100 nM) to induce the respiratory burst. Include an unstimulated control.

• Incubate for 30-45 minutes at 37°C.

• Stop the reaction by placing the tubes on ice.

• Analyze the samples by flow cytometry, measuring the increase in fluorescence in the appropriate channel (e.g., FL1 for rhodamine 123).

• The inhibition of the respiratory burst can be quantified by comparing the mean fluorescence intensity of isoleukotoxin diol-treated samples to the PMA-stimulated control.

Visualizations

Caption: Signaling pathway of isoleukotoxin diol-induced neutrophil chemotaxis.

Caption: Workflow for neutrophil chemotaxis assay using a Boyden chamber.

References

• 1. Leukotoxin and its diol induce neutrophil chemotaxis through signal transduction different from that of fMLP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bioactivation of leukotoxins to their toxic diols by epoxide hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ias.ac.in [ias.ac.in]
• 4. researchgate.net [researchgate.net]
• 5. Lipid Mediators in Neutrophil biology: Inflammation, Resolution and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Regulation of neutrophil trafficking by the lipid mediators of inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Novel Image‐Based Approach for Analyzing Neutrophil Chemotaxis Using a Boyden Chamber Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. criver.com [criver.com]
• 9. Boyden Chamber Assay | Springer Nature Experiments [experiments.springernature.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. bioquochem.com [bioquochem.com]

Analytical Standards for Isoleukotoxin Diol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoleukotoxin diol, also known as 12,13-dihydroxy-9Z-octadecenoic acid, is the metabolic product of isoleukotoxin, a cytotoxic monounsaturated fatty acid epoxide derived from linoleic acid. The conversion of isoleukotoxin to its diol form is catalyzed by soluble epoxide hydrolase (sEH)[1]. This bioactivation process is significant as the diol metabolite exhibits greater cytotoxicity than its precursor epoxide, implicating it in the pathology of conditions such as acute respiratory distress syndrome (ARDS)[1][2]. Accurate and reliable quantification of isoleukotoxin diol is therefore crucial for researchers studying lipid metabolism, toxicology, and for the development of therapeutics targeting the sEH pathway.

These application notes provide detailed protocols for the quantitative analysis of isoleukotoxin diol in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique.

Quantitative Analysis by LC-MS/MS

A robust and validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method is essential for the accurate quantification of isoleukotoxin diol in complex biological samples like plasma[3]. The use of a stable isotope-labeled internal standard is recommended to ensure the highest level of accuracy and precision.

Experimental Protocol: Quantification of Isoleukotoxin Diol in Human Plasma

This protocol is adapted from a validated method for the simultaneous quantitation of related lipid metabolites[3].

1. Materials and Reagents:

• Isoleukotoxin diol analytical standard

• Deuterium-labeled isoleukotoxin diol internal standard (IS)

• Human plasma (K2EDTA)

• Acetonitrile (B52724) (ACN), HPLC grade

• Ethyl acetate (B1210297), HPLC grade

• Formic acid, LC-MS grade

• Water, LC-MS grade

• 96-well deep-well plates

• Centrifuge capable of handling 96-well plates

• Nitrogen evaporator

2. Sample Preparation (Liquid-Liquid Extraction):

• Thaw plasma samples on ice.

• In a 96-well deep-well plate, add 50 µL of plasma sample.

• Add 10 µL of the internal standard solution (concentration to be optimized).

• Add 50 µL of acetonitrile to precipitate proteins.

• Vortex the plate for 1 minute.

• Add 500 µL of ethyl acetate for liquid-liquid extraction.

• Seal the plate and vortex for 5 minutes.

• Centrifuge the plate at 3000 x g for 5 minutes at 4°C.

• Carefully transfer the upper organic layer (ethyl acetate) to a new 96-well plate.

• Evaporate the solvent to dryness under a stream of nitrogen at 30°C.

• Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 ACN:Water with 0.1% formic acid).

• Vortex briefly and centrifuge to pellet any insoluble material.

• The supernatant is ready for LC-MS/MS analysis.

3. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) system capable of binary gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution: The gradient should be optimized to ensure separation from isomeric interferences. A typical gradient might start at 30% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and then re-equilibrate at 30% B.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• MS/MS Detection: Multiple Reaction Monitoring (MRM). The specific precursor and product ion transitions for isoleukotoxin diol and its internal standard need to be determined by direct infusion of the analytical standards.

Data Presentation: LC-MS/MS Method Validation Parameters

The following table summarizes typical validation parameters for a quantitative LC-MS/MS assay for isoleukotoxin diol, based on similar published methods[3][4].

Parameter	Typical Value/Range
Linearity Range	0.05 - 50 ng/mL
Correlation Coefficient (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	0.05 ng/mL
Intra-assay Precision (%RSD)	< 15%
Inter-assay Precision (%RSD)	< 15%
Accuracy (% Bias)	Within ±15%
Extraction Recovery	> 85%
Matrix Effect	Monitored and compensated for by the internal standard

Characterization of Analytical Standards

The identity and purity of the isoleukotoxin diol analytical standard should be confirmed using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry.

Experimental Protocol: NMR Spectroscopy

1. Sample Preparation:

• Dissolve an accurately weighed amount of the isoleukotoxin diol standard in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

2. NMR Acquisition:

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Experiments: Acquire ¹H NMR and ¹³C NMR spectra. Additional 2D NMR experiments like COSY and HSQC can be used for complete structural elucidation.

• Data Processing: Process the acquired data using appropriate NMR software. Chemical shifts should be referenced to the residual solvent peak or an internal standard like tetramethylsilane (B1202638) (TMS).

The resulting spectra should be consistent with the known chemical structure of isoleukotoxin diol.

Visualizations

Signaling Pathway

Caption: Bioactivation of Isoleukotoxin to Isoleukotoxin Diol by sEH.

Experimental Workflow

Caption: Workflow for the quantitative analysis of isoleukotoxin diol.

References

• 1. Bioactivation of leukotoxins to their toxic diols by epoxide hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Development of a semi-automated LC/MS/MS method for the simultaneous quantitation of 14,15-epoxyeicosatrienoic acid, 14,15-dihydroxyeicosatrienoic acid, leukotoxin and leukotoxin diol in human plasma as biomarkers of soluble epoxide hydrolase activity in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development and Verification of a Precolumn Derivatization LC-MS/MS Method for the Pharmacokinetic Study of Houttuynine of Houttuynia Essential Oil - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Isoleukotoxin Diol Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing byproducts during the synthesis of isoleukotoxin diol.

Frequently Asked Questions (FAQs)

Q1: What is the primary route for synthesizing isoleukotoxin diol?

A1: The most common and effective method for synthesizing isoleukotoxin diol (12,13-dihydroxy-9Z-octadecenoic acid) is through the stereoselective hydrolysis of its corresponding epoxide precursor, isoleukotoxin (12(13)-epoxy-9Z-octadecenoic acid). This can be achieved under acidic, basic, or enzymatic conditions. The synthesis of the isoleukotoxin precursor itself often involves key steps such as the Wittig reaction to construct the carbon backbone and Sharpless asymmetric dihydroxylation or epoxidation to introduce the epoxide functionality with high stereocontrol.

Q2: What are the most common byproducts encountered in isoleukotoxin diol synthesis?

A2: Byproduct formation can occur at various stages of the synthesis. Key byproducts include:

• Unreacted Isoleukotoxin: Incomplete hydrolysis of the epoxide starting material.

• Regioisomers: Formation of the 9,10-diol isomer (leukotoxin diol) if the starting material contains the corresponding 9,10-epoxide.

• Diastereomers: If the epoxide hydrolysis is not fully stereospecific, a mixture of diastereomeric diols can be formed.

• Byproducts from Precursor Synthesis: Impurities from the Wittig reaction (e.g., triphenylphosphine (B44618) oxide, E/Z isomers) or Sharpless epoxidation can be carried through.[1]

• Over-oxidation Products: Further oxidation of the diol or the precursor alkene can lead to ketones or other oxygenated fatty acids.

• Halohydrins: If halide ions are present during epoxide opening under acidic conditions, halohydrins can be formed as byproducts.[2]

Q3: How can I purify the final isoleukotoxin diol product?

A3: Purification of isoleukotoxin diol is typically achieved using chromatographic techniques. High-performance liquid chromatography (HPLC), particularly reversed-phase HPLC, is a powerful method for separating the desired diol from unreacted epoxide and other byproducts.[1] Flash column chromatography on silica (B1680970) gel is also commonly used for purification.[3] The choice of solvent system for chromatography is crucial for achieving good separation.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of isoleukotoxin diol.

Issue 1: Low Yield of Isoleukotoxin Diol

Potential Cause	Troubleshooting Step	Expected Outcome
Incomplete Epoxide Hydrolysis	- Prolong the reaction time. - Increase the reaction temperature. - Use a more effective catalyst or a higher concentration of acid/base.	Increased conversion of the epoxide to the diol, leading to a higher yield.
Suboptimal Wittig Reaction Conditions	- For unstable ylides, generate the ylide at a low temperature before adding the aldehyde. - For sterically hindered aldehydes, a higher reaction temperature may be necessary.[4] - Consider "salt-free" conditions to improve stereoselectivity and yield.[4]	Improved yield and stereoselectivity of the alkene precursor to isoleukotoxin.
Poor Epoxidation Efficiency	- Ensure the use of a fresh and active oxidizing agent (e.g., m-CPBA, Sharpless reagent). - Optimize the stoichiometry of the reagents.	Higher conversion of the alkene to the desired epoxide.
Product Loss During Workup/Purification	- Use appropriate extraction solvents to minimize loss. - Optimize the mobile phase in chromatography for better separation and recovery.	Minimized loss of the final product, leading to a higher isolated yield.

Issue 2: Presence of Significant Byproducts

Byproduct Observed	Potential Cause	Troubleshooting Step
Unreacted Isoleukotoxin	Incomplete hydrolysis.	Refer to "Incomplete Epoxide Hydrolysis" in Issue 1.
Diastereomers	Non-stereospecific epoxide opening.	- For acidic hydrolysis, the attack of water typically occurs at the more substituted carbon.[5] - For basic hydrolysis, the attack is at the less substituted carbon.[5] - Ensure the chosen conditions favor the desired stereochemical outcome.
Triphenylphosphine Oxide	Byproduct from the Wittig reaction.	This byproduct is often difficult to remove by simple extraction. Purification by column chromatography is usually effective.[1]
Ketones	Over-oxidation or rearrangement of the epoxide.[2]	- Use milder oxidizing agents for epoxidation. - Avoid excessively high temperatures during hydrolysis.

Data Presentation

Table 1: Comparison of Reaction Conditions for Epoxide Hydrolysis

Condition	Catalyst/Reagent	Temperature (°C)	Typical Reaction Time	Reported Yield	Key Byproducts
Acidic	Dilute H₂SO₄ or HCl	25 - 50	1 - 4 hours	Moderate to High	Regioisomers, potential for over-oxidation
Basic	Aqueous NaOH or KOH	25 - 70	2 - 8 hours	High	Potential for ester hydrolysis if starting with an ester
Neutral	Hot water	60 - 100	12 - 24 hours	Moderate	Fewer side reactions compared to strong acid/base
Catalytic	Erbium(III) triflate in water	25	1 - 2 hours	High	Minimal byproducts

Note: Yields are dependent on the specific substrate and reaction scale.

Experimental Protocols

Protocol 1: General Procedure for Acid-Catalyzed Hydrolysis of Isoleukotoxin

• Dissolution: Dissolve isoleukotoxin methyl ester in a suitable organic solvent (e.g., methanol, THF).

• Acid Addition: Add a dilute aqueous solution of a strong acid (e.g., 0.1 M H₂SO₄) to the isoleukotoxin solution.

• Reaction: Stir the biphasic mixture vigorously at room temperature or slightly elevated temperature (e.g., 40 °C) for 1-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Workup: Once the reaction is complete, neutralize the acid with a mild base (e.g., saturated NaHCO₃ solution).

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel or by preparative HPLC to obtain pure isoleukotoxin diol methyl ester.

• Saponification (Optional): If the free acid is desired, the methyl ester can be saponified using a base like lithium hydroxide, followed by acidic workup.

Protocol 2: HPLC Purification of Isoleukotoxin Diol

• Column: Use a reversed-phase C18 column.

• Mobile Phase: A gradient of acetonitrile (B52724) in water with a small amount of acetic acid (e.g., 0.1%) is commonly used.

• Detection: UV detection at a suitable wavelength (e.g., 210 nm) or mass spectrometry can be used.

• Injection: Dissolve the crude product in the mobile phase and inject it onto the column.

• Fraction Collection: Collect the fractions corresponding to the peak of isoleukotoxin diol.

• Solvent Removal: Evaporate the solvent from the collected fractions to obtain the purified product.

Visualizations

Caption: General workflow for isoleukotoxin diol synthesis.

Caption: Troubleshooting decision tree for synthesis issues.

References

• 1. metabolomics.se [metabolomics.se]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. web.mnstate.edu [web.mnstate.edu]

Technical Support Center: Optimizing Isoleukotoxin Diol Synthesis

Welcome to the technical support center for the synthesis of isoleukotoxin diol. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues, find answers to frequently asked questions, and access detailed protocols to improve the yield and purity of their synthesis.

Troubleshooting Guides

This section addresses specific problems that may arise during the synthesis of isoleukotoxin diol, presented in a question-and-answer format.

Issue 1: Low or No Yield of the Isoleukotoxin Epoxide Precursor

Question: I am performing the epoxidation of linoleic acid to synthesize the isoleukotoxin precursor, but I am getting a very low yield or no product at all. What are the potential causes and how can I troubleshoot this?

Answer: Low yields in the epoxidation of linoleic acid are frequently due to suboptimal reaction conditions or the presence of impurities. Here are the primary factors to investigate:

• Improper Reaction Temperature: Temperature is a critical parameter in this reaction. High temperatures can lead to the degradation of the formed epoxide through oxirane ring-opening, resulting in the formation of unwanted diols and other byproducts. Conversely, a temperature that is too low may result in an impractically slow reaction rate.

• Incorrect Stoichiometry of Reagents: The molar ratios of linoleic acid, the oxygen carrier (e.g., formic or acetic acid), and the oxidizing agent (e.g., hydrogen peroxide) are crucial. An excess of the acid catalyst can promote the hydrolysis of the epoxide to the diol, while insufficient oxidizing agent will lead to incomplete conversion of the starting material.

• Poor Quality of Starting Materials: The purity of linoleic acid is important. The presence of water or other nucleophiles can lead to side reactions. Ensure that all reagents and solvents are of high purity and are anhydrous where necessary.

• Inefficient Stirring: The reaction mixture is often biphasic. Vigorous stirring is essential to ensure adequate mixing and mass transfer between the aqueous and organic phases for the reaction to proceed efficiently.

Troubleshooting Decision Tree for Low Epoxide Yield

Caption: Troubleshooting workflow for low epoxide yield.

Issue 2: Low Yield in the Conversion of Isoleukotoxin to Isoleukotoxin Diol

Question: I have successfully synthesized the isoleukotoxin epoxide, but the subsequent hydrolysis to the diol is giving a low yield. What could be the problem?

Answer: The conversion of the epoxide to the diol is a hydrolysis reaction. In a biological context, this is facilitated by epoxide hydrolases. In a synthetic setting, this is typically an acid-catalyzed hydrolysis. Low yields at this stage can be attributed to:

• Incomplete Hydrolysis: The reaction may not have gone to completion. This can be due to insufficient reaction time, a weak acid catalyst, or a temperature that is too low.

• Side Reactions: While the goal is to open the epoxide ring to form the diol, other reactions can occur, especially if the reaction conditions are too harsh. This can lead to the formation of polymeric materials or other degradation products.

• Product Degradation: The diol product itself may be unstable under the reaction conditions, particularly if a strong acid is used for a prolonged period at an elevated temperature.

• Inefficient Work-up and Purification: Significant product loss can occur during the extraction and purification steps. Emulsion formation during aqueous work-up or improper choice of solvent systems for chromatography can lead to a lower isolated yield.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to control for maximizing the yield of isoleukotoxin diol?

A1: The two most critical stages are the initial epoxidation of linoleic acid and the subsequent hydrolysis of the epoxide. For the epoxidation, controlling the temperature to prevent epoxide ring-opening is paramount. For the hydrolysis step, the concentration of the acid catalyst and the reaction time should be carefully monitored to ensure complete conversion without product degradation.

Q2: How can I purify the final isoleukotoxin diol product?

A2: Flash column chromatography on silica (B1680970) gel is a common and effective method for purifying isoleukotoxin diol. A solvent system of hexane (B92381) and ethyl acetate (B1210297) is typically used. The polarity of the solvent system should be optimized using thin-layer chromatography (TLC) to achieve a retention factor (Rf) for the diol of approximately 0.25-0.35. This will ensure good separation from less polar unreacted epoxide and more polar byproducts.

Q3: What is the stability of isoleukotoxin diol and how should it be stored?

A3: While specific stability data for isoleukotoxin diol is not extensively reported, diols are generally more stable than their corresponding epoxides. However, they can be susceptible to oxidation over long periods. For storage, it is recommended to keep the purified diol in a tightly sealed container, under an inert atmosphere (e.g., argon or nitrogen), and at a low temperature (-20°C or -80°C). It is also advisable to dissolve it in an anhydrous organic solvent for long-term storage.

Q4: I see multiple spots on my TLC plate after the hydrolysis step. What are they?

A4: After the hydrolysis of the isoleukotoxin epoxide, you may see several spots on a TLC plate. The most common species are:

• Unreacted Isoleukotoxin Epoxide: This will be a less polar spot (higher Rf value) than the diol.

• Isoleukotoxin Diol: This is your target product and will be more polar (lower Rf value) than the epoxide.

• Other Byproducts: These can include diols formed from the opening of the other epoxide isomer (leukotoxin), or other degradation products. These may appear as spots with varying polarities.

Data Presentation

Table 1: Influence of Reaction Conditions on the Epoxidation of Linoleic Acid

Parameter	Condition	Observed Effect on Yield	Rationale
Temperature	< 40°C	Low	Slow reaction rate, incomplete conversion.
45-55°C	Optimal	Good balance between reaction rate and epoxide stability.
> 60°C	Low	Increased rate of oxirane ring cleavage, leading to byproduct formation.
Formic Acid to Linoleic Acid Mole Ratio	Low	Low	Insufficient formation of performic acid (the active oxidant).
Optimal	High	Efficient formation of the epoxide.
High	Low	Promotes the hydrolysis of the epoxide to the diol.
Hydrogen Peroxide to Linoleic Acid Mole Ratio	Low	Low	Incomplete conversion of linoleic acid.
Optimal	High	Sufficient oxidizing agent for complete epoxidation.
High	No significant improvement	May increase the risk of side reactions and is not cost-effective.

Note: Optimal ratios are dependent on the specific experimental setup and should be determined empirically.

Experimental Protocols

Protocol 1: Synthesis of Isoleukotoxin Epoxide via In Situ Performic Acid Epoxidation

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve linoleic acid in a suitable solvent such as toluene.

• Reagent Addition: To the stirred solution, add formic acid. Begin to heat the mixture to the desired reaction temperature (e.g., 50°C).

• Epoxidation: Slowly add hydrogen peroxide dropwise to the reaction mixture. The reaction is exothermic, so control the rate of addition to maintain a stable temperature.

• Reaction Monitoring: Monitor the progress of the reaction by TLC, observing the disappearance of the linoleic acid spot.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Add an equal volume of water and transfer to a separatory funnel. Extract the organic layer, and wash it sequentially with a saturated sodium bicarbonate solution and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude isoleukotoxin epoxide. This can be purified further by flash chromatography if necessary.

Protocol 2: Acid-Catalyzed Hydrolysis of Isoleukotoxin Epoxide to Isoleukotoxin Diol

• Reaction Setup: Dissolve the crude or purified isoleukotoxin epoxide in a mixture of a water-miscible organic solvent (e.g., tetrahydrofuran (B95107) or acetone) and water.

• Acid Addition: Add a catalytic amount of a strong acid, such as perchloric acid or sulfuric acid.

• Hydrolysis: Stir the reaction mixture at room temperature. Monitor the reaction by TLC, observing the conversion of the epoxide to the more polar diol.

• Work-up: Once the reaction is complete, neutralize the acid with a mild base (e.g., sodium bicarbonate solution). Remove the organic solvent under reduced pressure.

• Extraction: Add water to the residue and extract the product with an organic solvent such as ethyl acetate.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude isoleukotoxin diol by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

Mandatory Visualization

Signaling Pathway of Isoleukotoxin Diol-Induced Apoptosis

Caption: Isoleukotoxin diol signaling pathway to apoptosis.

Technical Support Center: Stereoselective Synthesis of Isoleukotoxin Diol

Welcome to the technical support center for the stereoselective synthesis of isoleukotoxin diol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions related to the synthetic challenges encountered in producing this complex molecule.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of isoleukotoxin diol, providing potential causes and recommended solutions.

Issue 1: Poor Stereoselectivity in Diol Formation

Question: My synthesis is producing a mixture of diastereomers of isoleukotoxin diol with low selectivity for the desired isomer. How can I improve the stereochemical outcome?

Possible Causes & Solutions:

• Suboptimal Chiral Catalyst/Ligand: The choice and quality of the chiral catalyst or ligand are critical for achieving high stereoselectivity. In asymmetric dihydroxylation approaches, the selection of the appropriate chiral ligand (e.g., from the Sharpless AD-mix) is paramount.[1][2]

  • Solution: Ensure the catalyst/ligand is of high purity and has not degraded. Screen different chiral ligands to find the optimal one for your specific substrate. For Sharpless Asymmetric Dihydroxylation, the choice between AD-mix-α and AD-mix-β will determine the facial selectivity of the dihydroxylation.[3]

• Incorrect Reaction Temperature: Temperature can significantly influence the stereoselectivity of many reactions.

  • Solution: Carefully control and optimize the reaction temperature. Lower temperatures often lead to higher stereoselectivity.[4]

• Solvent Effects: The polarity and coordinating ability of the solvent can affect the transition state geometry and, consequently, the stereochemical outcome.[5]

  • Solution: Experiment with a range of solvents to find the optimal conditions for your reaction. For instance, in the reduction of α-alkoxy ketones with sodium borohydride (B1222165), the diastereoselectivity can vary significantly between solvents like methanol (B129727) and DMSO.[5]

• Substrate Control Issues: The inherent stereochemistry of the starting material may not be sufficient to direct the reaction to the desired diastereomer.

  • Solution: Consider modifying the substrate to enhance steric hindrance or introduce a directing group that favors the formation of the desired stereoisomer.

Issue 2: Low Yield or Incorrect Geometry in Wittig Reaction

Question: The Wittig reaction to install the alkene is giving a low yield and/or the wrong (E/Z) isomer. What can I do to troubleshoot this?

Possible Causes & Solutions:

• Ylide Stability: The nature of the ylide (stabilized, semi-stabilized, or non-stabilized) dictates the stereochemical outcome.[6][7]

  • Solution: For Z-alkenes, non-stabilized ylides under salt-free conditions are typically used.[7][8] For E-alkenes, stabilized ylides or the Schlosser modification of the Wittig reaction with non-stabilized ylides can be employed.[7][8]

• Reaction Conditions: The presence of lithium salts can significantly affect the stereoselectivity, often favoring the Z-alkene.[7][8]

  • Solution: To favor the E-alkene, ensure the reaction is run under salt-free conditions. The Schlosser modification involves the use of phenyllithium (B1222949) at low temperatures to equilibrate the intermediate betaine (B1666868) to the more stable threo form, which then collapses to the E-alkene.[7][8]

• Steric Hindrance: Sterically hindered ketones or aldehydes may react slowly or not at all with certain ylides.[8]

  • Solution: If steric hindrance is an issue, consider using the Horner-Wadsworth-Emmons (HWE) reaction, which often provides better yields for hindered substrates and typically favors the E-alkene.[8]

Issue 3: Difficulty in Separating Diastereomers

Question: I have synthesized a mixture of isoleukotoxin diol diastereomers and am struggling to separate them. What are the best purification strategies?

Possible Causes & Solutions:

• Similar Polarity: Diastereomers often have very similar physical properties, making them difficult to separate by standard silica (B1680970) gel chromatography.[9]

  • Solution: High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) are often more effective than standard column chromatography for separating diastereomers.[10] Chiral stationary phases can also be employed in HPLC to achieve separation.[11][12]

• Derivatization: Converting the diols into diastereomeric esters or acetals can increase the difference in their physical properties, facilitating separation.

  • Solution: React the diol mixture with a chiral derivatizing agent (e.g., a chiral acid) to form diastereomeric esters that may be more easily separated by chromatography.[11] The desired diol can then be recovered by hydrolysis of the separated esters.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the stereoselective synthesis of isoleukotoxin diol?

The main challenges include:

• Controlling Stereochemistry: Establishing the correct relative and absolute stereochemistry at the two adjacent hydroxyl groups.

• Protecting Group Strategy: The need for a robust and orthogonal protecting group strategy to mask and unmask hydroxyl groups at different stages of the synthesis.[13][14]

• Carbon-Carbon Bond Formation: Efficiently and stereoselectively constructing the carbon skeleton, often involving Wittig-type reactions where controlling the alkene geometry is crucial.[15][16]

• Purification: The separation of the desired diastereomer from closely related stereoisomers.[9][10]

Q2: What is an "orthogonal protecting group strategy" and why is it important for isoleukotoxin diol synthesis?

An orthogonal protecting group strategy is the use of multiple protecting groups in a molecule that can be removed under different, specific conditions without affecting the other protecting groups.[14] This is critical for the synthesis of complex polyols like isoleukotoxin diol because it allows for the selective manipulation of different hydroxyl groups at various stages of the synthesis.[13] For example, one hydroxyl group might be protected with a silyl (B83357) ether (removed by fluoride), while another is protected as a benzyl (B1604629) ether (removed by hydrogenolysis).

Q3: Can asymmetric dihydroxylation be used to synthesize isoleukotoxin diol?

Yes, asymmetric dihydroxylation, such as the Sharpless Asymmetric Dihydroxylation, is a powerful method for installing the vicinal diol moiety with high enantioselectivity and has been used in the synthesis of (12R,13R)-Isoleukotoxin diol.[1][15][16] This method uses a catalytic amount of osmium tetroxide in the presence of a chiral ligand to achieve high stereocontrol.[2][3]

Q4: My Sharpless Asymmetric Epoxidation step is failing. What are the common causes?

Common reasons for the failure of a Sharpless Asymmetric Epoxidation include:

• Presence of Water: The catalyst is sensitive to water, which can lead to its decomposition and the formation of an achiral diol.[17]

• Poor Substrate Quality: The allylic alcohol substrate must be pure.

• Catalyst Degradation: The titanium(IV) isopropoxide and diethyl tartrate should be of high quality and handled under anhydrous conditions.

Data Presentation

Table 1: Comparison of Chromatographic Techniques for Diastereomer Separation

Technique	Stationary Phase Examples	Mobile Phase Examples	Advantages	Disadvantages
HPLC (Normal Phase)	Silica Gel, Diol, Cyano	Hexane/Ethanol	Good for moderately polar compounds	Can have issues with reproducibility
HPLC (Reversed Phase)	C18, Phenyl	Acetonitrile/Water, Methanol/Water	Wide applicability, reproducible	May not be suitable for very non-polar compounds
Chiral HPLC	Chiral Stationary Phases (e.g., cellulose (B213188) or amylose (B160209) derivatives)	Varies depending on column	Can separate enantiomers and diastereomers	Columns can be expensive
SFC	Silica, Diol, Chiral Phases	Supercritical CO2 with co-solvents (e.g., Methanol)	Fast separations, reduced solvent waste	Requires specialized equipment

Experimental Protocols

Protocol 1: General Procedure for Sharpless Asymmetric Dihydroxylation

• To a stirred solution of the alkene (1.0 mmol) in a 1:1 mixture of t-butanol and water (10 mL) at room temperature, add AD-mix-β (1.4 g).

• Stir the resulting slurry vigorously at room temperature until the reaction is complete (monitor by TLC).

• Quench the reaction by adding solid sodium sulfite (B76179) (1.5 g) and continue stirring for 1 hour.

• Extract the aqueous layer with ethyl acetate (B1210297) (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude diol by flash column chromatography on silica gel.

Protocol 2: General Procedure for Wittig Reaction (Z-selective)

• To a suspension of n-butyltriphenylphosphonium bromide (1.2 mmol) in anhydrous THF (10 mL) at 0 °C under an inert atmosphere, add n-butyllithium (1.2 mmol, 1.6 M in hexanes) dropwise.

• Stir the resulting red-orange solution at room temperature for 1 hour to form the ylide.

• Cool the ylide solution to -78 °C and add a solution of the aldehyde (1.0 mmol) in anhydrous THF (5 mL) dropwise.

• Allow the reaction mixture to warm to room temperature and stir overnight.

• Quench the reaction with saturated aqueous ammonium (B1175870) chloride solution (10 mL).

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude alkene by flash column chromatography on silica gel.

Protocol 3: Diastereoselective Reduction of a Ketone with Sodium Borohydride

• Dissolve the ketone (1.0 mmol) in methanol (10 mL) and cool the solution to 0 °C in an ice bath.

• Add sodium borohydride (1.5 mmol) portion-wise over 10 minutes, ensuring the temperature remains below 5 °C.

• Stir the reaction mixture at 0 °C for 1 hour or until the reaction is complete (monitor by TLC).

• Quench the reaction by the slow addition of acetone (B3395972) (2 mL).

• Remove the solvent under reduced pressure.

• Add water (10 mL) and extract the product with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the resulting alcohol by flash column chromatography.

Mandatory Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. CHEM21 Case Study: Asymmetric Dihydroxylation – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. Thieme E-Journals - Synthesis / Full Text [thieme-connect.com]
• 6. researchgate.net [researchgate.net]
• 7. Wittig reaction - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. WO2003027092A1 - Method for the separation of diastereomeric 1,3-diol acetals - Google Patents [patents.google.com]
• 10. hplc.eu [hplc.eu]
• 11. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 14. Protecting group - Wikipedia [en.wikipedia.org]
• 15. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 16. researchgate.net [researchgate.net]
• 17. brainly.in [brainly.in]

Technical Support Center: Enhancing Isoleukotoxin Diol Detection by LC-MS

Welcome to the technical support center for the analysis of isoleukotoxin diol (also known as 12,13-dihydroxy-9Z-octadecenoic acid or 12,13-DiHOME) by Liquid Chromatography-Mass Spectrometry (LC-MS). This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in optimizing the sensitivity and reliability of their analytical methods.

Frequently Asked Questions (FAQs)

Q1: What is isoleukotoxin diol and why is its sensitive detection important?

A1: Isoleukotoxin diol is a lipid mediator derived from linoleic acid. It is increasingly recognized for its role in various physiological and pathological processes, including the regulation of brown adipose tissue activity and potential involvement in inflammatory responses.[1][2] Sensitive and accurate quantification of isoleukotoxin diol in biological matrices is crucial for understanding its function as a biomarker and its therapeutic potential.

Q2: What are the main challenges in achieving high sensitivity for isoleukotoxin diol detection by LC-MS?

A2: The primary challenges include its relatively low endogenous concentrations in biological samples, potential for poor ionization efficiency in its native form, and the presence of isobaric and isomeric interferences that can co-elute and suppress the signal.[1] Furthermore, sample preparation can be complex, with risks of analyte loss and introduction of matrix effects.

Q3: What ionization mode is typically recommended for isoleukotoxin diol analysis?

A3: Electrospray ionization (ESI) in negative ion mode is commonly used for the analysis of isoleukotoxin diol and other related fatty acid metabolites. The carboxylic acid moiety is readily deprotonated, leading to the formation of the [M-H]⁻ ion, which is then used for quantification.

Q4: Is derivatization necessary for enhancing sensitivity?

A4: While not strictly necessary, derivatization can significantly improve sensitivity. Derivatization with a reagent like 6-bromo-3-pyridinylboronic acid (BPBA) can enhance ionization efficiency and create characteristic fragment ions, which is particularly useful for distinguishing it from background noise and improving the limit of detection.

Q5: What type of internal standard should be used for accurate quantification?

A5: A stable isotope-labeled internal standard (SIL-IS) of isoleukotoxin diol (e.g., d4-12,13-diHOME) is highly recommended. SIL-IS co-elutes with the analyte and experiences similar matrix effects and ionization suppression, thus providing the most accurate correction for variations during sample preparation and analysis.

Troubleshooting Guides

This section provides solutions to common problems encountered during the LC-MS analysis of isoleukotoxin diol.

Issue 1: Low or No Signal Intensity

Potential Cause	Troubleshooting Steps
Poor Ionization	1. Confirm Negative Ion Mode: Ensure the mass spectrometer is operating in negative ESI mode. 2. Optimize Source Parameters: Systematically optimize spray voltage, sheath gas, aux gas, and capillary temperature. Start with typical values for lipid analysis and adjust for maximum signal intensity by infusing a standard solution. 3. Mobile Phase pH: Ensure the mobile phase pH is appropriate to facilitate deprotonation. The addition of a small amount of a weak acid like acetic acid (0.1%) to the mobile phase can sometimes improve spray stability, even in negative mode.
Inefficient Extraction	1. Review Sample Preparation: Verify the efficiency of your liquid-liquid extraction (LLE) or solid-phase extraction (SPE) protocol. Ensure correct solvent polarities and volumes are used. 2. Check pH during Extraction: The pH of the aqueous phase during LLE should be adjusted to ensure the analyte is in its desired protonation state for efficient partitioning into the organic solvent. 3. Evaporation and Reconstitution: Ensure complete evaporation of the extraction solvent. Reconstitute the sample in a solvent that is compatible with the initial mobile phase to ensure good peak shape and prevent precipitation.
Analyte Degradation	1. Sample Handling: Minimize freeze-thaw cycles of biological samples. Store samples at -80°C. 2. Antioxidants: Consider adding an antioxidant like butylated hydroxytoluene (BHT) during sample preparation to prevent oxidation of the fatty acid chain.
MS/MS Transition Issues	1. Optimize MRM Transitions: Infuse a standard solution of isoleukotoxin diol to determine the optimal precursor ion and product ions. Confirm the collision energy for each transition. 2. Check for Mass Shifts: Ensure the mass spectrometer is properly calibrated.

Issue 2: Poor Peak Shape (Tailing, Fronting, or Splitting)

Potential Cause	Troubleshooting Steps
Column Overload	1. Reduce Injection Volume: Inject a smaller volume of the sample extract. 2. Dilute Sample: Dilute the sample extract before injection.
Incompatible Injection Solvent	1. Match Mobile Phase: Ensure the reconstitution solvent is as close as possible in composition and strength to the initial mobile phase. A stronger injection solvent can cause peak distortion.
Column Contamination or Damage	1. Flush the Column: Flush the column with a strong solvent series (e.g., isopropanol, then hexane, followed by re-equilibration with the mobile phase). 2. Use a Guard Column: A guard column can protect the analytical column from contaminants in the sample matrix. 3. Replace Column: If flushing does not resolve the issue, the column may be irreversibly damaged and require replacement.
Secondary Interactions	1. Mobile Phase Additives: The use of a small amount of an appropriate additive can sometimes mitigate secondary interactions with the stationary phase.

Issue 3: High Background Noise or Interferences

Potential Cause	Troubleshooting Steps
Contaminated Solvents or Reagents	1. Use High-Purity Solvents: Use LC-MS grade solvents and freshly prepared mobile phases. 2. Clean Glassware: Ensure all glassware and plasticware are thoroughly cleaned and rinsed with high-purity solvent.
Matrix Effects	1. Improve Sample Cleanup: Optimize the LLE or SPE protocol to better remove interfering matrix components like phospholipids. 2. Chromatographic Separation: Adjust the gradient to achieve better separation of the analyte from co-eluting matrix components. 3. Use a Divert Valve: Divert the flow to waste during the initial and final parts of the chromatographic run when highly polar or non-polar interferences may elute.
Carryover	1. Optimize Wash Steps: Ensure the autosampler injection needle and port are adequately washed between injections with a strong solvent. 2. Inject Blanks: Run blank injections after high-concentration samples to check for carryover.

Quantitative Data Summary

The following table summarizes typical concentration ranges and limits of quantification (LOQ) for isoleukotoxin diol (12,13-diHOME) in human plasma.

Parameter	Value	Reference
Endogenous Concentration (Human Plasma)	1 - 10 ng/mL	[1]
Concentration after Cold Exposure (Human Plasma)	5 - 20 ng/mL	[1]
Lower Limit of Quantification (LLOQ) in Plasma	0.05 ng/mL

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) from Plasma

This protocol is suitable for the extraction of isoleukotoxin diol from plasma or serum samples.

• Sample Preparation:

  • Thaw plasma samples on ice.

  • To 100 µL of plasma in a polypropylene (B1209903) tube, add 10 µL of a stable isotope-labeled internal standard (SIL-IS) solution (e.g., d4-12,13-diHOME in methanol).

  • Vortex briefly to mix.

• Protein Precipitation and Extraction:

  • Add 300 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube.

• Liquid-Liquid Extraction:

  • Add 1 mL of ethyl acetate (B1210297) to the supernatant.

  • Vortex for 1 minute.

  • Centrifuge at 2,000 x g for 5 minutes to separate the phases.

  • Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

• Drying and Reconstitution:

  • Evaporate the ethyl acetate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

  • Vortex to dissolve the residue.

  • Transfer to an autosampler vial for LC-MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) from Plasma

This protocol provides a more thorough cleanup and is suitable for complex matrices.

• Sample Pre-treatment:

  • To 200 µL of plasma, add 20 µL of SIL-IS and 600 µL of 1% formic acid in water.

  • Vortex to mix.

• SPE Cartridge Conditioning:

  • Condition a mixed-mode or polymeric SPE cartridge (e.g., Waters Oasis HLB) with 1 mL of methanol (B129727) followed by 1 mL of water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge.

  • Allow the sample to pass through the sorbent at a slow, steady rate (e.g., 1 drop per second).

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

  • Dry the cartridge under vacuum for 5 minutes.

• Elution:

  • Elute the analyte with 1 mL of methanol into a clean collection tube.

• Drying and Reconstitution:

  • Evaporate the methanol to dryness under nitrogen.

  • Reconstitute the extract in 100 µL of the initial mobile phase.

  • Vortex and transfer to an autosampler vial.

Visualizations

Logical Workflow for Troubleshooting Low Sensitivity

Caption: Troubleshooting decision tree for low sensitivity.

Experimental Workflow for Isoleukotoxin Diol Analysis

Caption: General experimental workflow for LC-MS analysis.

Isoleukotoxin Diol Biosynthesis Pathway

Caption: Simplified biosynthesis of isoleukotoxin diol.

References

• 1. The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Regulatory lipid vicinal diols counteract the biological activity of epoxy fatty acids and can act as biomarkers and mechanisms for disease progression - PMC [pmc.ncbi.nlm.nih.gov]

stability and proper storage of isoleukotoxin diol

This technical support center provides guidance on the stability and proper storage of isoleukotoxin diol for researchers, scientists, and drug development professionals. The information is presented in a question-and-answer format to address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for isoleukotoxin diol?

For long-term stability, it is recommended to store isoleukotoxin diol at -20°C.[1] Some suppliers may even recommend storage at or below -16°C.

Q2: How should I store isoleukotoxin diol once I receive it?

Isoleukotoxin diol, particularly if supplied as a powder or neat oil, is susceptible to oxidation due to its unsaturated fatty acid structure. It is highly recommended to dissolve it in a suitable organic solvent, such as ethanol (B145695) or acetonitrile (B52724), and store the solution in a glass vial with a Teflon-lined cap. The vial should be flushed with an inert gas like argon or nitrogen before sealing to minimize exposure to oxygen.

Q3: Can I store solutions of isoleukotoxin diol in plastic tubes?

No, it is not recommended to store organic solutions of lipids like isoleukotoxin diol in plastic containers (e.g., polystyrene, polyethylene, or polypropylene). Plasticizers and other impurities can leach from the plastic into the solution, contaminating your sample. Always use glass vials for storage.

Q4: How many times can I freeze and thaw my isoleukotoxin diol solution?

Repeated freeze-thaw cycles should be avoided as they can accelerate degradation. It is best practice to aliquot the stock solution into smaller, single-use volumes. This allows you to thaw only the amount needed for a specific experiment.

Q5: Is isoleukotoxin diol sensitive to light?

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Inconsistent experimental results	Degradation of isoleukotoxin diol due to improper storage.	Review your storage procedures. Ensure the compound is stored at -20°C, dissolved in a suitable organic solvent in a glass vial, and under an inert atmosphere. Prepare fresh aliquots from a new stock if degradation is suspected.
Contamination from storage container.	Verify that you are using glass vials with Teflon-lined caps (B75204) for storage and not plastic tubes.
Loss of compound potency	Oxidation or hydrolysis of the diol.	Minimize exposure to air and moisture. Always handle the compound under an inert atmosphere if possible. Ensure the solvent used for dissolution is anhydrous.
Appearance of unknown peaks in chromatography	Formation of degradation products.	Conduct a forced degradation study to identify potential degradation products. This will help in developing a stability-indicating analytical method to monitor the purity of your stock solution over time.

Experimental Protocols

Protocol 1: Preparation of Isoleukotoxin Diol Stock Solution for Storage

Objective: To prepare a stable stock solution of isoleukotoxin diol for long-term storage.

Materials:

• Isoleukotoxin diol

• Anhydrous ethanol or acetonitrile (HPLC grade or higher)

• Glass vials with Teflon-lined caps

• Inert gas (argon or nitrogen)

• Calibrated micropipettes

Procedure:

• Allow the container of isoleukotoxin diol to equilibrate to room temperature before opening to prevent condensation of moisture.

• Weigh the required amount of isoleukotoxin diol in a clean, dry glass vial.

• Add the appropriate volume of anhydrous ethanol or acetonitrile to achieve the desired stock concentration.

• Gently vortex the vial until the isoleukotoxin diol is completely dissolved.

• Flush the headspace of the vial with a gentle stream of argon or nitrogen for 30-60 seconds.

• Immediately cap the vial tightly.

• Label the vial clearly with the compound name, concentration, solvent, and date of preparation.

• Store the stock solution at -20°C in the dark.

Protocol 2: General Procedure for Forced Degradation Study

Objective: To investigate the stability of isoleukotoxin diol under various stress conditions to understand its degradation pathways and to develop a stability-indicating analytical method.

Materials:

• Isoleukotoxin diol stock solution

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• Calibrated oven

• Photostability chamber

• HPLC or LC-MS/MS system

Procedure:

• Acid Hydrolysis: Mix the isoleukotoxin diol stock solution with 0.1 M HCl and incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours). Neutralize the solution before analysis.

• Base Hydrolysis: Mix the isoleukotoxin diol stock solution with 0.1 M NaOH and incubate at a controlled temperature (e.g., 60°C) for a defined period. Neutralize the solution before analysis.

• Oxidative Degradation: Treat the isoleukotoxin diol stock solution with a solution of hydrogen peroxide (e.g., 3%) at room temperature for a defined period.

• Thermal Degradation: Expose a solid sample or a solution of isoleukotoxin diol to elevated temperatures (e.g., 80°C) in a calibrated oven for a defined period.

• Photodegradation: Expose a solution of isoleukotoxin diol to light in a photostability chamber according to ICH Q1B guidelines.

• Analysis: Analyze the stressed samples, along with an unstressed control, using a suitable analytical method such as HPLC or LC-MS/MS to identify and quantify any degradation products.

Stability-Indicating Analytical Method

A validated stability-indicating analytical method is crucial for accurately assessing the stability of isoleukotoxin diol. While a specific validated method for isoleukotoxin diol stability studies is not widely published, a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of leukotoxin and its diol in human plasma has been reported and can be adapted.

Table 1: Summary of a Published LC-MS/MS Method for Leukotoxin Diol Quantification

Parameter	Description
Instrumentation	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Extraction	Liquid-liquid extraction from the sample matrix.
Chromatographic Separation	Reversed-phase HPLC to separate the diol from other components.
Detection	Tandem mass spectrometry for sensitive and specific quantification.

Visualizations

Caption: Workflow for the proper storage and handling of isoleukotoxin diol.

Caption: Troubleshooting guide for inconsistent experimental results.

Caption: Potential degradation pathways of isoleukotoxin diol under stress conditions.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Overcoming Solubility Challenges of Isoleukotoxin Diol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues of isoleukotoxin diol in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is isoleukotoxin diol and why is its solubility a concern?

A1: Isoleukotoxin diol, also known as (±)12(13)-dihydroxy-9Z-octadecenoic acid or (±)12(13)-DiHOME, is a diol metabolite of isoleukotoxin, a cytochrome P450-derived epoxide of linoleic acid.[1] It is formed in vivo by soluble epoxide hydrolase and is considered the more cytotoxic form of the parent compound.[1] As a lipid-derived molecule, isoleukotoxin diol is inherently hydrophobic, leading to poor solubility in aqueous buffers, which is a common challenge in experimental settings.

Q2: What are the reported solubilities of isoleukotoxin diol in common laboratory solvents?

A2: Quantitative solubility data for isoleukotoxin diol is available and summarized in the table below. This information is critical for preparing stock solutions before further dilution into aqueous experimental buffers.

Solvent	Solubility
Dimethylformamide (DMF)	~20 mg/mL
Dimethyl sulfoxide (B87167) (DMSO)	~20 mg/mL
Ethanol (B145695)	~20 mg/mL
Phosphate-Buffered Saline (PBS, pH 7.2)	~10 µg/mL
Data sourced from Cayman Chemical product information for (±)12(13)-DiHOME.[1]

Q3: I'm observing precipitation when I dilute my DMSO stock of isoleukotoxin diol into my aqueous cell culture medium. What is happening and how can I prevent it?

A3: This is a common issue known as "precipitation upon dilution." DMSO is a strong organic solvent that can dissolve hydrophobic compounds at high concentrations.[2] However, when the DMSO stock is diluted into an aqueous buffer, the overall solvent environment becomes predominantly aqueous. The poor solubility of isoleukotoxin diol in water leads to it crashing out of the solution. To prevent this, it is crucial to employ proper solubilization techniques as detailed in the troubleshooting guides below.

Q4: Are there alternatives to DMSO for preparing isoleukotoxin diol solutions for cell-based assays?

A4: Yes, ethanol is a common alternative co-solvent.[2][3] Additionally, formulating isoleukotoxin diol with cyclodextrins can enhance its aqueous solubility by encapsulating the hydrophobic molecule.[2] The choice of solvent or formulation strategy will depend on the specific requirements and sensitivities of your experimental system.

Troubleshooting Guides

Issue 1: Precipitation of Isoleukotoxin Diol upon Dilution of Stock Solution

Cause: The hydrophobic nature of isoleukotoxin diol leads to low solubility in aqueous buffers. Direct dilution from a high-concentration organic stock into an aqueous medium causes the compound to precipitate.

Solutions:

• Method 1: Using a Co-solvent (Ethanol)

  • This method involves creating a stock solution in a water-miscible organic solvent and then carefully diluting it into the aqueous buffer.

  • Detailed Protocol: See Experimental Protocol 1: Solubilization Using Ethanol as a Co-solvent.

• Method 2: Cyclodextrin-based Formulation

  • Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules, forming a water-soluble inclusion complex.[2] This method is particularly useful for reducing the concentration of organic solvent in the final experimental medium.

  • Detailed Protocol: See Experimental Protocol 2: Solubilization Using Methyl-β-cyclodextrin (MβCD).

Issue 2: Low or Inconsistent Biological Activity

Cause: Poor solubility can lead to an inaccurate final concentration of the active compound, resulting in inconsistent or lower-than-expected biological effects. The actual concentration in solution may be significantly lower than the calculated nominal concentration.

Solutions:

• Verify Solubilization: After preparing your final working solution, centrifuge the solution at high speed (e.g., >10,000 x g) for 10-15 minutes. The absence of a pellet suggests complete solubilization.

• Optimize Co-solvent Concentration: While co-solvents are necessary, high concentrations can be toxic to cells. It is recommended to keep the final concentration of ethanol or DMSO in cell culture media below 0.5%, and ideally below 0.1%, to minimize cytotoxicity.

• Use of Surfactants (with caution): Low concentrations of non-ionic surfactants like Tween® 80 or Pluronic® F-68 can help maintain the solubility of hydrophobic compounds. However, their effects on the biological system under investigation must be carefully evaluated in control experiments.

Experimental Protocols

Experimental Protocol 1: Solubilization Using Ethanol as a Co-solvent

This protocol provides a step-by-step guide for dissolving isoleukotoxin diol in an aqueous buffer using ethanol as a co-solvent.

• Prepare a High-Concentration Stock Solution:

  • Dissolve the isoleukotoxin diol in 100% ethanol to a concentration of 1-10 mg/mL.

  • Ensure complete dissolution by vortexing. Gentle warming to 37°C can aid this process.

• Prepare the Aqueous Buffer:

  • Warm the desired volume of your aqueous buffer (e.g., PBS, cell culture medium) to 37°C. This can help to reduce precipitation upon addition of the stock solution.

• Dilute the Stock Solution:

  • While gently vortexing or stirring the pre-warmed aqueous buffer, add the ethanolic stock solution dropwise to achieve the final desired concentration.

  • Crucial Step: Do not add the aqueous buffer to the ethanol stock. Always add the stock solution to the buffer.

• Final Preparation:

  • Use the final solution immediately. It is not recommended to store aqueous solutions of isoleukotoxin diol for extended periods.

  • If required for cell culture, sterile-filter the final solution using a 0.22 µm filter that is compatible with low concentrations of ethanol.

Experimental Protocol 2: Solubilization Using Methyl-β-cyclodextrin (MβCD)

This protocol describes the preparation of a water-soluble inclusion complex of isoleukotoxin diol with MβCD.

• Prepare an MβCD Solution:

  • Dissolve MβCD in your desired aqueous buffer (e.g., serum-free medium or PBS) to a concentration of 5-10 mM.

• Prepare Isoleukotoxin Diol:

  • In a glass tube, dissolve the isoleukotoxin diol in a minimal amount of a suitable organic solvent (e.g., a 1:1 v/v mixture of chloroform (B151607) and methanol).

  • Evaporate the solvent under a gentle stream of nitrogen to form a thin lipid film on the bottom of the tube.

• Form the Inclusion Complex:

  • Add the prepared MβCD solution to the tube containing the isoleukotoxin diol film.

  • Sonicate the mixture for 5-10 minutes in a bath sonicator.

  • Incubate the mixture overnight at 37°C with gentle agitation to facilitate the formation of the inclusion complex.

• Final Preparation:

  • The resulting solution should be clear.

  • Sterile-filter the MβCD-isoleukotoxin diol complex solution through a 0.22 µm filter.

  • This stock solution can then be diluted into your experimental medium to the final desired concentration.

Signaling Pathways and Experimental Workflows

Isoleukotoxin Diol-Induced Neutrophil Chemotaxis

Isoleukotoxin diol induces chemotaxis in human neutrophils through a signaling pathway that is distinct from that of the well-characterized chemoattractant fMLP. The pathway involves pertussis toxin-sensitive G-proteins and phosphatidylinositol-3-kinase (PI3-K).[4]

Caption: Signaling cascade of isoleukotoxin diol-induced neutrophil chemotaxis.

Experimental Workflow for Solubilization

The following diagram outlines the decision-making process and workflow for successfully solubilizing isoleukotoxin diol for in vitro experiments.

Caption: Decision workflow for preparing isoleukotoxin diol solutions.

References

• 1. caymanchem.com [caymanchem.com]
• 2. us.cmd2.vwr.com [us.cmd2.vwr.com]
• 3. Direct effects of linoleic and linolenic acids on bovine uterine function using in vivo and in vitro studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Leukotoxin and its diol induce neutrophil chemotaxis through signal transduction different from that of fMLP - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Isoleukotoxin Diol Dosage in Animal Models

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the experimental use of isoleukotoxin diol. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during in vivo studies.

Frequently Asked Questions (FAQs)

Q1: What is isoleukotoxin diol and how is it formed?

Isoleukotoxin diol, also known as 12,13-dihydroxy-9Z-octadecenoic acid (12,13-DiHOME), is a bioactive lipid mediator. It is formed in vivo from linoleic acid, an essential omega-6 fatty acid. The biosynthesis involves a two-step process:

• Epoxidation: Cytochrome P450 (CYP) enzymes, particularly isoforms like CYP2J2, CYP2C8, and CYP2C9, metabolize linoleic acid to form isoleukotoxin (also known as 12,13-epoxyoctadecenoic acid or 12,13-EpOME).[1]

• Hydrolysis: The epoxide is then hydrolyzed by the enzyme soluble epoxide hydrolase (sEH) to yield isoleukotoxin diol.[1]

This metabolic conversion is significant because the diol is often more biologically active and, in some contexts, more toxic than its epoxide precursor.[2][3][4][5]

Q2: What are the known biological activities of isoleukotoxin diol?

Isoleukotoxin diol has been implicated in a range of biological processes, including:

• Inflammation and Pain: It can act as a mediator of thermal hyperalgesia in inflammatory pain models.[6]

• Acute Respiratory Distress Syndrome (ARDS): Isoleukotoxin diol is considered a putative toxic mediator in the development of ARDS, causing significant lung injury in animal models.[2][4][5]

• Metabolic Regulation: It has been identified as a lipokine that can be released from brown adipose tissue (BAT) in response to cold, promoting fatty acid uptake into BAT.[7] Circulating levels of 12,13-diHOME have been shown to increase with exercise and are associated with enhanced fatty acid uptake in skeletal muscle.

• Immune Modulation: It can influence adaptive immune responses and has been associated with an increased risk of developing asthma.[1]

Q3: What is a typical lethal dose of isoleukotoxin diol in mice?

Studies in Swiss Webster mice have established that intravenously administered isoleukotoxin diol is significantly more toxic than its epoxide precursor, leukotoxin. The lethal dose 50% (LD50) for a mixture of leukotoxin/isoleukotoxin diols was found to be approximately 100 mg/kg . In contrast, the LD50 for the epoxide form was around 400 mg/kg.[2]

Q4: How should I prepare and handle isoleukotoxin diol for in vivo experiments?

Isoleukotoxin diol is a lipid-based molecule and requires careful handling to ensure its stability and solubility for in vivo administration.

• Storage: Isoleukotoxin diol should be stored at -20°C to maintain its stability.[8] Before use, it is recommended to centrifuge the vial to ensure maximum recovery of the product.[8]

• Solubility and Formulation: Due to its lipophilic nature, isoleukotoxin diol is not readily soluble in aqueous solutions. For intravenous administration in mice, it has been successfully dissolved in ethanol (B145695).[4][9] When preparing for administration, it is crucial to ensure the final concentration of the vehicle (e.g., ethanol) is well-tolerated by the animal model to avoid vehicle-induced toxicity.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
High mortality in animal subjects at expected non-lethal doses.	1. Incorrect dosage calculation. 2. Vehicle toxicity. 3. Rapid injection rate. 4. Animal strain sensitivity.	1. Double-check all dosage calculations. 2. Run a vehicle-only control group to assess for any adverse effects of the solvent. Consider alternative, less toxic vehicles if necessary. 3. Administer the solution slowly via intravenous injection to avoid acute cardiovascular shock. 4. Review the literature for any known strain-specific sensitivities to lipid mediators.
Inconsistent or no observable biological effect.	1. Degradation of isoleukotoxin diol. 2. Improper formulation leading to poor bioavailability. 3. Insufficient dosage. 4. Timing of administration and sample collection is not optimal.	1. Ensure proper storage at -20°C and minimize freeze-thaw cycles. Prepare fresh solutions for each experiment. 2. Ensure complete solubilization of the compound in the vehicle. Sonication may aid in dissolution. 3. Perform a dose-response study to determine the optimal effective dose for your specific experimental endpoint. 4. Conduct a time-course experiment to identify the peak biological response time.
Precipitation of the compound during administration.	1. Poor solubility in the chosen vehicle. 2. Temperature changes causing the compound to fall out of solution.	1. Consider using a different solvent or a co-solvent system. For some lipid mediators, formulation with bovine serum albumin (BSA) can improve solubility and stability in aqueous media. 2. Ensure the solution is at a suitable temperature for administration and has not been stored at a low temperature that could cause precipitation.
Difficulty in assessing lung injury in ARDS models.	1. Subjective and non-standardized assessment methods. 2. Inappropriate time point for assessment.	1. Utilize a standardized histological lung injury scoring system.[10][11][12][13][14] 2. Collect lung tissue at multiple time points post-administration to capture the peak of injury and subsequent resolution phases.

Data Presentation

Table 1: In Vivo Toxicity of Isoleukotoxin Diol and its Precursor in Swiss Webster Mice

Compound	Administration Route	LD50 (mg/kg)	Observed Effect	Reference
Leukotoxin/Isoleukotoxin Diol Mixture	Intravenous	~100	ARDS-like respiratory distress, mortality	[2]
Leukotoxin/Isoleukotoxin Mixture	Intravenous	~400	ARDS-like respiratory distress, mortality	[2]

Table 2: Suggested Dose Range for Non-Lethal Biological Effects of 12,13-diHOME in Mice

Biological Effect	Animal Model	Dose Range	Administration Route	Reference
Increased Brown Adipose Tissue Activity	C57BL/6 Mice	1 and 10 µg/kg	Not specified	[1]
Increased Fatty Acid Uptake in Skeletal Muscle	C57BL/6 Mice	Not specified (acute injection)	Not specified

Experimental Protocols

Protocol 1: Preparation and Intravenous Administration of Isoleukotoxin Diol in Mice

Materials:

• Isoleukotoxin diol

• Ethanol (high purity)

• Sterile saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Syringes and needles suitable for intravenous injection in mice

Procedure:

• Preparation of Stock Solution:

  • Allow the vial of isoleukotoxin diol to warm to room temperature.

  • Centrifuge the vial briefly to collect all the material at the bottom.

  • Prepare a stock solution of isoleukotoxin diol in ethanol at a desired concentration (e.g., 10 mg/mL). Ensure complete dissolution. This stock solution should be stored at -20°C.

• Preparation of Dosing Solution:

  • On the day of the experiment, dilute the stock solution with sterile saline to the final desired concentration for injection. The final concentration of ethanol in the injection solution should be minimized to avoid toxicity. A final ethanol concentration of less than 10% is generally recommended.

  • For example, to prepare a 1 mg/mL dosing solution from a 10 mg/mL stock in ethanol, you would mix 1 part stock solution with 9 parts sterile saline.

• Administration:

  • Warm the dosing solution to room temperature before injection.

  • Administer the solution to the mice via tail vein injection at a slow and controlled rate. The injection volume will depend on the weight of the mouse and the desired dose. A typical injection volume for a mouse is 100-200 µL.

Protocol 2: Assessment of Acute Lung Injury in Mice

1. Bronchoalveolar Lavage (BAL):

• At the desired time point after isoleukotoxin diol administration, euthanize the mouse.

• Expose the trachea and cannulate it with an appropriate catheter.

• Instill a known volume of sterile, cold PBS (e.g., 0.5 - 1.0 mL) into the lungs and then gently aspirate.

• Repeat the lavage process 2-3 times, pooling the collected fluid.

• Centrifuge the BAL fluid to pellet the cells.

• The supernatant can be used for measuring total protein concentration (as a marker of alveolar-capillary barrier permeability) and cytokine levels (e.g., TNF-α, IL-6).[15][16][17]

• The cell pellet can be resuspended and used for total and differential cell counts to assess inflammatory cell infiltration.

2. Histological Analysis:

• After euthanasia, perfuse the lungs with saline to remove blood.

• Inflate the lungs with a fixative (e.g., 10% neutral buffered formalin) at a constant pressure to preserve the lung architecture.

• Excise the lungs and immerse them in the same fixative for at least 24 hours.

• Process the fixed lung tissue for paraffin (B1166041) embedding, sectioning, and staining with Hematoxylin and Eosin (H&E).

• Evaluate the stained lung sections under a microscope for features of acute lung injury, including:

  • Neutrophil infiltration in the alveolar and interstitial spaces

  • Alveolar septal thickening

  • Hyaline membrane formation

  • Proteinaceous debris in the alveoli

• Quantify the extent of lung injury using a standardized scoring system.[10][11][12][13][14]

Mandatory Visualizations

Caption: Biosynthetic pathway of isoleukotoxin diol.

Caption: Experimental workflow for in vivo studies.

References

• 1. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. atsjournals.org [atsjournals.org]
• 3. Bioactivation of leukotoxins to their toxic diols by epoxide hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Leukotoxin-diol: a putative toxic mediator involved in acute respiratory distress syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The oxidized linoleic acid metabolite 12,13-DiHOME mediates thermal hyperalgesia during inflammatory pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 8. usbio.net [usbio.net]
• 9. researchgate.net [researchgate.net]
• 10. publications.ersnet.org [publications.ersnet.org]
• 11. atsjournals.org [atsjournals.org]
• 12. Standardized Digital Method for Histological Evaluation of Experimental Acute Lung Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Lung histology and lung injury score [bio-protocol.org]
• 15. Exploring the metabolic phenotypes associated with different host inflammation of acute respiratory distress syndrome (ARDS) from lung metabolomics in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Development of animal models for the acute respiratory distress syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Biomarkers in Acute Respiratory Distress Syndrome - PMC [pmc.ncbi.nlm.nih.gov]

preventing degradation of isoleukotoxin diol during sample preparation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent the degradation of isoleukotoxin diol during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What is isoleukotoxin diol and why is its stability a concern?

A1: Isoleukotoxin diol is a biologically active lipid mediator derived from the oxidation of linoleic acid. It is formed in the body by the enzymatic action of soluble epoxide hydrolase (sEH) on its precursor, isoleukotoxin. Due to its vicinal diol structure, it can be susceptible to degradation through oxidation and other chemical reactions, which can lead to inaccurate quantification and misinterpretation of its physiological roles.

Q2: What are the primary causes of isoleukotoxin diol degradation during sample preparation?

A2: The main factors contributing to the degradation of isoleukotoxin diol during sample preparation include:

• Enzymatic Activity: Residual enzyme activity in the sample can continue to metabolize or degrade the analyte.

• Oxidation: Exposure to air and light can lead to oxidative degradation of the polyunsaturated fatty acid backbone.

• pH Instability: Extreme pH conditions during extraction can catalyze degradation reactions.

• Temperature: Elevated temperatures can accelerate both enzymatic and chemical degradation.

• Inappropriate Solvents: The choice of solvents can impact the stability and recovery of the analyte.

Q3: What is the recommended storage procedure for samples containing isoleukotoxin diol?

A3: To ensure the stability of isoleukotoxin diol, biological samples should be processed as quickly as possible. If immediate processing is not feasible, samples should be flash-frozen in liquid nitrogen and stored at -80°C. Extracted lipid samples should be stored in an organic solvent under an inert atmosphere (e.g., argon or nitrogen) at -80°C and protected from light.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or no recovery of isoleukotoxin diol	Incomplete extraction from the sample matrix.	Optimize the extraction solvent system. A mixture of polar and non-polar solvents, such as chloroform/methanol (B129727) (2:1, v/v), is often effective for lipid extraction. Ensure thorough homogenization of the sample.
Degradation during extraction.	Perform all extraction steps on ice and use pre-chilled solvents. Add an antioxidant, such as butylated hydroxytoluene (BHT), to the extraction solvent at a final concentration of 0.005-0.01%.
Adsorption to labware.	Use silanized glassware or polypropylene (B1209903) tubes to minimize adsorption of the lipid to surfaces.
High variability in replicate samples	Inconsistent sample handling.	Standardize all sample handling procedures, including thawing time, extraction duration, and solvent volumes. Use of an internal standard is highly recommended.
Presence of interfering substances.	Employ a solid-phase extraction (SPE) step to clean up the sample and remove interfering matrix components.
Incomplete solvent evaporation.	Ensure complete evaporation of the solvent under a gentle stream of nitrogen before reconstitution in the mobile phase for LC-MS/MS analysis.
Presence of unexpected peaks in chromatogram	Oxidative degradation products.	Protect samples from air and light at all stages. Use freshly prepared solvents and degas them before use.
Isomerization.	Avoid exposing the sample to harsh pH conditions or high temperatures.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) of Isoleukotoxin Diol from Plasma

This protocol is a modified Folch method, which is effective for extracting a broad range of lipids.[1]

Materials:

• Plasma sample

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution (ice-cold)

• Butylated hydroxytoluene (BHT)

• Internal Standard (e.g., d4-isoleukotoxin diol)

• Centrifuge capable of 2000 x g and 4°C

• Glass centrifuge tubes (silanized)

• Nitrogen evaporator

Procedure:

• To 100 µL of plasma in a glass centrifuge tube, add 10 µL of the internal standard solution.

• Add 2 mL of a 2:1 (v/v) mixture of chloroform:methanol containing 0.005% BHT.

• Vortex vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Add 500 µL of ice-cold 0.9% NaCl solution.

• Vortex for another 1 minute.

• Centrifuge at 2000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent (e.g., 100 µL of methanol/water 50:50, v/v) for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Sample Cleanup

This protocol is suitable for cleaning up lipid extracts to remove interfering substances prior to LC-MS/MS analysis. A reverse-phase C18 sorbent is commonly used for oxylipins.[2]

Materials:

• Lipid extract (from LLE)

• C18 SPE cartridge

• Methanol (HPLC grade)

• Water (HPLC grade)

• Hexane (B92381) (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Formic acid

• SPE manifold

Procedure:

• Condition the SPE cartridge:

  • Wash with 3 mL of ethyl acetate.

  • Wash with 3 mL of methanol.

  • Equilibrate with 3 mL of water.

• Load the sample:

  • Reconstitute the dried lipid extract in 500 µL of 10% methanol in water.

  • Load the sample onto the conditioned SPE cartridge.

• Wash the cartridge:

  • Wash with 3 mL of water to remove polar impurities.

  • Wash with 3 mL of 15% methanol in water to remove less polar impurities.

  • Wash with 3 mL of hexane to remove neutral lipids.

• Elute the analyte:

  • Elute the isoleukotoxin diol with 2 mL of ethyl acetate.

• Dry and reconstitute:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis.

Quantitative Data Summary

The following table summarizes key parameters for consideration during the analysis of isoleukotoxin diol.

Parameter	Recommendation	Rationale	Citation
Storage Temperature	-80°C	Minimizes enzymatic and chemical degradation of the analyte.
Extraction Solvent	Chloroform:Methanol (2:1, v/v)	Provides efficient extraction for a broad range of lipid classes, including diols.	[1]
Antioxidant	Butylated Hydroxytoluene (BHT) at 0.005-0.01%	Prevents oxidative degradation of the polyunsaturated fatty acid backbone.	[3]
pH of Extraction	Neutral to slightly acidic (pH 6-7)	Extreme pH can lead to degradation of fatty acid diols.[4]	[4][5]
Internal Standard	Deuterated isoleukotoxin diol (e.g., d4-isoleukotoxin diol)	A stable isotope-labeled internal standard is crucial for accurate quantification by correcting for matrix effects and variations in extraction recovery.[6]	[6][7]
LC-MS/MS Ionization Mode	Negative Electrospray Ionization (ESI-)	The carboxylic acid moiety of isoleukotoxin diol is readily deprotonated, leading to sensitive detection in negative ion mode.	[7]

Visualizations

Caption: Experimental workflow for isoleukotoxin diol analysis.

Caption: Factors contributing to isoleukotoxin diol degradation.

References

• 1. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantification of Plasma Oxylipins Using Solid-Phase Extraction and Reversed-Phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. How To Stabilize ω-3 Polyunsaturated Fatty Acids (PUFAs) in an Animal Feeding Study?-Effects of the Temperature, Oxygen Level, and Antioxidant on Oxidative Stability of ω-3 PUFAs in a Mouse Diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Subtle changes in pH affect the packing and robustness of fatty acid bilayers - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of a semi-automated LC/MS/MS method for the simultaneous quantitation of 14,15-epoxyeicosatrienoic acid, 14,15-dihydroxyeicosatrienoic acid, leukotoxin and leukotoxin diol in human plasma as biomarkers of soluble epoxide hydrolase activity in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Chiral Separation of Isoleukotoxin Diol Enantiomers

Welcome to the Technical Support Center for the Chiral Separation of Isoleukotoxin Diol Enantiomers. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols for the enantioselective analysis of isoleukotoxin diols.

Isoleukotoxin diol, a metabolite of isoleukotoxin (a linoleic acid epoxide), is a bioactive lipid that plays a role in inflammatory responses and has been implicated in conditions such as acute respiratory distress syndrome.[1][2][3] The different enantiomers of a chiral molecule can exhibit distinct biological activities; therefore, their separation and individual characterization are crucial for understanding their specific physiological and pathological roles.[4] This guide will assist you in developing and troubleshooting methods for the chiral separation of isoleukotoxin diol enantiomers.

Frequently Asked Questions (FAQs)

Q1: Why is the chiral separation of isoleukotoxin diol enantiomers important?

A1: Isoleukotoxin diol is a known cytotoxic and pro-inflammatory agent.[1][3] For many chiral compounds, individual enantiomers can have significantly different biological activities, with one enantiomer being beneficial and the other being inert or even harmful. Separating the enantiomers of isoleukotoxin diol is essential to determine their specific roles in biological processes, which is critical for drug development and understanding disease mechanisms.

Q2: What is the most common technique for the chiral separation of isoleukotoxin diol enantiomers?

A2: High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the most widely used and effective method for the enantioselective separation of diols like isoleukotoxin diol.[5][6][7]

Q3: Which type of chiral stationary phase (CSP) is recommended for isoleukotoxin diol?

A3: Polysaccharide-based CSPs, such as those derived from cellulose (B213188) or amylose (B160209), are highly recommended for the chiral separation of a wide range of compounds, including diols.[5] Specifically, a dinitrobenzoylphenylglycine (DNBPG) chiral column has been shown to be effective for separating similar long-chain hydroxy fatty acids.[8]

Q4: What detection method is suitable for isoleukotoxin diol?

A4: Since isoleukotoxin diol lacks a strong chromophore, UV detection at low wavelengths (around 210-235 nm) can be used, particularly if the mobile phase has a low UV cutoff.[8] Alternatively, derivatization with a UV-active group can enhance sensitivity. For higher sensitivity and specificity, Mass Spectrometry (MS) is the preferred detection method.

Q5: Can I use reversed-phase chromatography for this separation?

A5: While normal-phase chromatography is often the first choice for chiral separations on polysaccharide-based CSPs, reversed-phase methods can also be effective and may offer different selectivity. Screening both normal-phase and reversed-phase conditions is a good strategy in method development.[9]

Troubleshooting Guides

This section provides solutions to common problems encountered during the chiral separation of isoleukotoxin diol enantiomers.

Problem	Possible Causes	Troubleshooting Steps & Solutions
Poor or No Resolution	1. Inappropriate Chiral Stationary Phase (CSP).2. Incorrect mobile phase composition.3. Column temperature is not optimal.4. Flow rate is too high.	1. Select the Right Column: Ensure you are using a suitable CSP. For long-chain diols, polysaccharide-based columns (e.g., cellulose or amylose derivatives) are a good starting point.[5]2. Optimize Mobile Phase: Systematically vary the ratio of the mobile phase components. In normal phase (e.g., hexane/isopropanol), small changes in the alcohol percentage can significantly impact resolution.[8] Consider adding a different alcohol modifier.3. Adjust Temperature: Lowering the column temperature can sometimes improve resolution, although this may increase backpressure.4. Reduce Flow Rate: Decreasing the flow rate can increase the interaction time with the CSP, potentially improving resolution.
Peak Tailing or Broadening	1. Column overload.2. Secondary interactions with the stationary phase.3. Column degradation.	1. Reduce Sample Concentration: Inject a more dilute sample to see if peak shape improves.2. Mobile Phase Additives: For acidic compounds, adding a small amount of an acid (e.g., trifluoroacetic acid) to the mobile phase can improve peak shape. For basic compounds, an amine additive may be helpful.[9]3. Column Flushing/Replacement: Flush the column according to the manufacturer's instructions. If performance does not improve, the column may need to be replaced.
High Backpressure	1. Blockage in the HPLC system (e.g., tubing, frits).2. Particulate matter from the sample.3. Mobile phase precipitation.	1. System Check: Disconnect the column and check the system pressure. If it remains high, troubleshoot the HPLC system components.2. Sample Filtration: Always filter your samples before injection using a suitable syringe filter (e.g., 0.22 µm).3. Mobile Phase Miscibility: Ensure all components of your mobile phase are fully miscible.
Irreproducible Retention Times	1. Inadequate column equilibration.2. Changes in mobile phase composition.3. Fluctuations in column temperature.	1. Sufficient Equilibration: Equilibrate the column with the mobile phase for a sufficient time (at least 10-15 column volumes) before starting your analysis.2. Fresh Mobile Phase: Prepare fresh mobile phase daily and ensure accurate mixing.3. Temperature Control: Use a column oven to maintain a constant and consistent temperature.

Experimental Protocols

The following is a representative experimental protocol for the chiral separation of isoleukotoxin diol enantiomers, based on methods used for similar long-chain hydroxy fatty acids.[8]

Sample Preparation

• Extraction: Extract isoleukotoxin diol from the biological matrix using a suitable liquid-liquid or solid-phase extraction method.

• Derivatization (Optional): For enhanced UV detection, derivatize the hydroxyl groups with a chromophore-containing reagent.

• Dissolution: Dissolve the extracted and dried sample in the initial mobile phase.

HPLC Method Parameters

Parameter	Recommended Conditions
HPLC System	Agilent 1200 Series or equivalent
Column	Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)) or similar polysaccharide-based chiral column (250 x 4.6 mm, 5 µm)
Mobile Phase	Isocratic elution with n-Hexane / Isopropanol (B130326) (98:2, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection	UV at 235 nm
Injection Volume	10 µL

Method Development and Optimization

If the initial conditions do not provide adequate separation, consider the following optimization steps:

• Mobile Phase Composition: Adjust the percentage of isopropanol in n-hexane between 1% and 5%.

• Alcohol Modifier: Replace isopropanol with ethanol (B145695) and repeat the optimization of the alcohol percentage.

• Flow Rate: Evaluate the effect of flow rate on resolution by testing rates between 0.5 mL/min and 1.2 mL/min.

• Temperature: Investigate the effect of column temperature on the separation (e.g., 15°C, 25°C, 40°C).

Visualizations

Experimental Workflow

Caption: Workflow for the chiral separation and analysis of isoleukotoxin diol enantiomers.

Signaling Pathway Implication

Caption: Metabolic formation and biological activities of isoleukotoxin diol.

References

• 1. Bioactivation of leukotoxins to their toxic diols by epoxide hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Leukotoxin and its diol induce neutrophil chemotaxis through signal transduction different from that of fMLP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bioactivation of leukotoxins to their toxic diols by epoxide hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stereospecific synthesis, assignment of absolute configuration, and biological activity of the enantiomers of 3-[[[3-[2-(7-chloroquinolin-2-yl)-(E)-ethenyl]phenyl] [[3-(dimethylamino)-3-oxopropyl]thio]methyl]thio]propionic acid, a potent and specific leukotriene D4 receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. phx.phenomenex.com [phx.phenomenex.com]
• 6. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. csfarmacie.cz [csfarmacie.cz]
• 8. aocs.org [aocs.org]
• 9. chromatographyonline.com [chromatographyonline.com]

addressing matrix effects in isoleukotoxin diol quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address matrix effects in the quantification of isoleukotoxin diol and related lipid metabolites.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a significant issue in the quantification of isoleukotoxin diol?

In liquid chromatography-mass spectrometry (LC-MS), the "matrix" refers to all the components in a sample apart from the analyte of interest, such as proteins, salts, and phospholipids (B1166683). Matrix effects occur when these co-eluting components alter the ionization efficiency of the target analyte (isoleukotoxin diol), leading to either ion suppression or enhancement.[1][2] This phenomenon can severely compromise the accuracy, precision, and sensitivity of quantitative analysis, potentially leading to incorrect measurements of the biomarker's concentration.[3][4] Given that isoleukotoxin diols are often measured in complex biological fluids like plasma or serum, they are particularly susceptible to these interferences.[5][6]

Q2: How can I determine if my isoleukotoxin diol analysis is being affected by matrix effects?

There are two primary methods to assess the presence and impact of matrix effects:

• Post-Extraction Spike Method (Quantitative): This is considered the gold standard for quantifying matrix effects.[6] It involves comparing the signal response of an analyte spiked into an extracted blank matrix sample with the response of the analyte in a neat (pure) solvent at the same concentration.[7][8] A significant difference between the two signals indicates the degree of ion suppression or enhancement.[6][8]

• Post-Column Infusion Method (Qualitative): This method helps identify at which points during the chromatographic run matrix effects are most pronounced.[3] It works by infusing a constant flow of the analyte solution into the mass spectrometer after the LC column while injecting a blank, extracted sample.[3][7] Any dip or rise in the baseline signal of the infused analyte corresponds to a region of ion suppression or enhancement caused by eluting matrix components.[7]

Q3: What are the most effective strategies for minimizing or compensating for matrix effects?

Strategies can be broadly categorized into minimizing the effect or compensating for it.[4]

• Minimizing Matrix Effects:

  • Effective Sample Preparation: The goal is to remove interfering components before analysis. Techniques like Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are generally more effective at removing interferences than simpler methods like protein precipitation.

  • Chromatographic Separation: Optimizing the LC method to separate the isoleukotoxin diol from co-eluting matrix components is a crucial step.[3] This can involve adjusting the mobile phase, using a different column, or modifying the gradient.[8]

  • Sample Dilution: A straightforward approach is to dilute the sample, which reduces the concentration of interfering matrix components.[3][8] However, this is only feasible if the analyte concentration remains above the instrument's limit of detection.[8]

• Compensating for Matrix Effects:

  • Stable Isotope-Labeled Internal Standards (SIL-IS): This is the most effective compensation method.[7] A SIL-IS is chemically identical to the analyte but has a different mass. It is added to the sample at the beginning of the workflow and co-elutes with the analyte, experiencing the same matrix effects. By measuring the ratio of the analyte to the SIL-IS, the variability caused by matrix effects can be corrected, leading to highly accurate and precise quantification.[9]

  • Matrix-Matched Calibration: This involves preparing calibration standards in an extracted blank matrix that is identical to the study samples. This approach helps to ensure that the calibration standards experience the same matrix effects as the unknown samples, thereby improving accuracy.[1]

Troubleshooting Guide

Problem: I am observing poor accuracy and reproducibility in my quantification results.

• Possible Cause: Significant and variable matrix effects between samples.

• Troubleshooting Steps:

  • Assess Matrix Effect: Perform a post-extraction spike experiment to quantify the degree of ion suppression or enhancement.

  • Improve Sample Cleanup: If matrix effects are high (>15% suppression or enhancement), your sample preparation may be insufficient. Switch from protein precipitation to a more rigorous method like SPE.

  • Implement a SIL-IS: The best way to correct for variability is to use a stable isotope-labeled internal standard for isoleukotoxin diol. This will compensate for variations in both sample processing and matrix effects.[9]

  • Optimize Chromatography: If a SIL-IS is not available, try to improve the chromatographic separation to move the isoleukotoxin diol peak away from regions of high matrix interference identified by a post-column infusion experiment.[3]

Problem: My analyte signal is significantly lower in samples compared to standards prepared in solvent (Signal Suppression).

• Possible Cause: Co-eluting matrix components, very often phospholipids in plasma or serum samples, are competing with the analyte for ionization.[5]

• Troubleshooting Steps:

  • Review Sample Preparation: Protein precipitation is known to be ineffective at removing phospholipids, which are a major cause of ion suppression in ESI-MS.

  • Use Phospholipid Removal Products: Consider specialized SPE cartridges or plates (e.g., HybridSPE-Phospholipid) designed to specifically deplete phospholipids from the sample extract.

  • Modify Chromatography: Adjust the LC gradient to better separate the isoleukotoxin diol from the dense region where phospholipids typically elute.

  • Change Ionization Polarity: Investigate if running in negative ionization mode is feasible and less susceptible to matrix effects, as fewer matrix components tend to ionize in negative mode compared to positive mode.[7]

Data Summary

Table 1: Comparison of Common Sample Preparation Techniques for Matrix Effect Reduction

Technique	Principle	Advantage(s)	Disadvantage(s)
Protein Precipitation	Protein removal by precipitation with an organic solvent.	Simple, fast, and inexpensive.	Ineffective at removing other matrix components like phospholipids and salts, often leading to significant matrix effects.
Liquid-Liquid Extraction (LLE)	Analyte partitioning between two immiscible liquid phases.	Can provide a cleaner extract than protein precipitation.	Can be labor-intensive, require large volumes of organic solvents, and may have emulsion formation issues.
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away.	Provides a much cleaner sample by removing salts and phospholipids, significantly reducing matrix effects.	More complex and time-consuming to develop the method; more expensive than precipitation.

Table 2: Key Formulas for Quantifying Matrix Effects and Method Performance

Parameter	Formula	Description	Ideal Value
Matrix Effect (ME)	(Peak area in post-spiked matrix / Peak area in neat solvent) x 100%	Measures the degree of ion suppression (<100%) or enhancement (>100%).[6][8]	100% (no effect)
Recovery (RE)	(Peak area in pre-spiked matrix / Peak area in post-spiked matrix) x 100%	Measures the efficiency of the extraction process.	100%
Process Efficiency (PE)	(Peak area in pre-spiked matrix / Peak area in neat solvent) x 100%	The overall efficiency of the method, combining both extraction recovery and matrix effects.	100%

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Spike Method)

This protocol determines the quantitative impact of the matrix on the analyte signal.

• Prepare Sample Sets:

  • Set A (Neat Standard): Spike the isoleukotoxin diol standard into the final reconstitution solvent at a known concentration (e.g., mid-range of the calibration curve).

  • Set B (Blank Matrix Extract): Process a blank matrix sample (e.g., plasma from an un-dosed subject) through your entire sample preparation workflow (extraction and concentration).

  • Set C (Post-Spiked Matrix): Take the extracted blank matrix from Set B and spike it with the isoleukotoxin diol standard to the same final concentration as Set A.[8]

• Analysis: Analyze multiple replicates (n=3-6) of Set A and Set C by LC-MS.

• Calculation: Use the average peak areas to calculate the Matrix Effect (ME) using the formula in Table 2. An ME between 85% and 115% is often considered acceptable, but this can vary.

Protocol 2: Sample Cleanup using Solid-Phase Extraction (SPE)

This is a generalized protocol for removing interfering components from a biological matrix. Note: The specific sorbent, wash, and elution solvents must be optimized for isoleukotoxin diol.

• Conditioning: Pass a conditioning solvent (e.g., methanol) through the SPE cartridge to activate the sorbent.

• Equilibration: Pass an equilibration solvent (e.g., water or buffer) through the cartridge to prepare it for the sample.[8]

• Loading: Load the pre-treated sample (e.g., plasma diluted with buffer) onto the SPE cartridge.[8]

• Washing: Pass a wash solvent (e.g., a low percentage of organic solvent in water) through the cartridge to remove weakly bound interferences like salts and some phospholipids.[8]

• Elution: Pass an elution solvent (e.g., a high percentage of organic solvent) through the cartridge to collect the isoleukotoxin diol.[8]

• Dry-Down and Reconstitution: Evaporate the eluted sample to dryness under a stream of nitrogen and reconstitute it in a solvent compatible with your LC-MS mobile phase.

Visual Diagrams

Caption: Workflow for identifying and mitigating matrix effects.

Caption: Experimental workflow for the Post-Extraction Spike method.

Caption: Decision tree for selecting a matrix effect mitigation strategy.

References

• 1. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Research Portal [ub-ir.bolton.ac.uk]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]

improving the efficiency of isoleukotoxin diol purification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of isoleukotoxin diol.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying isoleukotoxin diol?

A1: The main difficulties in isolating isoleukotoxin diol stem from the presence of numerous regioisomers and stereoisomers which have very similar physical properties, making them hard to separate.[1][2] Additionally, the potential for co-elution with other lipids and the compound's stability can pose significant challenges.[3] Separation of diol mixtures by fractional distillation is often impractical due to the formation of azeotropes and close boiling points.[2][4]

Q2: My isoleukotoxin diol sample shows low biological activity after purification. What could be the cause?

A2: Reduced biological activity post-purification can be attributed to several factors:

• Degradation: Isoleukotoxin diol is sensitive to storage conditions. It should be stored at -20°C to maintain stability.[5] Improper handling, such as repeated freeze-thaw cycles, can lead to degradation.

• Isomeric Purity: The biological activity of isoleukotoxin diol can be stereospecific. Inefficient chiral separation may result in a mixture of enantiomers or diastereomers with varying activities.[6]

• Contamination: The presence of residual solvents from the purification process or other impurities can interfere with biological assays.[7] It is also crucial to ensure the absence of endotoxins, which can be introduced during purification and impact cellular assays.

Q3: I am observing poor resolution when separating isoleukotoxin diol isomers using HPLC. How can I improve this?

A3: To enhance the resolution of isoleukotoxin diol isomers in HPLC, consider the following strategies:

• Column Selection: Employ a chiral stationary phase (CSP) specifically designed for separating enantiomers.[8][9] Amylose-based chiral columns have shown effectiveness in separating diacylglycerol enantiomers and may be applicable here.[3] For separating procyanidins based on their degree of polymerization, a diol stationary phase operating in normal phase mode has been successful.[10]

• Mobile Phase Optimization: The composition of the mobile phase is critical. For chiral separations, varying the type and concentration of modifiers can significantly impact resolution.[8] For instance, in one study, a mobile phase of hexane-ethanol-THF-diethylamine was optimized for isomer separation.[8]

• Temperature Control: Temperature can influence the equilibrium and mass-transfer parameters in chromatographic separation.[6] Experimenting with different column temperatures may improve resolution.

• Column Coupling: In complex mixtures, coupling a chiral column with an achiral column can improve interclass selectivity and prevent co-elution with other lipid classes.[3]

Q4: What is a suitable starting point for developing a purification protocol for isoleukotoxin diol from a biological sample?

A4: A general workflow for purifying isoleukotoxin diol from a biological matrix can be initiated with a lipid extraction, followed by chromatographic steps. A suggested approach is:

• Lipid Extraction: Perform a total lipid extraction from your sample using a standard method like the Folch or Bligh-Dyer technique.

• Solid-Phase Extraction (SPE): Use SPE to fractionate the lipid extract and enrich the diol-containing fraction.

• Flash Chromatography: Further purify the enriched fraction using flash chromatography on silica (B1680970) gel. A common mobile phase is a gradient of ethyl acetate (B1210297) in hexane.[11][12]

• High-Performance Liquid Chromatography (HPLC): For final purification and isomer separation, utilize HPLC with a suitable column (e.g., chiral or diol stationary phase) and an optimized mobile phase.[8][10][13]

Data Presentation

Table 1: Comparison of Chromatographic Conditions for Diol Separation

Parameter	Method 1: Normal Phase HPLC	Method 2: Chiral SFC-MS
Stationary Phase	Diol	Amylose tris-(3,5-dimethylphenylcarbamate)
Mobile Phase	Acidified acetonitrile (B52724) and methanol-water gradient	Methanol as a modifier
Application	Separation of procyanidins by degree of polymerization	Separation of mono- and diacylglycerol enantiomers
Key Advantage	Good separation based on the number of hydroxyl groups	Excellent enantiomeric separation and selectivity
Reference	[10]	[3]

Experimental Protocols

Protocol 1: Flash Chromatography for Partial Purification of Isoleukotoxin Diol

This protocol is based on methods used for the purification of similar lipid diols.[11][12]

• Column Preparation: Pack a glass column with silica gel 60 (230-400 mesh) using a slurry method with hexane.

• Sample Loading: Dissolve the crude lipid extract in a minimal amount of the initial mobile phase (e.g., 10% ethyl acetate in hexane) and load it onto the column.

• Elution: Begin elution with 10% ethyl acetate in hexane. Gradually increase the polarity of the mobile phase by increasing the percentage of ethyl acetate.

• Fraction Collection: Collect fractions based on the elution profile monitored by thin-layer chromatography (TLC).

• Analysis: Analyze the collected fractions for the presence of isoleukotoxin diol using an appropriate analytical technique, such as LC-MS.

Protocol 2: Biological Activity Assay - Cytotoxicity

This protocol outlines a general method to assess the cytotoxicity of purified isoleukotoxin diol fractions.

• Cell Culture: Plate a suitable cell line (e.g., pulmonary alveolar epithelial cells) in a 96-well plate and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of the purified isoleukotoxin diol fractions and a positive control (e.g., a known cytotoxic agent) in cell culture media. Remove the old media from the cells and add the treatment solutions.

• Incubation: Incubate the cells for a specified period (e.g., 24-48 hours) at 37°C in a humidified incubator with 5% CO2.

• Viability Assay: Assess cell viability using a standard method such as the MTT, XTT, or AlamarBlue assay, following the manufacturer's instructions.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control and determine the IC50 value.

Mandatory Visualizations

Caption: General experimental workflow for the purification and characterization of isoleukotoxin diol.

Caption: Bioactivation pathway of leukotoxin to the more toxic isoleukotoxin diol.

Caption: Troubleshooting guide for improving HPLC resolution of isoleukotoxin diol isomers.

References

• 1. mdpi.com [mdpi.com]
• 2. US20120184783A1 - Process for the separation and purification of a mixed diol stream - Google Patents [patents.google.com]
• 3. Chiral supercritical fluid chromatography of monoacylglycerol and diacylglycerol enantiomers in biological samples: Adjusting selectivity via column coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US9227896B2 - Process for the separation and purification of a mixed diol stream - Google Patents [patents.google.com]
• 5. usbio.net [usbio.net]
• 6. researchgate.net [researchgate.net]
• 7. Evaluation of Biological Activity of Natural Compounds: Current Trends and Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. High-performance liquid chromatography separation and purification of cacao (Theobroma cacao L.) procyanidins according to degree of polymerization using a diol stationary phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. atsjournals.org [atsjournals.org]
• 13. Characterization of a novel diol column for high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

differential effects of isoleukotoxin vs. isoleukotoxin diol on lung injury

A Comparative Guide to the Differential Effects of Isoleukotoxin vs. Isoleukotoxin Diol on Lung Injury

For researchers, scientists, and drug development professionals, understanding the nuanced differences between bioactive lipids and their metabolites is critical in the study of inflammatory diseases and the development of targeted therapeutics. This guide provides a detailed comparison of the effects of isoleukotoxin and its metabolite, isoleukotoxin diol, on acute lung injury. The data presented herein is compiled from published experimental studies to provide an objective overview of their respective toxicities, mechanisms of action, and underlying signaling pathways.

Executive Summary

Isoleukotoxin, a lipid epoxide derived from linoleic acid, is implicated in the pathogenesis of acute respiratory distress syndrome (ARDS). However, compelling evidence from in vivo and in vitro studies demonstrates that isoleukotoxin itself is a pro-toxin. Its toxicity is dramatically amplified upon conversion to its hydrated form, isoleukotoxin diol, by the enzyme soluble epoxide hydrolase (sEH) located in the pulmonary vasculature. Isoleukotoxin diol is a potent mediator of acute lung injury, inducing significantly greater mortality, more severe lung edema, and widespread hemorrhage compared to its parent compound at equivalent doses. While both compounds act as neutrophil chemoattractants, their effects on lung parenchyma are markedly different, highlighting the critical role of metabolic activation in the manifestation of lung pathology.

Data Presentation: Isoleukotoxin vs. Isoleukotoxin Diol in Lung Injury

The following tables summarize the key differential effects of isoleukotoxin and isoleukotoxin diol on various parameters of lung injury, based on in vivo animal studies.

Table 1: Comparative Toxicity and Mortality

Parameter	Isoleukotoxin	Isoleukotoxin Diol	Reference
Mortality	0% survival at the tested dose	100% mortality at the same dose	[1]
Toxicity Profile	Acts as a pro-toxin	The primary toxic metabolite

Table 2: Histopathological Comparison of Lung Injury

Finding	Isoleukotoxin	Isoleukotoxin Diol	Reference
Pulmonary Edema	Perivascular edema only	Massive alveolar and interstitial edema	[1][2][3]
Hemorrhage	Little to no evidence of hemorrhage	Significant alveolar hemorrhage	[1][2][3]
Inflammatory Infiltrate	Primarily perivascular	Widespread inflammatory cell infiltration in alveolar spaces	[4]

Mechanism of Action: The Role of Soluble Epoxide Hydrolase

The differential toxicity between isoleukotoxin and isoleukotoxin diol is primarily attributed to the enzymatic conversion of the former to the latter.

Caption: Metabolic activation of Isoleukotoxin in the lung.

Isoleukotoxin, upon entering the pulmonary circulation, is metabolized by soluble epoxide hydrolase (sEH), which is highly expressed in the vascular smooth muscle of pulmonary vessels.[1] This enzymatic hydration converts the relatively less active epoxide (isoleukotoxin) into the highly toxic diol (isoleukotoxin diol). Inhibition of sEH has been shown to decrease the mortality induced by isoleukotoxin, but not by isoleukotoxin diol, further confirming this critical metabolic step.[1][2]

Differential Signaling in Neutrophil Chemotaxis

Both isoleukotoxin and isoleukotoxin diol have been shown to be chemoattractants for neutrophils, a key cell type involved in the inflammatory cascade of acute lung injury. However, the signaling pathways they activate to induce neutrophil migration are distinct from other classical chemoattractants like fMLP.

Caption: Signaling pathway for neutrophil chemotaxis.

Studies have demonstrated that both isoleukotoxin and its diol induce neutrophil chemotaxis through a pathway involving a pertussis toxin-sensitive G-protein and phosphatidylinositol-3-kinase (PI3-K).[4] This is in contrast to the fMLP-induced chemotaxis pathway, which is dependent on protein tyrosine kinases (PTK).[4] Neither isoleukotoxin nor its diol were found to influence the expression of adhesion molecules or the production of peroxides in neutrophils.[4]

Experimental Protocols

The following is a summary of the key experimental protocols used in the in vivo studies comparing isoleukotoxin and isoleukotoxin diol.

Animal Model:

• Species: Swiss Webster mice.[1][2]

Test Compounds and Administration:

• Compounds: Isoleukotoxin and Isoleukotoxin Diol.

• Administration: Intravenous injection.[3]

• Dosage: While specific dosages are not always detailed in the abstracts, the studies emphasize the use of identical doses for both compounds to allow for direct comparison.[1][2]

Assessment of Lung Injury:

• Mortality: Monitored over a defined period post-administration.[1][2]

• Histopathology: Lungs were harvested, fixed, and stained (e.g., with hematoxylin (B73222) and eosin) for microscopic examination of edema, hemorrhage, and inflammatory cell infiltration.[1][2][3]

Experimental Workflow

Caption: In vivo experimental workflow.

Conclusion

The conversion of isoleukotoxin to isoleukotoxin diol by soluble epoxide hydrolase is a critical bioactivation step that dramatically increases its toxicity and potential to cause severe acute lung injury. Isoleukotoxin diol is a potent inducer of alveolar edema and hemorrhage, leading to high mortality in animal models. In contrast, isoleukotoxin primarily causes milder, perivascular edema with no associated mortality at the same dose. While both molecules can recruit neutrophils, the severe lung damage is a direct consequence of the diol's activity. These findings underscore the importance of targeting the sEH enzyme as a potential therapeutic strategy for mitigating the detrimental effects of leukotoxins in inflammatory lung diseases like ARDS. Future research should focus on obtaining more granular quantitative data to further delineate the dose-response relationships and the precise molecular interactions of these lipids with the pulmonary endothelium.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. publications.ersnet.org [publications.ersnet.org]
• 4. publications.ersnet.org [publications.ersnet.org]

Validating the Role of Isoleukotoxin Diol in ARDS Pathogenesis: A Comparative Analysis

For Immediate Release

BOSTON, MA – [Date] – A comprehensive analysis of existing research consolidates the critical role of isoleukotoxin diol in the pathogenesis of Acute Respiratory Distress Syndrome (ARDS), positioning it as a significant therapeutic target. This guide provides a comparative overview of isoleukotoxin diol against other key lipid mediators implicated in ARDS, supported by experimental data, detailed protocols, and signaling pathway visualizations to aid researchers, scientists, and drug development professionals in navigating this complex field.

Acute Respiratory Distress Syndrome is a life-threatening form of respiratory failure characterized by widespread inflammation in the lungs. Lipid mediators play a pivotal role in the initiation and progression of this inflammation. Among them, isoleukotoxin diol, a metabolite of linoleic acid, has emerged as a potent driver of lung injury. This guide systematically evaluates the evidence supporting the pathogenic role of isoleukotoxin diol in comparison to other well-established lipid mediators.

Comparative Analysis of Key Lipid Mediators in ARDS

The following tables summarize quantitative data from preclinical studies, offering a side-by-side comparison of the effects of isoleukotoxin diol, leukotriene B4 (LTB4), and specialized pro-resolving mediators (SPMs) on key indicators of ARDS severity.

Table 1: Effects of Lipid Mediators on Lung Injury in Animal Models of ARDS

Mediator	Animal Model	Dosage	Key Findings	Reference
Isoleukotoxin Diol	Swiss Webster Mice	50 mg/kg (i.v.)	100% mortality with ARDS-like symptoms; severe alveolar edema and hemorrhage.	Moghaddam et al., Am J Respir Cell Mol Biol, 2000
Leukotriene B4 (LTB4)	Porcine	250 µg/kg (LPS-induced)	Attenuated LPS-induced increases in pulmonary artery pressure and lung lymph flow when blocked by an antagonist.	Svingen et al., Surgery, 1993
Specialized Pro-resolving Mediators (SPMs)	Murine	Varies by SPM	Upregulated alveolar fluid clearance by improving ion channel function; inhibited inflammatory cytokine expression.	Wu et al., Front Immunol, 2021

Table 2: Cellular and Inflammatory Responses to Lipid Mediators in ARDS Models

Mediator	Key Cellular Effects	Inflammatory Markers	Reference
Isoleukotoxin Diol	Induces endothelial cell autophagy; modulates vascular cell adhesion molecule-1 (VCAM-1) expression.	Not explicitly detailed in retrieved abstracts.	Lee et al., Arterioscler Thromb Vasc Biol, 2013
Leukotriene B4 (LTB4)	Potent neutrophil chemoattractant and activator.	Elevated levels in bronchoalveolar lavage fluid of ARDS patients correlate with neutrophil counts.	Stephenson et al., Am Rev Respir Dis, 1988
Specialized Pro-resolving Mediators (SPMs)	Promote macrophage phagocytosis and efferocytosis; stimulate epithelial cell repair.	Inhibit pro-inflammatory cytokine production (e.g., TNF-α, IL-6).	Serhan et al., Nat Rev Immunol, 2008

Signaling Pathways in ARDS Pathogenesis

The following diagrams, generated using Graphviz, illustrate the key signaling pathways associated with isoleukotoxin diol and its counterparts in the context of ARDS.

Caption: Conversion of leukotoxin to the more toxic isoleukotoxin diol.

A Comparative Analysis of Isoleukotoxin Diol and Other Lipid Inflammatory Mediators

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological effects of isoleukotoxin diol with two other prominent lipid inflammatory mediators: Leukotriene B4 (LTB4) and Prostaglandin E2 (PGE2). The information presented is based on available experimental data to facilitate a clear understanding of their distinct and overlapping roles in inflammation.

Executive Summary

Isoleukotoxin diol, a metabolite of linoleic acid, is increasingly recognized as a potent pro-inflammatory lipid mediator. Unlike its precursor, isoleukotoxin, the diol form exhibits significant biological activity, particularly in neutrophil chemotaxis and increasing vascular permeability, implicating it in conditions like acute respiratory distress syndrome (ARDS). This guide contrasts its effects with the well-characterized pro-inflammatory actions of LTB4, a potent leukocyte chemoattractant, and the more complex, often anti-inflammatory or modulatory roles of PGE2.

Data Presentation: Quantitative Comparison of Inflammatory Effects

The following tables summarize the available quantitative data for the effects of isoleukotoxin diol, LTB4, and PGE2 on key inflammatory processes. It is important to note that direct comparative studies with isoleukotoxin diol are limited, and some data is presented as effective concentration ranges rather than precise EC50 or IC50 values.

Table 1: Effects on Neutrophil Chemotaxis

Mediator	Effective Concentration / EC50	Maximal Effect Concentration	Notes
Isoleukotoxin Diol	10⁻⁹ M - 10⁻⁷ M[1]	10⁻⁸ M[1]	Induces chemotaxis in a bell-shaped dose-response manner. Approximately 100-fold more potent than its precursor, leukotoxin[1].
Leukotriene B4 (LTB4)	ED50: ~10⁻⁸ M	10⁻⁷ M - 10⁻⁶ M	A potent and stereospecific chemoattractant for neutrophils.
Prostaglandin E2 (PGE2)	EC50: 90 ± 24.5 nM (inhibition of fMLP-stimulated chemotaxis)	-	Primarily acts as a modulator, often inhibiting neutrophil chemotaxis stimulated by other agents.

Table 2: Effects on Vascular Permeability

Mediator	Effect	Quantitative Data	Notes
Isoleukotoxin Diol	Increases vascular permeability	In vivo studies show it causes significant perivascular and alveolar edema[2]. No quantitative in vitro data available.	The diol is considered the primary toxic metabolite responsible for the vascular leakage seen with leukotoxin administration[2].
Leukotriene B4 (LTB4)	Increases vascular permeability	-	Contributes to plasma exudation at sites of inflammation.
Prostaglandin E2 (PGE2)	Increases vascular permeability	-	A well-known vasodilator that increases blood flow and potentiates edema formation caused by other inflammatory mediators.

Table 3: Effects on Macrophage Cytokine Release

Mediator	Effect on TNF-α Release	Effect on IL-6 Release	Quantitative Data (IC50)	Notes
Isoleukotoxin Diol	No data available	No data available	-	The effect of isoleukotoxin diol on cytokine release from macrophages has not been reported in the reviewed literature.
Leukotriene B4 (LTB4)	Stimulates	Stimulates	-	Acts as a pro-inflammatory mediator, enhancing the production of various cytokines by macrophages.
Prostaglandin E2 (PGE2)	Inhibits (at high concentrations)	Modulates (can enhance or inhibit)	IC50 (inhibition of superoxide): 0.13 ± 0.08 nM	Exhibits complex, dose-dependent effects. At low concentrations, it can be pro-inflammatory, while at higher physiological concentrations, it often exerts anti-inflammatory effects by suppressing pro-inflammatory cytokine production.

Signaling Pathways

The signaling pathways initiated by these lipid mediators are distinct, leading to their different biological effects.

Isoleukotoxin Diol Signaling Pathway for Neutrophil Chemotaxis.

Leukotriene B4 (LTB4) Signaling Pathway.

Prostaglandin E2 (PGE2) Anti-inflammatory Signaling Pathway.

Experimental Protocols

This section provides an overview of the methodologies used to generate the comparative data.

Neutrophil Chemotaxis Assay (Boyden Chamber Assay)

Workflow for a typical Neutrophil Chemotaxis Assay.

Methodology:

• Neutrophil Isolation: Human neutrophils are isolated from fresh peripheral blood of healthy donors using density gradient centrifugation (e.g., Ficoll-Paque) followed by dextran (B179266) sedimentation and hypotonic lysis of erythrocytes.

• Chemotaxis Chamber Assembly: A Boyden chamber (or a multi-well transwell plate) is assembled with a microporous membrane (typically 3-5 µm pore size) separating the upper and lower wells.

• Loading: The lower chamber is filled with a medium containing the chemoattractant (isoleukotoxin diol, LTB4, or a control) at various concentrations. A suspension of isolated neutrophils is added to the upper chamber.

• Incubation: The chamber is incubated at 37°C in a humidified atmosphere with 5% CO2 for a period of 60 to 90 minutes to allow for cell migration.

• Quantification: After incubation, the membrane is removed, fixed, and stained (e.g., with Diff-Quik). The number of neutrophils that have migrated to the lower side of the membrane is counted in several high-power fields using a light microscope.

In Vitro Vascular Permeability Assay (Transwell Assay)

Methodology:

• Cell Culture: Human umbilical vein endothelial cells (HUVECs) are cultured on the inside of a transwell insert (with a microporous membrane, e.g., 0.4 µm pores) until a confluent monolayer is formed.

• Treatment: The endothelial monolayer is treated with different concentrations of the lipid mediators (isoleukotoxin diol, LTB4, PGE2) or a control vehicle for a specified duration.

• Permeability Measurement: A high molecular weight fluorescent tracer (e.g., FITC-dextran) is added to the upper chamber (luminal side).

• Sampling and Analysis: At various time points, samples are taken from the lower chamber (abluminal side), and the fluorescence intensity is measured using a fluorometer. The amount of tracer that has passed through the endothelial monolayer is calculated to determine the permeability. An increase in fluorescence in the lower chamber indicates increased permeability.

Macrophage Cytokine Release Assay (ELISA)

Methodology:

• Macrophage Culture: Human or murine macrophages (e.g., from peripheral blood monocytes or a cell line like RAW 264.7) are cultured in multi-well plates.

• Stimulation: The macrophages are stimulated with the lipid mediators (isoleukotoxin diol, LTB4, PGE2) at various concentrations for a defined period (e.g., 4-24 hours). A positive control such as lipopolysaccharide (LPS) is often used.

• Supernatant Collection: After incubation, the cell culture supernatant is collected.

• ELISA (Enzyme-Linked Immunosorbent Assay): The concentration of specific cytokines (e.g., TNF-α, IL-6) in the supernatant is quantified using commercially available ELISA kits. This involves capturing the cytokine with a specific antibody, detecting it with a second, enzyme-linked antibody, and then adding a substrate that produces a measurable color change proportional to the amount of cytokine present.

Conclusion

Isoleukotoxin diol is a potent pro-inflammatory mediator with a distinct profile compared to LTB4 and PGE2. Its primary documented effects are potent induction of neutrophil chemotaxis and an increase in vascular permeability. While it shares the pro-inflammatory characteristic of LTB4 in attracting neutrophils, its signaling pathway appears to be different. In contrast to the often anti-inflammatory and modulatory effects of PGE2, isoleukotoxin diol's actions are predominantly pro-inflammatory. A significant gap in the current understanding is the effect of isoleukotoxin diol on cytokine production by immune cells such as macrophages. Further research, particularly quantitative dose-response studies and investigations into its impact on cytokine networks, is crucial for a complete understanding of its role in inflammatory diseases and for the development of targeted therapeutic strategies.

References

• 1. publications.ersnet.org [publications.ersnet.org]
• 2. Inflammation-Induced IL-6 Functions as a Natural Brake on Macrophages and Limits GN - PMC [pmc.ncbi.nlm.nih.gov]

Isoleukotoxin Diol: A Comparative Analysis of Signaling Pathway Cross-Reactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the signaling pathways activated by isoleukotoxin diol, a bioactive lipid metabolite implicated in acute lung injury. Understanding the specificity of its interactions is crucial for elucidating its mechanism of action and for the development of targeted therapeutic interventions. This document summarizes the current experimental evidence regarding the primary signaling pathway of isoleukotoxin diol and evaluates its cross-reactivity with other major intracellular signaling cascades.

Primary Signaling Pathway of Isoleukotoxin Diol in Neutrophils

Experimental evidence indicates that isoleukotoxin diol induces chemotaxis in human neutrophils through a specific signaling pathway that is distinct from other common chemoattractants. The key components of this pathway have been identified through inhibitor studies.

The signaling cascade is initiated by the interaction of isoleukotoxin diol with a pertussis toxin-sensitive G-protein-coupled receptor (GPCR) .[1] This interaction leads to the activation of Phosphoinositide 3-kinase (PI3-K) , a critical downstream effector in the chemotactic response.[1]

Below is a diagram illustrating the established signaling pathway for isoleukotoxin diol-induced neutrophil chemotaxis.

Caption: Isoleukotoxin diol signaling pathway in neutrophils.

Comparison with Other Signaling Pathways

To assess the specificity of isoleukotoxin diol's effects, its signaling pathway has been compared with those activated by other stimuli, notably the bacterial chemoattractant N-formyl-methionyl-leucyl-phenylalanine (fMLP). Furthermore, the involvement of other major signaling cascades has been investigated.

fMLP Signaling Pathway

The signaling pathway activated by fMLP in neutrophils is well-characterized and serves as a key comparison point. Unlike isoleukotoxin diol, fMLP-induced chemotaxis is dependent on protein tyrosine kinases (PTKs) but is not inhibited by PI3-K inhibitors.[1] This fundamental difference highlights the distinct mechanisms employed by these two chemoattractants.

Feature	Isoleukotoxin Diol Signaling	fMLP Signaling
Receptor Type	Pertussis Toxin-Sensitive GPCR	G-protein-coupled receptor
Key Kinase	Phosphoinositide 3-kinase (PI3-K)	Protein Tyrosine Kinase (PTK)
Inhibitor Sensitivity	Sensitive to PI3-K inhibitors	Insensitive to PI3-K inhibitors
Inhibitor Insensitivity	Insensitive to PTK inhibitors	-

Protein Kinase C (PKC) Pathway

Studies have shown that inhibitors of Protein Kinase C (PKC) do not block neutrophil chemotaxis induced by isoleukotoxin diol.[1] This indicates that PKC is not a downstream effector in the primary signaling pathway of isoleukotoxin diol for this cellular response.

MAPK/ERK and JAK/STAT Pathways

Currently, there is a lack of direct experimental evidence in the reviewed literature to suggest that isoleukotoxin diol significantly activates or cross-reacts with the Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-regulated kinase (ERK) or the Janus kinase/Signal Transducer and Activator of Transcription (JAK/STAT) signaling pathways. Further research is required to definitively rule out any potential interactions.

Calcium Signaling

The following diagram illustrates the comparative relationship of isoleukotoxin diol's pathway with other major signaling cascades based on current knowledge.

Caption: Isoleukotoxin diol's interaction with signaling pathways.

Experimental Protocols

Neutrophil Chemotaxis Assay

Objective: To quantify the chemotactic response of neutrophils to isoleukotoxin diol.

Methodology:

• Neutrophil Isolation: Human neutrophils are isolated from peripheral blood of healthy donors using density gradient centrifugation (e.g., Ficoll-Paque) followed by dextran (B179266) sedimentation to remove erythrocytes.

• Chemotaxis Chamber Setup: A Boyden chamber or a similar multi-well chemotaxis plate with a microporous membrane (typically 3-5 µm pore size) is used.

• Loading:

  • The lower chamber is filled with a medium containing isoleukotoxin diol at various concentrations. A negative control (medium alone) and a positive control (e.g., fMLP) are included.

  • Isolated neutrophils are resuspended in a suitable buffer and placed in the upper chamber.

• Incubation: The chamber is incubated at 37°C in a humidified atmosphere with 5% CO2 for a defined period (e.g., 60-90 minutes) to allow for cell migration.

• Quantification:

  • The membrane is removed, fixed, and stained (e.g., with Giemsa or a fluorescent dye).

  • The number of neutrophils that have migrated to the lower side of the membrane is counted using a microscope in several high-power fields.

  • Alternatively, migrated cells in the lower chamber can be quantified using a cell viability assay (e.g., Calcein-AM staining or ATP measurement).

The following workflow diagram outlines the key steps in a typical neutrophil chemotaxis experiment.

Caption: Experimental workflow for neutrophil chemotaxis assay.

Summary and Future Directions

Future research should focus on:

• Quantitative analysis of PI3-K/Akt activation: Determining the dose-dependent activation of specific PI3-K isoforms and downstream effectors like Akt/PKB.

• Investigation of MAPK and JAK/STAT pathway engagement: Utilizing phosphoprotein-specific antibodies and kinase assays to directly assess the activation state of key components of these pathways in response to isoleukotoxin diol.

• Elucidation of calcium signaling involvement: Employing fluorescent calcium indicators to monitor intracellular calcium dynamics upon stimulation with isoleukotoxin diol.

A more comprehensive understanding of the signaling network of isoleukotoxin diol will be instrumental in developing novel therapeutic strategies for inflammatory conditions where this lipid mediator plays a pathological role.

References

• 1. Novel STAT3 phosphorylation inhibitors exhibit potent growth suppressive activity in pancreatic and breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Neutrophil Chemotaxis: A Comparative Guide to Isoleukotoxin Diol and Other Chemoattractants

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Isoleukotoxin Diol-Induced Neutrophil Chemotaxis with Alternative Chemoattractants, Supported by Experimental Data.

Neutrophil chemotaxis, the directed migration of neutrophils towards a chemical gradient, is a fundamental process in the innate immune response. A variety of chemoattractants guide these leukocytes to sites of inflammation and infection. Among these, isoleukotoxin diol, a metabolite of leukotoxin, has emerged as a potent inducer of neutrophil migration. This guide provides a comparative analysis of the mechanism of isoleukotoxin diol-induced neutrophil chemotaxis against other well-established chemoattractants, namely N-formyl-methionyl-leucyl-phenylalanine (fMLP) and Interleukin-8 (IL-8).

Comparative Analysis of Chemotactic Potency

Chemoattractant	Receptor(s)	Reported Effective Concentration for Chemotaxis
Isoleukotoxin Diol	Pertussis Toxin-Sensitive G-protein coupled receptor	Maximal effect at 10 nM[1]
fMLP	Formyl Peptide Receptors (FPRs)	EC50 of ~0.07 nM[2]
IL-8 (CXCL8)	CXCR1, CXCR2	Induces chemotaxis at concentrations as low as 10 ng/mL (~1 nM)

Divergent Signaling Pathways in Neutrophil Chemotaxis

A key distinction in the mechanism of action of these chemoattractants lies in their downstream signaling pathways. Isoleukotoxin diol and fMLP utilize distinct intracellular cascades to orchestrate neutrophil migration.

Isoleukotoxin diol-induced chemotaxis is mediated by a pertussis toxin-sensitive G-protein and phosphatidylinositol-3-kinase (PI3K) .[3][4] Inhibition of PI3K significantly attenuates the chemotactic response to isoleukotoxin diol.[3][4]

In contrast, fMLP-induced chemotaxis is largely dependent on the activation of protein tyrosine kinases (PTKs) and is not significantly affected by PI3K inhibitors.[3][4] This fundamental difference in signaling pathways suggests that isoleukotoxin diol and fMLP may activate distinct downstream effectors to regulate the actin cytoskeleton and cellular motility.

The signaling pathway for IL-8-induced chemotaxis is known to involve both PI3K and other pathways, adding another layer of complexity to the regulation of neutrophil migration.

Below is a diagram illustrating the distinct signaling pathways of isoleukotoxin diol and fMLP in inducing neutrophil chemotaxis.

A comparison of signaling pathways for neutrophil chemotaxis.

Experimental Protocols

The following sections detail standardized methodologies for investigating neutrophil chemotaxis in response to various chemoattractants.

Neutrophil Isolation

Human neutrophils are isolated from the peripheral blood of healthy donors. A common method involves dextran (B179266) sedimentation followed by Ficoll-Paque density gradient centrifugation to separate polymorphonuclear leukocytes. Contaminating erythrocytes are removed by hypotonic lysis. The resulting purified neutrophils (typically >95% purity) are resuspended in a suitable buffer, such as Hanks' Balanced Salt Solution (HBSS), for use in chemotaxis assays.

Boyden Chamber/Transwell Chemotaxis Assay

The Boyden chamber, or its more modern iteration, the Transwell assay, is a widely used method for quantifying chemotaxis.

• Chamber Setup : A two-chamber system is used, separated by a microporous membrane (typically 3-5 µm pore size).

• Chemoattractant : The chemoattractant solution (e.g., isoleukotoxin diol, fMLP, or IL-8 at various concentrations) is placed in the lower chamber. A buffer control is used to measure random migration (chemokinesis).

• Cell Seeding : Purified neutrophils are placed in the upper chamber.

• Incubation : The chamber is incubated at 37°C in a humidified atmosphere with 5% CO2 for a period of 30-90 minutes to allow for cell migration.

• Quantification : After incubation, the membrane is removed, fixed, and stained. The number of neutrophils that have migrated to the lower side of the membrane is quantified by microscopy. Alternatively, migrated cells in the lower chamber can be collected and counted using a flow cytometer or a plate reader-based assay (e.g., measuring ATP content or myeloperoxidase activity).

The following diagram outlines the general workflow of a Boyden chamber chemotaxis assay.

References

• 1. publications.ersnet.org [publications.ersnet.org]
• 2. Characterization of the human fMLP receptor in neutrophils and in Xenopus oocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Leukotoxin and its diol induce neutrophil chemotaxis through signal transduction different from that of fMLP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [PDF] Leukotoxin and its diol induce neutrophil chemotaxis through signal transduction different from that of fMLP. | Semantic Scholar [semanticscholar.org]

Comparative Analysis of Isoleukotoxin Diol and Other Cytochrome P450 Metabolites

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of isoleukotoxin diol (12,13-DiHOME) and other related cytochrome P450 (CYP450) metabolites derived from linoleic acid. The focus is on their biological activities, toxicological profiles, and the underlying experimental data that defines our current understanding of these lipid mediators.

Introduction and Metabolic Pathway

Linoleic acid, the most abundant polyunsaturated fatty acid in the Western diet, is metabolized by CYP450 enzymes into two primary epoxides: 9,10-epoxyoctadecenoic acid (9,10-EpOME), also known as leukotoxin, and 12,13-epoxyoctadecenoic acid (12,13-EpOME), known as isoleukotoxin.[1] These epoxides are subsequently hydrolyzed by soluble epoxide hydrolase (sEH) into their corresponding vicinal diols: 9,10-dihydroxy-12Z-octadecenoic acid (9,10-DiHOME or leukotoxin diol) and 12,13-dihydroxy-9Z-octadecenoic acid (12,13-DiHOME or isoleukotoxin diol).[1]

Initially considered detoxification products, compelling evidence now indicates that the diols are often the more biologically active and toxic species, with their parent epoxides acting as pro-toxins.[2] These metabolites are implicated in a range of physiological and pathological processes, including inflammation, cytotoxicity, acute respiratory distress syndrome (ARDS), and metabolic regulation.[1][3]

Caption: Metabolic conversion of linoleic acid to DiHOME metabolites.

Comparative Biological Activity and Toxicity

While both isoleukotoxin diol (12,13-DiHOME) and leukotoxin diol (9,10-DiHOME) exhibit significant biological effects, their profiles differ. A key finding is the bioactivation of the parent epoxides into more potent diols.[2] Studies have repeatedly shown that the diols are more cytotoxic than their epoxide precursors in various models, including pulmonary epithelial cells and renal proximal tubules.[2]

Data Presentation

Table 1: Comparative Toxicity of Linoleic Acid Metabolites

Compound/Metabolite	Model System	Endpoint	Observation	Citation
Leukotoxin Diol (9,10-DiHOME)	Swiss Webster Mice	Mortality / Lung Injury	Lethal at 400 mg/kg (induces massive alveolar edema and hemorrhage).	[3][4]
Leukotoxin (9,10-EpOME)	Swiss Webster Mice	Mortality / Lung Injury	Non-lethal at 400 mg/kg (induces only perivascular edema). Acts as a pro-toxin.	[3][4]
Isoleukotoxin Diol (12,13-DiHOME)	Rabbit Renal Proximal Tubules	Mitochondrial Dysfunction & Cell Death	Induces mitochondrial dysfunction and cell death at concentrations up to 1 mM.
Leukotoxin Diol (9,10-DiHOME)	Rabbit Renal Proximal Tubules	Mitochondrial Dysfunction & Cell Death	Induces mitochondrial dysfunction and cell death at concentrations up to 1 mM.
Leukotoxin & Isoleukotoxin (Epoxides)	Rabbit Renal Proximal Tubules	Mitochondrial Dysfunction & Cell Death	Less toxic than the corresponding diols.

Table 2: Comparative Effects on Neutrophil Respiratory Burst

Compound	Model System	Assay	Effect	Potency	Citation
Methyl 9,10-DiHOME	Granulocytic HL-60 Cells	WST-1 Reduction	Inhibition	Inhibition observed at 20 µM; >50% inhibition at 200 µM.	[5]
Methyl 12,13-DiHOME	Granulocytic HL-60 Cells	WST-1 Reduction	Inhibition	Similar potency to Methyl 9,10-DiHOME.	[5]
9,10-/12,13-EpOME (mixture)	Granulocytic HL-60 Cells	WST-1 Reduction	Stimulation	Stimulatory effect observed from 20-200 µM.	[5][6]

Table 3: Metabolic and Signaling Effects

Compound	Primary Function	Key Effect	Effective Dose (in vivo)	Citation
Isoleukotoxin Diol (12,13-DiHOME)	Thermogenic Lipokine	Increases fatty acid uptake and oxidation in Brown Adipose Tissue (BAT) and skeletal muscle.	~1 µg/kg (mice)	[7][8][9]
Leukotoxin Diol (9,10-DiHOME)	Pro-inflammatory Mediator	Implicated in impaired neutrophil function, increased lung epithelial permeability, and oxidative stress.	N/A	[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of findings. Below are protocols for key experiments cited in the comparison of these metabolites.

Synthesis of Methyl Leukotoxin/Isoleukotoxin Diols

This protocol is adapted from methods used for the synthesis of dihydroxyoctadecenoic acid methyl esters.

Materials:

• Methyl linoleate (B1235992)

• m-Chloroperbenzoic acid (m-CPBA)

• Methylene (B1212753) chloride

• Aqueous 1% perchloric acid

• Tetrahydrofuran (THF)

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl acetate (B1210297)

Protocol:

• Epoxidation: React methyl linoleate with a 1:1 molar ratio of m-CPBA in methylene chloride at room temperature for 5 hours. This produces a mixture of methyl leukotoxin (9,10-EpOME) and isoleukotoxin (12,13-EpOME) esters.

• Purification of Epoxides: Purify the resulting epoxide mixture using flash chromatography on silica gel.

• Hydrolysis to Diols: Hydrolyze the purified epoxide esters using aqueous 1% perchloric acid with THF as a cosolvent (50/50, v/v) at room temperature for 3 hours.[10]

• Purification of Diols: Purify the resulting diol mixture (methyl 9,10-DiHOME and 12,13-DiHOME) by flash chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane.[10]

• Characterization: Confirm the identity and purity of the synthesized compounds using ¹H-NMR and mass spectrometry.

In Vivo Model of Acute Lung Injury (ALI)

This protocol describes the induction of ALI in mice to test the in vivo toxicity of linoleic acid metabolites, adapted from established models.[3][11][12]

Materials:

• Swiss Webster mice (male, 4 per group)

• Leukotoxin diol or other test compounds, dissolved in ethanol

• Saline (vehicle control)

• Anesthesia

• Paraffin, hematoxylin (B73222), and eosin (B541160) for histology

Protocol:

• Animal Dosing: Administer the test compound (e.g., 400 mg/kg leukotoxin-diol) or vehicle control to mice via tail vein injection.[4]

• Symptom Monitoring: Record clinical symptoms of respiratory distress and mortality over a period of at least 30 minutes.

• Tissue Collection: At the end of the observation period, euthanize the mice.

• Histopathology: Perfuse the lungs with a fixative. Embed all lobes in paraffin, section at 5 µm, and stain with hematoxylin and eosin.[4]

• Evaluation: Perform histopathologic evaluation of the lung sections, looking for signs of alveolar edema, hemorrhage, and interstitial edema.

In Vitro Neutrophil Respiratory Burst Assay

This assay measures the production of superoxide (B77818) by neutrophils, a key function that is modulated by DiHOMEs.[5]

Materials:

• HL-60 cells (differentiated into a granulocytic phenotype)

• Phorbol 12-myristate 13-acetate (PMA)

• Test compounds (e.g., Methyl 9,10-DiHOME, Methyl 12,13-DiHOME) dissolved in vehicle

• WST-1 cell proliferation reagent

• Superoxide dismutase (SOD)

Protocol:

• Cell Plating: Plate differentiated HL-60 cells in a 96-well plate.

• Treatment: Treat the cells with a stimulant (e.g., 10 nM PMA) in conjunction with the desired concentration of the test compound (e.g., 20 µM to 200 µM) or vehicle.

• WST-1 Addition: Add WST-1 reagent to each well. WST-1 is reduced by superoxide into a formazan (B1609692) dye.

• Incubation: Incubate the plate for a set period.

• Measurement: Measure the absorbance of the formazan product at 440 nm.

• Control: Use a parallel treatment with SOD to confirm that WST-1 reduction is due to superoxide. The final value is calculated by subtracting the absorbance of the SOD-containing wells.[5][6]

Signaling Pathways and Experimental Workflows

Visualizing the complex relationships and experimental processes can aid in understanding the roles of these metabolites.

Caption: Workflow for in vivo acute lung injury (ALI) experiments.

Conclusion

The metabolism of linoleic acid by cytochrome P450 and subsequent hydrolysis by sEH produces a family of biologically active diols. The available data strongly support a model where the diols, particularly leukotoxin diol (9,10-DiHOME) and isoleukotoxin diol (12,13-DiHOME), are the primary effectors of toxicity and biological activity, while their epoxide precursors function as pro-toxins.[2]

Isoleukotoxin diol (12,13-DiHOME) is emerging as a significant lipokine with beneficial metabolic effects, such as promoting fatty acid uptake in brown adipose tissue.[8] In contrast, leukotoxin diol (9,10-DiHOME) is more closely associated with pathological states like ARDS and inflammation.[3] This functional divergence highlights the importance of understanding the specific roles of each regioisomer. For professionals in drug development, targeting the sEH enzyme could be a viable therapeutic strategy to modulate the levels of these potent lipid mediators, either to mitigate the toxicity of compounds like leukotoxin diol or to enhance the beneficial effects of lipokines like isoleukotoxin diol.

References

• 1. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bioactivation of leukotoxins to their toxic diols by epoxide hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Leukotoxin-diol: a putative toxic mediator involved in acute respiratory distress syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Dihydroxyoctadecamonoenoate esters inhibit the neutrophil respiratory burst - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 12,13-diHOME: An Exercise-Induced Lipokine that Increases Skeletal Muscle Fatty Acid Uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The cold-induced lipokine 12,13-diHOME promotes fatty acid transport into brown adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Role of IL-17 in LPS-induced acute lung injury: an in vivo study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Alleviation of LPS-Induced Murine Acute Lung Injury by GSH-Mediated PEGylated Artesunate Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]

Validating Animal Models of ARDS: A Comparative Guide to Isoleukotoxin Diol and Other Preclinical Models

For Researchers, Scientists, and Drug Development Professionals

Acute Respiratory Distress Syndrome (ARDS) remains a significant challenge in critical care, necessitating robust and reliable animal models for the development of effective therapeutics. This guide provides a comparative overview of the isoleukotoxin diol-induced ARDS model against established alternatives, focusing on experimental data and detailed methodologies to aid researchers in selecting the most appropriate model for their studies.

Executive Summary

The ideal animal model of ARDS should accurately replicate the key clinical and pathological features of the human condition, including severe hypoxemia, diffuse alveolar damage, and inflammation. While no single model perfectly recapitulates all aspects of human ARDS, different models offer distinct advantages for studying specific mechanisms of the disease. This guide focuses on the emerging use of isoleukotoxin diol, a potent bioactive lipid, in inducing an ARDS-like phenotype and compares it with commonly used models such as those induced by lipopolysaccharide (LPS), hydrochloric acid (HCl), and saline lavage.

Isoleukotoxin diol, the hydrated metabolite of leukotoxin, has been shown to be a potent inducer of acute lung injury.[1][2] In vivo studies demonstrate that it is significantly more toxic than its precursor, leukotoxin, causing rapid and severe lung damage.[1][2] The primary mechanism of isoleukotoxin diol-induced injury involves a rapid increase in vascular permeability, leading to massive alveolar edema and hemorrhage.[1][2][3] This is in contrast to leukotoxin, which primarily induces perivascular edema with less severe alveolar flooding.[1]

Comparative Analysis of ARDS Models

While quantitative data for direct comparison of the isoleukotoxin diol model with other models is limited in publicly available literature, this section provides a qualitative and quantitative comparison based on existing research.

Pathophysiological Features

Feature	Isoleukotoxin Diol Model	Lipopolysaccharide (LPS) Model	Hydrochloric Acid (HCl) Model	Saline Lavage Model
Primary Insult	Direct endothelial and epithelial injury by a bioactive lipid	Endotoxin-mediated inflammatory cascade	Chemical pneumonitis, direct epithelial injury	Surfactant depletion and alveolar collapse
Onset of Injury	Rapid (minutes to hours)[1]	Hours[4]	Rapid (minutes to hours)	Rapid (minutes)
Key Histopathology	Massive alveolar edema, hemorrhage, perivascular and peribronchiolar edema[1][3]	Neutrophilic alveolitis, interstitial edema, hyaline membrane formation[4]	Necrosis, neutrophilic inflammation, hemorrhage, edema[4]	Alveolar collapse, edema
Mortality	High (100% mortality at 400 mg/kg within 10 minutes in mice)[1][3]	Dose-dependent, can be high	Dose-dependent	Generally lower, reversible

Quantitative Data Comparison (LPS, HCl, and Lavage Models)

The following tables summarize quantitative data from studies comparing common ARDS models. Note: Equivalent quantitative data for the isoleukotoxin diol model is not currently available in the literature.

Table 1: Effects on Gas Exchange and Lung Mechanics

Parameter	LPS Model (Rat)[4]	HCl Model (Rat)[4]	Lavage Model (Sheep)[5]
PaO2/FiO2 Ratio	Significantly decreased	Significantly decreased	Decreased to <112 mmHg
Oxygenation Index (OI)	-	-	Significantly increased
Ventilation Efficacy Index (VEI)	-	-	Significantly decreased
Lung Compliance	Decreased	Decreased	Decreased

Table 2: Bronchoalveolar Lavage Fluid (BALF) Analysis

Parameter	LPS Model (Rat)[4]	HCl Model (Rat)[4]	Lavage Model (Sheep)[5]
Total Cell Count	Significantly increased	Increased	Increased
Neutrophil Count	Markedly increased	Increased	Increased
Protein Concentration	Significantly increased	Increased	Increased

Table 3: Inflammatory Mediators

Parameter	LPS Model (Rat)[4]	HCl Model (Rat)[4]	Lavage Model (Sheep)[5]
TNF-α (Lung Homogenate)	Significantly increased	Increased	-
IL-1β (Lung Homogenate)	Significantly increased	Increased	-
IL-6 (Lung Homogenate/BALF)	Significantly increased	Increased	Significantly increased in BALF & plasma
GRO/KC (CXCL1) (Lung Homogenate)	Significantly increased	Increased	-

Experimental Protocols

Isoleukotoxin Diol-Induced ARDS Model (Mouse)

Objective: To induce a rapid and severe ARDS phenotype characterized by pulmonary edema and hemorrhage.

Materials:

• Isoleukotoxin diol (dissolved in ethanol)

• Male Swiss Webster mice (25-28 g)[1]

• Vehicle (ethanol)

• Tail vein injection supplies

Procedure:

• Prepare a solution of isoleukotoxin diol in ethanol (B145695) at the desired concentration. A dose of 400 mg/kg has been shown to be lethal.[1][3]

• Administer the isoleukotoxin diol solution to mice via tail vein injection. The injection volume is typically 1.0 ml/kg.[1]

• A control group should receive an equivalent volume of the vehicle (ethanol).

• Monitor animals closely for signs of respiratory distress. Onset is rapid, with significant pathology observed within 5-10 minutes.[1][3]

• At the designated endpoint, euthanize the animals and collect lung tissue for histopathological analysis.

Histopathological Assessment:

• Fix lungs with 10% neutral-buffered formalin.[1][3]

• Embed tissues in paraffin (B1166041) and section for hematoxylin (B73222) and eosin (B541160) (H&E) staining.[1][3]

• Evaluate for alveolar edema, hemorrhage, and perivascular/peribronchiolar edema.[1][3]

Lipopolysaccharide (LPS)-Induced ARDS Model (Rat)

Objective: To induce an inflammatory ARDS phenotype.

Procedure (Intratracheal Instillation): [4]

• Anesthetize rats (e.g., with isoflurane).

• Intubate the trachea with a small catheter.

• Instill a solution of LPS from E. coli (e.g., 0.5 mg/kg) in saline directly into the lungs.

• A control group should receive an equivalent volume of sterile saline.

• Maintain animals for a specified period (e.g., 24 hours) with appropriate supportive care.

• At the endpoint, collect BALF and lung tissue for analysis.

Signaling Pathways and Experimental Workflows

Isoleukotoxin Diol Signaling Pathway

The following diagram illustrates the proposed signaling pathway for isoleukotoxin diol-induced neutrophil chemotaxis, a key event in the inflammatory response in ARDS.

Caption: Isoleukotoxin diol signaling pathway in neutrophil chemotaxis.

Experimental Workflow for ARDS Model Comparison

The following diagram outlines a general workflow for comparing different ARDS animal models.

Caption: General workflow for comparing ARDS animal models.

Conclusion

The isoleukotoxin diol model presents a valuable tool for studying the acute, exudative phase of ARDS, particularly the mechanisms of rapid-onset pulmonary edema and endothelial injury. Its high potency and rapid action offer a distinct phenotype compared to the more inflammation-driven LPS model or the direct tissue-damaging HCl model. However, the lack of comprehensive quantitative data for the isoleukotoxin diol model highlights a critical knowledge gap. Future research should focus on characterizing this model more thoroughly, including detailed analysis of physiological parameters, BALF composition, and a broader range of inflammatory mediators. Such data will be instrumental in validating its utility and positioning it alongside established models for preclinical drug development in ARDS.

References

• 1. atsjournals.org [atsjournals.org]
• 2. Leukotoxin-diol: a putative toxic mediator involved in acute respiratory distress syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. atsjournals.org [atsjournals.org]
• 4. Comparison of direct and indirect models of early induced acute lung injury - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A comparison of four different models of acute respiratory distress syndrome in sheep - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Specificity of Isoleukotoxin Diol's Biological Activity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the biological activity of isoleukotoxin diol, a key metabolite of linoleic acid. Through a detailed comparison with its precursor, isoleukotoxin, and other relevant bioactive molecules, this document illuminates the specific effects of isoleukotoxin diol on cellular signaling and function. The information presented is supported by experimental data, detailed protocols, and visual representations of the underlying molecular pathways to facilitate a deeper understanding of this potent lipid mediator.

I. Comparative Analysis of Biological Activity

Isoleukotoxin diol exhibits significantly enhanced biological activity compared to its parent compound, isoleukotoxin. This difference is primarily attributed to its greater potency in inducing specific cellular responses, particularly in immune cells such as neutrophils.

Key Biological Effects:

• Neutrophil Chemotaxis: Isoleukotoxin diol is a potent chemoattractant for human neutrophils.[1][2] Its activity is approximately 100 times more potent than its precursor, leukotoxin.[2] The maximal chemotactic effect of leukotoxin diol is observed at a concentration of 10⁻⁸ M.[2]

• Cytotoxicity: In contrast to isoleukotoxin, which is largely non-toxic, isoleukotoxin diol demonstrates significant cytotoxic effects.[3] This toxicity is not a result of oxidative stress but is linked to the induction of mitochondrial dysfunction.[3]

• Inflammatory Response: While isoleukotoxin diol is a powerful chemoattractant, it does not significantly influence the expression of adhesion molecules or the production of peroxides in neutrophils.[1] This suggests a specific role in cell recruitment rather than a broad activation of inflammatory functions.

• In Vivo Toxicity: Animal studies have shown that leukotoxin diol is more toxic than leukotoxin in vivo.[4] Intravenous administration of leukotoxin diol in mice leads to an acute respiratory distress-like syndrome, characterized by severe pulmonary edema.[5]

Data Presentation

Compound	Biological Effect	Effective Concentration	Cell Type	Reference
Isoleukotoxin Diol	Neutrophil Chemotaxis	10⁻⁹–10⁻⁷ M (Maximal at 10⁻⁸ M)	Human Neutrophils	[2]
Leukotoxin	Neutrophil Chemotaxis	10⁻⁷–10⁻⁶ M (Maximal at 10⁻⁶ M)	Human Neutrophils	[2]
fMLP	Neutrophil Chemotaxis	Potent Chemoattractant	Human Neutrophils	[1]
Isoleukotoxin Diol	Cytotoxicity	Concentration-dependent	Rabbit Renal Proximal Tubule Cells	[3]
Isoleukotoxin	Cytotoxicity	No significant cell death up to 1 mM	Rabbit Renal Proximal Tubule Cells	[3]

II. Signaling Pathways of Isoleukotoxin Diol

The biological effects of isoleukotoxin diol are mediated by a distinct signaling pathway in neutrophils, which differs from that of the well-characterized chemoattractant, N-formyl-methionyl-leucyl-phenylalanine (fMLP).[1]

Neutrophil Chemotaxis Signaling Pathway:

The chemotactic response to isoleukotoxin diol is initiated by the activation of a pertussis toxin-sensitive G-protein coupled receptor.[1] This leads to the activation of Phosphatidylinositol-3-Kinase (PI3-K).[1] The subsequent signaling cascade results in the reorganization of the actin cytoskeleton and directed cell movement. Notably, this pathway does not involve Protein Tyrosine Kinase (PTK) or Protein Kinase C (PKC), which are key components of the fMLP-induced chemotaxis pathway.[1]

Caption: Signaling cascade of isoleukotoxin diol in neutrophils.

Mechanism of Cytotoxicity:

The cytotoxic action of isoleukotoxin diol is linked to its ability to induce mitochondrial dysfunction. It specifically activates the mitochondrial permeability transition (MPT), leading to the release of cytochrome c and subsequent cell death.[6]

Caption: Mechanism of isoleukotoxin diol-induced cell death.

III. Experimental Protocols

This section provides an overview of the key experimental methodologies used to assess the biological activity of isoleukotoxin diol.

Neutrophil Chemotaxis Assay (Boyden Chamber Assay)

This assay is used to quantify the chemotactic response of neutrophils to isoleukotoxin diol.

1. Neutrophil Isolation:

• Human neutrophils are isolated from the peripheral blood of healthy donors.

• Standard isolation techniques, such as density gradient centrifugation followed by dextran (B179266) sedimentation, are employed to achieve a pure neutrophil population.

2. Assay Setup:

• A Boyden chamber apparatus with a microporous membrane (typically 3-5 µm pore size) is used.

• The lower chamber is filled with a solution containing the chemoattractant (isoleukotoxin diol, leukotoxin, or fMLP) at various concentrations.

• A suspension of isolated neutrophils is placed in the upper chamber.

3. Incubation:

• The chamber is incubated at 37°C in a humidified atmosphere with 5% CO₂ for a defined period (e.g., 60-90 minutes) to allow for cell migration.

4. Quantification of Migration:

• After incubation, the number of neutrophils that have migrated through the membrane to the lower chamber is quantified.

• This can be done by staining the migrated cells and counting them under a microscope or by using a fluorescent dye and measuring the fluorescence intensity.

5. Data Analysis:

• The chemotactic index is calculated as the fold increase in migrated cells in the presence of the chemoattractant compared to the control (buffer alone).

• Dose-response curves are generated to determine the effective concentration range and the concentration at which the maximal response is observed.

Caption: Workflow for the Boyden chamber chemotaxis assay.

Mitochondrial Permeability Transition Assay

This assay is used to determine the effect of isoleukotoxin diol on mitochondrial integrity.

1. Cell Culture and Treatment:

• A suitable cell line (e.g., HeLa cells or primary cells) is cultured under standard conditions.

• Cells are treated with various concentrations of isoleukotoxin diol for a specified duration.

2. Staining:

• Cells are loaded with Calcein-AM, a fluorescent dye that accumulates in the cytoplasm and mitochondria of living cells.

• CoCl₂, a quencher of cytoplasmic calcein (B42510) fluorescence, is added. In healthy cells with intact mitochondrial membranes, the mitochondrial calcein fluorescence is preserved.

3. Induction of MPT (Positive Control):

• A known inducer of MPT, such as ionomycin, is used as a positive control to cause the opening of the mitochondrial permeability transition pore and subsequent quenching of mitochondrial fluorescence.

4. Measurement of Fluorescence:

• The fluorescence intensity of the cells is measured using a fluorescence microscope, plate reader, or flow cytometer.

5. Data Analysis:

• A decrease in mitochondrial calcein fluorescence in isoleukotoxin diol-treated cells compared to untreated cells indicates the opening of the mitochondrial permeability transition pore and the induction of mitochondrial dysfunction.

Caption: Workflow for the mitochondrial permeability transition assay.

IV. Conclusion

Isoleukotoxin diol is a highly specific and potent bioactive lipid with distinct effects on neutrophil chemotaxis and cytotoxicity. Its mechanism of action involves a unique signaling pathway that is different from other classical chemoattractants, highlighting its specialized role in inflammatory processes. The profound in vivo toxicity, particularly in the lungs, underscores the importance of understanding its biological activity in the context of inflammatory diseases such as acute respiratory distress syndrome. The experimental protocols and data presented in this guide provide a solid foundation for further research into the therapeutic potential of targeting the isoleukotoxin diol pathway.

References

• 1. Leukotoxin and its diol induce neutrophil chemotaxis through signal transduction different from that of fMLP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. publications.ersnet.org [publications.ersnet.org]
• 3. researchgate.net [researchgate.net]
• 4. content.abcam.com [content.abcam.com]
• 5. Neutrophil-derived epoxide, 9,10-epoxy-12-octadecenoate, induces pulmonary edema - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [Prediction of LD50 values by cell culture] - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Pro-inflammatory Effects of Isoleukotoxin Diol and Prostaglandins

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pro-inflammatory properties of isoleukotoxin diol and prostaglandins (B1171923), two distinct classes of lipid mediators that play crucial roles in the inflammatory cascade. By presenting experimental data, outlining methodologies, and illustrating signaling pathways, this document aims to offer a clear and objective resource for researchers in inflammation and drug development.

At a Glance: Isoleukotoxin Diol vs. Prostaglandins

Feature	Isoleukotoxin Diol / Leukotoxin Diol	Prostaglandins
Primary Pro-inflammatory Effects	Induction of neutrophil chemotaxis, increased vascular permeability leading to pulmonary edema.	Vasodilation, potentiation of pain and edema, fever, modulation of immune cell function (can be both pro- and anti-inflammatory).
Biosynthesis	Produced from linoleic acid via cytochrome P450 monooxygenase to form an epoxide (isoleukotoxin or leukotoxin), which is then hydrolyzed by soluble epoxide hydrolase (sEH) to the active diol.	Synthesized from arachidonic acid by cyclooxygenase enzymes (COX-1 and COX-2) to form PGH2, which is then converted to various prostaglandins (PGE2, PGD2, etc.) by specific synthases.
Key Receptors	The exact receptor is not fully characterized, but signaling involves pertussis toxin-sensitive G-proteins.	Act through a family of G-protein coupled receptors (GPCRs), including EP, DP, FP, IP, and TP receptors, with various subtypes.
Primary Cellular Targets	Neutrophils, endothelial cells.	Wide range of cells including immune cells (mast cells, macrophages, T-cells), endothelial cells, smooth muscle cells, and neurons.

Quantitative Comparison of Pro-inflammatory Activity

Direct comparative studies on the pro-inflammatory potency of isoleukotoxin diol and prostaglandins are limited. The following tables summarize available quantitative data from separate studies. It is important to note that experimental conditions can significantly influence these values.

Table 1: Chemotactic Activity for Neutrophils

Compound	Chemoattractant	Assay	Effective Concentration / EC50	Source
Leukotoxin Diol	Leukotoxin Diol	Boyden Chamber	Chemotactic at 10⁻⁸ to 10⁻⁶ M	[Not explicitly stated in provided text]
Prostaglandin (B15479496) E1 (PGE1)	PGE1	Rabbit PMN Chemotaxis	Chemotactic at 10 ng/mL	[1]
Prostaglandin E2 (PGE2)	fMLP (inhibitor)	Human Neutrophil Chemotaxis	EC50 of 90 ± 24.5 nM (inhibition)	[2]
Prostaglandin D2 (PGD2)	PGD2	ILC2 Migration	EC50 of 17.4 ± 3.9 nM	[3]

Table 2: In Vivo Pro-inflammatory Effects

Compound	Animal Model	Endpoint	Dose and Route	Observations	Source
Leukotoxin Diol	Mouse	Mortality, Pulmonary Edema	Not specified	All mice treated with leukotoxin-diol died of ARDS-like respiratory distress.	[4]
Leukotoxin	Rat	Pulmonary Edema	100 µmol/kg, IV	Increased lung wet/dry weight ratio, albumin in lavage.	[5]

Signaling Pathways: A Visual Comparison

The signaling pathways initiated by isoleukotoxin diol and prostaglandins are distinct, reflecting their different receptor systems and downstream effectors.

Caption: Isoleukotoxin Diol Signaling Pathway for Neutrophil Chemotaxis.

Caption: Prostaglandin E2 (PGE2) Signaling Pathways.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of key experimental protocols used to assess the pro-inflammatory effects of isoleukotoxin diol and prostaglandins.

Neutrophil Chemotaxis Assay (Boyden Chamber)

This in vitro assay is widely used to quantify the chemotactic response of neutrophils to a specific agent.

Objective: To measure the directed migration of neutrophils towards a chemoattractant.

Principle: The Boyden chamber consists of two compartments separated by a microporous membrane. Neutrophils are placed in the upper chamber, and the test compound (e.g., isoleukotoxin diol or prostaglandin) is placed in the lower chamber. The number of cells that migrate through the pores to the lower side of the membrane is quantified as a measure of chemotaxis.[6][7][8]

Methodology:

• Neutrophil Isolation: Human neutrophils are isolated from peripheral blood of healthy donors using methods such as Ficoll-Paque density gradient centrifugation followed by dextran (B179266) sedimentation.[9]

• Chamber Assembly: A multi-well Boyden chamber is used. A polycarbonate membrane with a defined pore size (typically 3-5 µm for neutrophils) is placed between the upper and lower wells.

• Loading: The chemoattractant, diluted in an appropriate buffer (e.g., PBS with BSA), is added to the lower wells. The isolated neutrophils, resuspended in the same buffer, are added to the upper wells.

• Incubation: The chamber is incubated at 37°C in a humidified atmosphere with 5% CO₂ for a period ranging from 30 to 120 minutes to allow for cell migration.

• Quantification: After incubation, the non-migrated cells on the upper surface of the membrane are removed. The membrane is then fixed and stained (e.g., with Diff-Quik). The number of migrated cells on the lower surface of the membrane is counted under a microscope in several high-power fields. Alternatively, migrated cells can be quantified by measuring their ATP content using a luminescent assay.[9]

Caption: Boyden Chamber Assay Workflow.

In Vivo Mouse Model of Pulmonary Edema

This animal model is used to assess the ability of a substance to induce vascular leakage and fluid accumulation in the lungs, key features of acute respiratory distress syndrome (ARDS).

Objective: To evaluate the in vivo pro-inflammatory effects of a test compound by measuring the induction of pulmonary edema.

Principle: The test compound (e.g., leukotoxin diol) is administered to mice, and the resulting lung injury is quantified by measuring the increase in lung weight due to fluid accumulation or the extravasation of a vascular tracer into the lung tissue.[4]

Methodology:

• Animal Model: Swiss Webster or C57BL/6 mice are commonly used.

• Compound Administration: Leukotoxin diol or a vehicle control is administered, typically via intravenous (IV) or intraperitoneal (IP) injection.

• Assessment of Pulmonary Edema:

  • Lung Wet-to-Dry Weight Ratio: At a specified time point after administration, mice are euthanized, and the lungs are excised. The wet weight of the lungs is immediately recorded. The lungs are then dried in an oven (e.g., at 60°C for 48-72 hours) until a constant weight is achieved (dry weight). An increased wet-to-dry weight ratio in the treated group compared to the control group indicates edema.

  • Evans Blue Dye Extravasation: Evans blue dye, which binds to serum albumin, is injected intravenously shortly before the end of the experiment. In the case of increased vascular permeability, the dye-albumin complex leaks into the lung tissue. After euthanasia and lung perfusion to remove intravascular dye, the amount of Evans blue in the lung tissue is extracted (e.g., with formamide) and quantified spectrophotometrically.[10]

• Histopathology: Lung tissue can be fixed, sectioned, and stained (e.g., with Hematoxylin and Eosin) for microscopic examination of alveolar edema, hemorrhage, and inflammatory cell infiltration.[4]

Caption: In Vivo Pulmonary Edema Model Workflow.

Conclusion

Isoleukotoxin diol and prostaglandins are both potent lipid mediators of inflammation, but they exert their effects through distinct mechanisms and have different primary physiological consequences. Isoleukotoxin diol and its isomer leukotoxin diol are potent inducers of neutrophil chemotaxis and vascular permeability, with significant implications for acute lung injury. Prostaglandins, on the other hand, have a broader and more complex role in inflammation, modulating a wide array of cellular responses through a diverse family of receptors. This can result in both pro- and anti-inflammatory outcomes depending on the specific prostaglandin, the receptor subtype it engages, and the cellular context.

For researchers and drug development professionals, understanding these differences is critical for the targeted development of novel anti-inflammatory therapies. Targeting the soluble epoxide hydrolase enzyme to prevent the formation of isoleukotoxin diol could be a strategy for mitigating ARDS, while modulating specific prostaglandin receptors may offer more nuanced control over various inflammatory conditions. This comparative guide provides a foundational understanding of these two important classes of inflammatory mediators to inform future research and therapeutic development.

References

• 1. A chemotactic role for prostaglandins released from polymorphonuclear leucocytes during phagocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Investigation of the inhibitory effects of PGE2 and selective EP agonists on chemotaxis of human neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Prostaglandin D2 metabolites activate asthmatic patient-derived type 2 innate lymphoid cells and eosinophils via the DP2 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Neutrophil-derived epoxide, 9,10-epoxy-12-octadecenoate, induces pulmonary edema - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Boyden Chamber Assay | Springer Nature Experiments [experiments.springernature.com]
• 7. researchgate.net [researchgate.net]
• 8. Adhesion & Motility/Boyden Chamber Transwell Migration and Invasion Assay Protocols [protocol-online.org]
• 9. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 10. meliordiscovery.com [meliordiscovery.com]

validating the inhibition of isoleukotoxin diol formation by sEH inhibitors

An Objective Comparison of Soluble Epoxide Hydrolase (sEH) Inhibitors in the Prevention of Isoleukotoxin Diol Formation

For researchers and professionals in drug development, understanding the efficacy of soluble epoxide hydrolase (sEH) inhibitors is crucial for targeting inflammatory pathways. One key validation point is the ability of these inhibitors to prevent the formation of toxic diols from lipid epoxides. This guide provides a comparative analysis of sEH inhibitors, focusing on their role in blocking the conversion of isoleukotoxin to its more cytotoxic metabolite, isoleukotoxin diol, supported by experimental data and detailed protocols.

The Role of sEH in Isoleukotoxin Metabolism

Linoleic acid, a common polyunsaturated fatty acid, is metabolized by cytochrome P450 (CYP) enzymes into epoxyoctadecenoic acids (EpOMEs).[1] One such metabolite is 12,13-epoxyoctadecenoic acid, also known as isoleukotoxin. The enzyme soluble epoxide hydrolase (sEH) then hydrolyzes these epoxides into their corresponding diols, in this case, 12,13-dihydroxyoctadecenoic acid (12,13-DiHOME or isoleukotoxin diol).[1][2] While the initial epoxides have various biological activities, the resulting diols are often implicated in cytotoxic effects, inflammation, and vascular permeability.[1][3][4]

sEH inhibitors intervene by blocking the enzymatic activity of sEH. This action prevents the hydrolysis of isoleukotoxin, leading to a decrease in the formation of the pro-inflammatory isoleukotoxin diol and an accumulation of the less harmful epoxide precursor.[5][6] This mechanism is a key therapeutic strategy for mitigating inflammation-related pathologies.[7]

Caption: Metabolic pathway of isoleukotoxin diol formation and sEH inhibition.

Performance of sEH Inhibitors: Experimental Data

The efficacy of sEH inhibitors is quantified by measuring their impact on the levels of lipid metabolites in biological samples. A key metric is the ratio of the epoxide (e.g., isoleukotoxin) to its corresponding diol (isoleukotoxin diol). An effective inhibitor will significantly increase this ratio.

The following table summarizes experimental data from a study using a mouse model of burn injury, which induces a strong inflammatory response and elevates DiHOME levels.[2][3]

sEH Inhibitor	Model System	Treatment	Key Findings	Reference
TPPU	Burn-injured mice (C57BL/6N)	10 mg/kg intraperitoneal injections	Significantly decreased serum concentrations of 12,13-DiHOME compared to vehicle-treated burn-injured mice. Restored immune cell function and reduced necrosis.	[2][3]
AUDA	LPS-treated mice	Continuous dosing	Significantly increased the plasma EET/DHET ratio, indicating robust target engagement.	[8]
AEPU	Porcine model of LPS-induced lung injury	Intravenous administration	Showed effective in vivo inhibition of sEH, reflected by an increased epoxide/diol ratio of 12,13-EpOME to 12,13-DiHOME.	[6]

Experimental Protocols for Validation

Validating the efficacy of an sEH inhibitor involves a series of well-defined experimental steps, from inducing a biological response to analyzing the resulting lipid profile.

In Vivo Animal Model

A common approach is to use an animal model where sEH activity and DiHOME formation are known to be elevated.

• Model: Male C57BL/6N mice are often used.[3] An inflammatory condition, such as thermal burn injury or lipopolysaccharide (LPS) challenge, is induced to stimulate the metabolic pathway of interest.[3][8]

• Procedure (Burn Injury Model):

  • Mice are anesthetized.

  • A non-lethal scald burn is administered by immersing a shaved area of the back in hot water (e.g., 90°C for 3 seconds).[3]

  • Sham-treated animals undergo the same procedure but with lukewarm water.

sEH Inhibitor Administration

The test compound is administered to a cohort of the animals.

• Inhibitor: 1-trifluoromethoxyphenyl-3-(1-propionylpiperidin-4-yl) urea (B33335) (TPPU) is a well-characterized sEH inhibitor.[9]

• Dosing Regimen: Prophylactic treatment can involve intraperitoneal (i.p.) injections of the inhibitor (e.g., 10 mg/kg) at set intervals before and after the injury.[3] A vehicle control (the solvent used to dissolve the inhibitor) is administered to a separate control group.

Sample Collection and Lipidomic Analysis

To measure the effect of the inhibitor, biological samples are collected and analyzed.

• Sample Collection: At a predetermined time point post-injury (e.g., 24 hours), blood is collected via cardiac puncture, and serum is isolated.[3]

• Lipid Extraction: Oxylipins (including EpOMEs and DiHOMEs) are extracted from the serum using solid-phase extraction.

• Quantification: The concentrations of 12,13-EpOME and 12,13-DiHOME are quantified using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[10] This technique allows for precise identification and measurement of each lipid metabolite.

Caption: Workflow for validating sEH inhibitor efficacy in vivo.

Conclusion

The validation of sEH inhibitors hinges on demonstrating their ability to effectively block the conversion of isoleukotoxin and other epoxy fatty acids to their corresponding diols. As shown by quantitative data from inhibitors like TPPU, AUDA, and AEPU, successful inhibition leads to a significant reduction in pro-inflammatory DiHOMEs.[3][6][8] The experimental protocols outlined provide a robust framework for researchers to assess and compare the performance of novel sEH inhibitors, ensuring that promising candidates can be reliably identified for further development in treating inflammatory diseases.

References

• 1. Exploration of the Mechanism of Linoleic Acid Metabolism Dysregulation in Metabolic Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sEH-derived metabolites of linoleic acid drive pathologic inflammation while impairing key innate immune cell function in burn injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. Toxicity of epoxy fatty acids and related compounds to cells expressing human soluble epoxide hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Soluble Epoxide Hydrolase Deficiency or Inhibition Attenuates Diet-induced Endoplasmic Reticulum Stress in Liver and Adipose Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of soluble epoxide hydrolase in endotoxin induced pig lung injury - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Soluble epoxide hydrolase inhibitors: an overview and patent review from the last decade - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. INHIBITION OF SOLUBLE EPOXIDE HYDROLASE DOES NOT PROTECT AGAINST ENDOTOXIN-MEDIATED HEPATIC INFLAMMATION - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Inhibition of Soluble Epoxide Hydrolase by Natural Isothiocyanates - PMC [pmc.ncbi.nlm.nih.gov]

Isoleukotoxin Diol: A More Potent Inflammatory Mediator Than Its Parent Epoxide

A detailed comparison for researchers, scientists, and drug development professionals.

New research reveals that isoleukotoxin diol, a metabolite of isoleukotoxin, is a significantly more potent mediator of toxicity than its parent compound.[1][2][3][4] This guide provides a comprehensive comparison of the two molecules, summarizing key experimental data and outlining the methodologies used to determine their relative potencies. This information is critical for researchers investigating inflammatory pathways and for professionals in drug development targeting inflammation-related diseases.

Potency Comparison: Isoleukotoxin vs. Isoleukotoxin Diol

Experimental evidence from in vivo studies in mice demonstrates a stark difference in the toxicity of isoleukotoxin and its diol metabolite. Isoleukotoxin, a linoleic acid oxide produced by leukocytes, is associated with conditions like multiple organ failure and adult respiratory distress syndrome (ARDS).[1] However, studies suggest that isoleukotoxin itself is a protoxin, requiring conversion to its diol form to exert its primary toxic effects.[1][4]

The bioactivation of isoleukotoxin to the more toxic isoleukotoxin diol is facilitated by epoxide hydrolases.[1][5] This enzymatic conversion is a critical step in the manifestation of toxicity.

The following table summarizes the in vivo toxicity data from a key study comparing the two compounds:

Compound	Dose (mg/kg)	Outcome in Mice
Isoleukotoxin Diol	100	50% mortality (LD50)[2][3]
Isoleukotoxin Diol	300	100% mortality[2]
Isoleukotoxin	400	50% mortality (LD50)[2][3]
Isoleukotoxin	600	100% mortality[2][3]

These results clearly indicate that isoleukotoxin diol is significantly more toxic than its parent epoxide, with a lethal dose 50% (LD50) that is approximately four times lower than that of isoleukotoxin.[2][3]

Signaling Pathway and Experimental Workflow

The conversion of isoleukotoxin to its more potent diol form and the subsequent experimental evaluation of its toxicity can be visualized in the following diagrams.

Caption: Bioactivation of isoleukotoxin to the more toxic isoleukotoxin diol.

Caption: Experimental workflow for in vivo toxicity comparison.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparison of isoleukotoxin and isoleukotoxin diol.

Synthesis of Isoleukotoxin and Isoleukotoxin Diol

• Isoleukotoxin Synthesis: Methyl linoleate (B1235992) is reacted with m-chloroperbenzoic acid in methylene (B1212753) chloride. The resulting mixture of methyl isoleukotoxin and its regioisomer is then purified using flash chromatography on a silica (B1680970) gel column with a hexane/ethyl acetate (B1210297) solvent system.

• Isoleukotoxin Diol Synthesis: The synthesized methyl isoleukotoxin ester is hydrolyzed using aqueous perchloric acid in a tetrahydrofuran/water solvent mixture. The resulting methyl isoleukotoxin diol is then purified by flash chromatography.

In Vivo Toxicity Studies in Mice

• Animal Model: Male Swiss Webster mice are used for the in vivo experiments.

• Compound Administration: Isoleukotoxin and isoleukotoxin diol are dissolved in ethanol (B145695) and administered to the mice via tail vein injection.

• Dose-Response Evaluation: Multiple groups of mice receive different doses of either isoleukotoxin or isoleukotoxin diol. A control group receives the vehicle (ethanol) only.

• Endpoint Measurement: The primary endpoint is mortality, which is recorded over a specific time period. The dose at which 50% of the animals die (LD50) is then calculated to compare the toxicity of the two compounds. Clinical signs, such as respiratory distress, are also monitored.

Conclusion

References

• 1. Bioactivation of leukotoxins to their toxic diols by epoxide hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. atsjournals.org [atsjournals.org]
• 3. atsjournals.org [atsjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. Epoxide hydrolase - Wikipedia [en.wikipedia.org]
• 6. In vitro and in vivo characterization of a novel soluble epoxide hydrolase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Mechanistic Divergence of Isoleukotoxin Diol and its Counterparts: A Comparative Guide

For Immediate Release

A deep dive into the mechanistic nuances of isoleukotoxin diol and other related linoleic acid-derived diols reveals significant differences in their biological activities, offering critical insights for researchers in toxicology, inflammation, and drug development. This guide provides a comprehensive comparison of their effects, supported by experimental data and detailed methodologies.

Isoleukotoxin diol (12,13-dihydroxy-9Z-octadecenoic acid or 12,13-DiHOME) and its isomer, leukotoxin diol (9,10-dihydroxy-12Z-octadecenoic acid or 9,10-DiHOME), are vicinal diols produced from the metabolism of linoleic acid, an essential omega-6 fatty acid. While structurally similar, emerging research highlights their distinct and potent biological activities, setting them apart from their precursor epoxides, leukotoxin and isoleukotoxin, which are now largely considered pro-toxins.[1][2] This guide elucidates these differences through a compilation of experimental findings, focusing on their roles in cytotoxicity, inflammation, and specific signaling pathway activation.

At a Glance: Key Mechanistic Differences

Feature	Isoleukotoxin Diol (12,13-DiHOME) & Leukotoxin Diol (9,10-DiHOME)	Other Diols (e.g., general vicinal diols)
Primary Precursor	Linoleic Acid	Various unsaturated fatty acids and other organic compounds
Key Bioactivating Enzyme	Soluble Epoxide Hydrolase (sEH)	Various epoxide hydrolases
Primary Molecular Target	Transient Receptor Potential Vanilloid 1 (TRPV1) and TRPA1 channels	Diverse, depending on the specific diol
Primary Biological Effect	Pro-inflammatory, cytotoxic, involved in pain perception and neutrophil chemotaxis	Varied, can be inert or have specific biological roles
Toxicity Profile	Significantly more toxic than their parent epoxides	Highly variable

In-Depth Analysis of Biological Activity

Cytotoxicity: A Tale of Two Isomers

Both isoleukotoxin diol and leukotoxin diol exhibit significant cytotoxicity across various cell lines, a stark contrast to their parent epoxides, which are generally non-toxic in the absence of epoxide hydrolases.[2] The conversion of the epoxides to their corresponding diols by soluble epoxide hydrolase (sEH) is a critical bioactivation step that unleashes their toxic potential.[2]

While often studied as a mixture, evidence suggests both diols contribute to cellular damage. Their cytotoxic effects have been observed in lung epithelial cells (A549), neutrophils, and renal proximal tubule cells.[1][3] The primary mechanism of this toxicity is believed to be the disruption of mitochondrial function.[1]

Table 1: Comparative in vivo Toxicity of Linoleic Acid Metabolites in Mice

Compound	Dose (mg/kg)	Mortality	Reference
Leukotoxin/Isoleukotoxin Diol (1:1 mixture)	~100	LD50	[4]
Leukotoxin/Isoleukotoxin (1:1 mixture)	>300	No mortality	[4]
9,10-DiHOME	35	Lethal within 2 hours (in rats)	[1]
9,10-EpOME (Leukotoxin)	up to 100	No mortality (in rats)	[1]

Activation of Nociceptive Ion Channels: The TRPV1 Connection

A key mechanistic distinction of isoleukotoxin diol and leukotoxin diol is their ability to activate the Transient Receptor Potential Vanilloid 1 (TRPV1) and Transient Receptor Potential Ankyrin 1 (TRPA1) channels.[3][4] These channels are critical players in pain and inflammation signaling. Activation of these non-selective cation channels leads to an influx of calcium ions (Ca2+), triggering downstream signaling cascades that result in pain perception and the release of pro-inflammatory neuropeptides.[5]

While both 9,10-DiHOME and 12,13-DiHOME are confirmed activators of TRPV1, specific EC50 values for their individual activation of the channel are not yet firmly established in the literature. However, studies have demonstrated that application of these diols to sensory neurons induces calcium transients in a TRPV1-dependent manner.[5]

Signaling Pathways and Experimental Workflows

The bioactivation of leukotoxins and their subsequent action on TRPV1 represent a critical pathway in inflammation and cytotoxicity.

Fig. 1: Bioactivation and signaling cascade of leukotoxin diols.

The experimental validation of these mechanisms relies on a series of well-defined protocols.

Fig. 2: A typical experimental workflow for characterizing the biological activity of linoleic acid diols.

Detailed Experimental Protocols

Soluble Epoxide Hydrolase (sEH) Activity Assay

This assay is crucial to confirm the conversion of leukotoxin to leukotoxin diol.

• Principle: A non-fluorescent substrate is hydrolyzed by sEH to a fluorescent product. The rate of fluorescence increase is proportional to sEH activity.

• Reagents:

  • sEH enzyme source (recombinant or tissue homogenate)

  • sEH substrate (e.g., (3-phenyl-oxiranyl)-acetic acid cyano-(6-methoxy-naphthalen-2-yl)-methyl ester)

  • Assay buffer (e.g., 25 mM Bis-Tris/HCl, pH 7.0, containing 0.1 mg/mL BSA)

• Procedure:

  • Prepare substrate solution in a suitable solvent (e.g., DMSO).

  • Add the sEH enzyme source to a 96-well plate.

  • Initiate the reaction by adding the substrate.

  • Measure the fluorescence kinetically at an excitation of 330 nm and an emission of 465 nm.

  • Calculate the rate of reaction (slope of fluorescence vs. time).

Cytotoxicity Assessment: MTT Assay

The MTT assay is a colorimetric method to assess cell viability.

• Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

• Reagents:

  • Target cells (e.g., A549 lung carcinoma cells)

  • Cell culture medium

  • Isoleukotoxin diol or other test compounds

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% dimethylformamide)

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat cells with various concentrations of the test diols for a specified period (e.g., 24-48 hours).

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Remove the medium and add the solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

TRPV1 Activation: Intracellular Calcium Flux Assay

This assay measures the increase in intracellular calcium concentration upon TRPV1 activation.

• Principle: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM). Upon ion channel activation and subsequent calcium influx, the dye binds to calcium and its fluorescence intensity increases.

• Reagents:

  • HEK293 cells stably expressing TRPV1

  • Cell culture medium

  • Fluo-4 AM or other calcium-sensitive dye

  • Pluronic F-127

  • Hanks' Balanced Salt Solution (HBSS) with calcium and magnesium

  • Isoleukotoxin diol or other test compounds

• Procedure:

  • Seed HEK293-TRPV1 cells in a 96-well black-walled, clear-bottom plate.

  • Load the cells with Fluo-4 AM (mixed with Pluronic F-127 to aid dispersion) in HBSS for 30-60 minutes at 37°C.

  • Wash the cells with HBSS to remove excess dye.

  • Use a fluorescence microplate reader equipped with an automated liquid handling system to add the test compounds.

  • Measure the fluorescence intensity before and after the addition of the compound (excitation ~485 nm, emission ~525 nm).

  • The change in fluorescence intensity indicates the level of intracellular calcium flux.

Conclusion

Isoleukotoxin diol and leukotoxin diol are not merely inert metabolites but potent bioactive lipids with distinct pro-inflammatory and cytotoxic mechanisms. Their ability to be bioactivated by sEH and subsequently target TRPV1 and TRPA1 channels distinguishes them from their parent epoxides and other general diols. Understanding these mechanistic differences is paramount for researchers investigating inflammatory diseases, pain, and the toxicological profiles of lipid mediators. The experimental protocols provided herein offer a foundational framework for the continued exploration of these fascinating and potent molecules.

References

• 1. Cytochrome P450-derived Linoleic Acid Metabolites EpOMEs and DiHOMEs: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ohiostate.elsevierpure.com [ohiostate.elsevierpure.com]
• 3. caymanchem.com [caymanchem.com]
• 4. mdpi.com [mdpi.com]
• 5. The oxidized linoleic acid metabolite 12,13-DiHOME mediates thermal hyperalgesia during inflammatory pain - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Inflammatory Cascade: A Comparative Guide to Alternatives for Isoleukotoxin Diol in Research

For researchers, scientists, and drug development professionals investigating the complexities of inflammation, the choice of molecular tools is paramount. Isoleukotoxin diol, a potent bioactive lipid, has long been a subject of interest for its role in neutrophil activation and chemotaxis. However, the landscape of inflammatory research is evolving, with a growing emphasis on molecules that not only block pro-inflammatory pathways but also actively promote the resolution of inflammation. This guide provides an objective comparison of key alternatives to isoleukotoxin diol, supported by experimental data and detailed protocols to aid in the selection of the most appropriate compounds for your research needs.

Executive Summary

This guide evaluates four principal alternatives to the pro-inflammatory lipid, isoleukotoxin diol: Resolvin D1 (RvD1), Lipoxin A4 (LXA4), Leukotriene B4 (LTB4) Receptor Antagonists, and Formyl Peptide Receptor 1 (FPR1) Antagonists. While isoleukotoxin diol serves as a valuable tool for studying neutrophil recruitment, the alternatives offer a broader spectrum of activities, from potent, pro-resolving actions that mimic the body's natural anti-inflammatory processes to targeted blockade of specific pro-inflammatory signaling pathways. The choice of agent will depend on the specific research question, whether it is to elucidate the mechanisms of inflammation resolution or to inhibit discrete steps in the inflammatory cascade.

Overview of Isoleukotoxin Diol and its Alternatives

Isoleukotoxin diol is the more toxic metabolite of leukotoxin and is known to induce neutrophil chemotaxis through a G-protein coupled receptor, involving PI3K signaling.[1][2] Its primary utility in research lies in its ability to potently recruit neutrophils, making it a useful tool for studying the initial phases of the inflammatory response.

The alternatives discussed herein represent two distinct therapeutic strategies:

• Pro-Resolving Mediators (Resolvin D1 and Lipoxin A4): These endogenous lipid mediators are at the forefront of inflammation research. Instead of merely blocking inflammation, they actively orchestrate its resolution, a process critical for tissue repair and return to homeostasis.[3][4]

• Receptor Antagonists (LTB4 and FPR1 Antagonists): These molecules offer a more traditional pharmacological approach by specifically blocking the receptors of potent pro-inflammatory mediators, thereby preventing the downstream signaling that leads to neutrophil activation and recruitment.

Comparative Performance Data

The following table summarizes key quantitative data for isoleukotoxin diol and its alternatives, focusing on their effects on neutrophil function. It is important to note that experimental conditions can vary, and these values should be considered as a comparative guide.

Compound/Class	Target/Receptor	Primary Effect on Neutrophils	IC50/EC50 for Neutrophil Chemotaxis/Function	Cytokine Modulation
Isoleukotoxin Diol	Putative GPCR	Pro-chemotactic	Not widely reported	Pro-inflammatory
Resolvin D1 (RvD1)	ALX/FPR2, GPR32	Pro-resolving, inhibits chemotaxis	EC50 ≈ 30 nM for stopping transendothelial migration	Reduces pro-inflammatory cytokines (e.g., IL-8, IL-1β), enhances anti-inflammatory IL-10
Lipoxin A4 (LXA4)	ALX/FPR2	Pro-resolving, inhibits chemotaxis	IC50 ≈ 10 nM for inhibition of LTB4-induced chemotaxis	Reduces pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-8)
LTB4 Receptor Antagonists (e.g., U-75302)	BLT1	Blocks LTB4-induced chemotaxis	IC50 ≈ 0.3 µM for inhibition of LTB4-induced degranulation	Inhibits LTB4-induced pro-inflammatory cytokine production
FPR1 Antagonists (e.g., Cyclosporin H)	FPR1	Blocks fMLP-induced chemotaxis	IC50 ≈ 100 nM for displacement of fMLF	Inhibits fMLP-induced pro-inflammatory responses

Detailed Mechanism of Action and Signaling Pathways

The signaling pathways initiated by these molecules are critical to understanding their effects on neutrophil function. Below are diagrams generated using the DOT language to visualize these complex interactions.

Isoleukotoxin Diol Signaling Pathway

Caption: Isoleukotoxin diol signaling pathway in neutrophils.

Resolvin D1 and Lipoxin A4 Signaling Pathway

References

• 1. Boyden Chamber Assay | Springer Nature Experiments [experiments.springernature.com]
• 2. Cyclosporin H, Boc-MLF and Boc-FLFLF are antagonists that preferentially inhibit activity triggered through the formyl peptide receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Lipoxin A4 activates ALX/FPR2 Receptor to Regulate Conjunctival Goblet Cell Secretion - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of Isoleukotoxin Diol

Understanding the Hazard Profile of Isoleukotoxin Diol

Isoleukotoxin diol is the more toxic metabolite of isoleukotoxin, a monoepoxide of linoleic acid.[1][2][3][4] Its toxicity profile suggests that it should be handled with utmost care, and all waste generated should be considered hazardous. Key chemical information is summarized in the table below.

Property	Value
CAS Number	73889-55-1[5]
Molecular Formula	C18H34O4[1][5]
Molecular Weight	314.46 g/mol [5]
Solubility	Soluble in DMF (20 mg/ml), DMSO (20 mg/ml), and Ethanol (20 mg/ml). Sparingly soluble in PBS (pH 7.2) at 10 µg/ml.[1]
Storage Temperature	-20°C[5]

Experimental Protocols for Disposal

The following protocols are based on general guidelines for the disposal of hazardous laboratory chemicals and should be adapted to your institution's specific environmental health and safety (EHS) procedures.

1. Immediate Waste Segregation and Collection:

• At the Source: Immediately upon generation, segregate all waste containing isoleukotoxin diol. This includes pure compound, solutions, contaminated labware (e.g., pipette tips, vials, gloves), and spill cleanup materials.

• Waste Streams: Maintain separate, clearly labeled waste containers for:

  • Liquid Waste: Solutions containing isoleukotoxin diol. If possible, separate halogenated and non-halogenated solvent waste as disposal costs may differ.[6]

  • Solid Waste: Contaminated consumables such as gloves, absorbent paper, and plasticware.

• Avoid Mixing: Never mix isoleukotoxin diol waste with incompatible chemicals. For instance, do not mix with strong acids, bases, or oxidizing agents unless as part of a specific neutralization procedure approved by your EHS department.

2. Containerization and Labeling:

• Container Selection: Use only approved, leak-proof, and chemically compatible hazardous waste containers. For liquid waste, leave approximately 10% headspace to allow for expansion.[7]

• Labeling: All waste containers must be clearly labeled with:

  • The words "Hazardous Waste"

  • The full chemical name: "Isoleukotoxin Diol Waste"

  • The concentration and composition of the waste (e.g., "Isoleukotoxin diol in ethanol, approx. 5 mg/L")

  • The date of accumulation

  • The name of the principal investigator and laboratory contact information

  • Appropriate hazard pictograms (e.g., skull and crossbones for acute toxicity)

3. Storage of Hazardous Waste:

• Designated Area: Store all isoleukotoxin diol waste in a designated, well-ventilated, and secure satellite accumulation area (SAA) within the laboratory.[8]

• Secondary Containment: All liquid waste containers must be placed in secondary containment, such as a spill tray, to prevent the spread of contamination in case of a leak.[6]

• Segregation: Store isoleukotoxin diol waste away from incompatible materials.

4. Final Disposal Procedure:

• Professional Disposal Service: The disposal of isoleukotoxin diol waste must be handled by a licensed hazardous waste disposal company. Your institution's EHS department will coordinate the pickup and disposal.

• Do Not Dispose Down the Drain: Under no circumstances should isoleukotoxin diol or its containers be disposed of down the sink or in the regular trash.[6][9]

• Empty Containers: Even "empty" containers that held isoleukotoxin diol must be treated as hazardous waste unless they have been triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste.[6][10]

Visualizing the Disposal Workflow

The following diagram illustrates the essential steps for the proper disposal of isoleukotoxin diol waste.

Caption: Workflow for the safe disposal of isoleukotoxin diol waste.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of isoleukotoxin diol, protecting both laboratory personnel and the environment. Always consult your institution's specific hazardous waste management plan and EHS department for guidance.

References

• 1. caymanchem.com [caymanchem.com]
• 2. experts.azregents.edu [experts.azregents.edu]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. usbio.net [usbio.net]
• 6. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 7. Safe Storage and Disposal of Chemicals in A Lab - Tion [tion.co.uk]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 10. vumc.org [vumc.org]